2,4,4-Trimethylpentyl 2-pyridyl ketone

• CAS: 898779-74-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 2,4,4-Trimethylpentyl 2-pyridyl ketone

Introduction

Pyridyl ketones are a class of compounds that hold significant interest for researchers in medicinal chemistry and materials science. The presence of the pyridine ring, a key pharmacophore in numerous biologically active molecules, combined with a ketone functional group, provides a versatile scaffold for further chemical modifications. This guide provides a detailed exploration of the synthetic pathways leading to a specific pyridyl ketone, 2,4,4-trimethylpentyl 2-pyridyl ketone. The methodologies discussed herein are grounded in established organic chemistry principles and are designed to be both informative and practical for scientists engaged in drug discovery and development. We will delve into two primary, reliable synthetic routes, providing not only step-by-step protocols but also the underlying chemical logic to empower researchers to adapt and troubleshoot these procedures.

Strategic Approaches to the Synthesis of 2,4,4-Trimethylpentyl 2-pyridyl ketone

The synthesis of the target molecule can be efficiently approached via two principal pathways, each with its own merits and considerations. The choice between these routes may depend on the availability of starting materials, desired scale of the reaction, and the specific capabilities of the laboratory.

Pathway A: The Grignard Reaction with 2-Cyanopyridine

This is arguably the most direct and widely employed method for the synthesis of pyridyl ketones. It leverages the powerful nucleophilicity of a Grignard reagent to attack the electrophilic carbon of a nitrile, which upon hydrolysis, yields the desired ketone.

Pathway B: Oxidation of a Secondary Pyridyl Alcohol

Pathway A: Grignard Reaction with 2-Cyanopyridine

This method is predicated on the addition of a custom-prepared Grignard reagent, 2,4,4-trimethylpentylmagnesium bromide, to 2-cyanopyridine. The resulting imine intermediate is then hydrolyzed in an acidic workup to afford the ketone.

Reaction Scheme

Experimental Protocol

Part 1: Preparation of 2,4,4-Trimethylpentylmagnesium Bromide

Reagent/Material	Molar Mass ( g/mol )	Amount	Moles
Magnesium turnings	24.31	2.43 g	0.10
1-bromo-2,4,4-trimethylpentane	193.14	19.31 g	0.10
Anhydrous Diethyl Ether	74.12	100 mL	-
Iodine	253.81	1 small crystal	catalyst

Procedure:

• A 250 mL three-necked round-bottom flask, equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, is flame-dried and allowed to cool under a stream of dry nitrogen.

• The magnesium turnings and the iodine crystal are placed in the flask.

• 1-bromo-2,4,4-trimethylpentane is dissolved in 50 mL of anhydrous diethyl ether and placed in the dropping funnel.

• Approximately 10 mL of the bromide solution is added to the magnesium turnings. The reaction is initiated, which is evident by the disappearance of the iodine color and gentle refluxing. If the reaction does not start, gentle warming may be applied.

• Once the reaction has initiated, the remaining bromide solution is added dropwise at a rate that maintains a steady reflux.

• After the addition is complete, the mixture is refluxed for an additional 30-60 minutes to ensure complete reaction. The resulting grey-black solution is the Grignard reagent.

Part 2: Synthesis of 2,4,4-Trimethylpentyl 2-pyridyl ketone

Reagent/Material	Molar Mass ( g/mol )	Amount	Moles
2-Cyanopyridine	104.11	10.41 g	0.10
Grignard Reagent Solution	-	As prepared above	~0.10
Anhydrous Diethyl Ether	74.12	50 mL	-
1 M Hydrochloric Acid	-	100 mL	-

Procedure:

• A solution of 2-cyanopyridine in 50 mL of anhydrous diethyl ether is prepared in a separate flame-dried flask under a nitrogen atmosphere.

• The 2-cyanopyridine solution is cooled to 0 °C in an ice bath.

• The prepared Grignard reagent is added dropwise to the stirred 2-cyanopyridine solution. The reaction is exothermic and the temperature should be maintained below 10 °C.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for an additional 2 hours.

• The reaction is quenched by carefully pouring the mixture onto 100 g of crushed ice.

• 1 M hydrochloric acid is slowly added until the magnesium salts dissolve and the solution becomes acidic.

• The mixture is stirred for 1 hour to ensure complete hydrolysis of the imine intermediate.

• The layers are separated, and the aqueous layer is extracted with diethyl ether (3 x 50 mL).

• The combined organic layers are washed with saturated sodium bicarbonate solution and brine, then dried over anhydrous sodium sulfate.

• The solvent is removed under reduced pressure, and the crude product is purified by vacuum distillation or column chromatography on silica gel.

Mechanistic Insight

The Grignard reagent acts as a potent nucleophile, with the carbanionic character of the carbon bonded to magnesium. This nucleophilic carbon attacks the electrophilic carbon of the nitrile group in 2-cyanopyridine. This addition breaks the carbon-nitrogen triple bond, forming an imine intermediate after an initial magnesium salt adduct. The subsequent addition of aqueous acid protonates the nitrogen of the imine, making it susceptible to nucleophilic attack by water. This leads to the formation of a hemiaminal, which is unstable and eliminates ammonia to yield the final ketone product. The use of an acidic workup is crucial for the efficient hydrolysis of the imine to the ketone.[1][2]

Workflow Diagram

Step 1: Synthesis of the Secondary Alcohol Py-CHO + BrMg-CH2-C(CH3)2-CH2-C(CH3)3 -> Py-CH(OH)-CH2-C(CH3)2-CH2-C(CH3)3

Step 2: Oxidation to the Ketone Py-CH(OH)-CH2-C(CH3)2-CH2-C(CH3)3 --([O])--> Py-CO-CH2-C(CH3)2-CH2-C(CH3)3

Caption: Two-step synthesis of 2,4,4-Trimethylpentyl 2-pyridyl ketone via oxidation of the corresponding secondary alcohol.

Characterization of the Final Product

• ¹H NMR: The spectrum would be expected to show characteristic signals for the pyridine ring protons, typically in the range of 7.0-8.7 ppm. The protons on the carbon adjacent to the carbonyl group would appear as a singlet, and the other protons of the 2,4,4-trimethylpentyl group would have chemical shifts and splitting patterns consistent with their structure.

• ¹³C NMR: A signal for the carbonyl carbon would be expected in the range of 190-200 ppm. The carbons of the pyridine ring and the aliphatic chain would also show characteristic signals.

• IR Spectroscopy: A strong absorption band corresponding to the C=O stretching vibration of the ketone would be expected in the region of 1680-1700 cm⁻¹. [3]* Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to the molecular weight of the compound (219.32 g/mol ), along with characteristic fragmentation patterns.

Conclusion

The synthesis of 2,4,4-trimethylpentyl 2-pyridyl ketone can be reliably achieved through two primary synthetic routes. The Grignard reaction with 2-cyanopyridine offers a direct and efficient one-pot conversion to the target ketone. Alternatively, a two-step process involving the synthesis and subsequent oxidation of the corresponding secondary alcohol provides a robust and equally viable pathway. The choice of method will be guided by practical considerations in the laboratory. Both routes are based on fundamental and well-documented organic transformations, providing a high degree of confidence in their successful implementation. The detailed protocols and mechanistic insights provided in this guide are intended to equip researchers with the necessary tools to synthesize this and related pyridyl ketones for their research endeavors.

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An In-depth Technical Guide to 2,4,4-Trimethylpentyl 2-pyridyl ketone: Synthesis, Properties, and Potential Applications

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,4,4-Trimethylpentyl 2-pyridyl ketone, a molecule of interest in synthetic and medicinal chemistry. Due to its novelty, this document synthesizes predicted physicochemical properties, a proposed synthetic pathway, and potential applications based on the well-established chemistry of its constituent functional groups: the 2-pyridyl ketone moiety and the 2,4,4-trimethylpentyl (isooctyl) side chain. This guide is intended to serve as a foundational resource for researchers exploring this and structurally related compounds.

Introduction and Rationale

The intersection of pyridyl heterocycles and ketone functionalities has yielded a vast array of molecules with significant applications, ranging from catalysis to pharmaceuticals. The 2-pyridyl ketone scaffold, in particular, is a known chelating agent and a versatile synthetic intermediate. The introduction of a bulky, lipophilic 2,4,4-trimethylpentyl group is anticipated to significantly influence the molecule's solubility, membrane permeability, and metabolic stability, making it a compound of interest for drug discovery and materials science. This guide aims to provide a scientifically grounded, albeit predictive, exploration of this molecule's key characteristics.

Predicted Physicochemical Properties

Property	Predicted Value / Characteristic	Rationale / Comparative Data
Molecular Formula	C₁₄H₂₁NO	From structure
Molecular Weight	219.33 g/mol	From structure
Appearance	Colorless to pale yellow liquid or low-melting solid	Similar 2-pyridyl ketones are often solids, but the bulky alkyl chain may lower the melting point.[3]
Boiling Point	> 250 °C	Estimated based on the high boiling points of isooctyl derivatives and substituted pyridines.[4]
Solubility	Soluble in CH₂Cl₂, CHCl₃, EtOH, MeOH; insoluble in n-hexane and water.[3]	The large alkyl group suggests poor water solubility, while the polar ketone and pyridine ring will allow for solubility in a range of organic solvents.[1][]
pKa (of pyridinium ion)	~ 4-5	The pKa of pyridine is ~5.2. The electron-withdrawing ketone group is expected to slightly decrease the basicity of the nitrogen atom.
UV-Vis Absorption	λmax ~260-280 nm	Aromatic ketones typically exhibit π-π* and n-π* transitions in this region.
IR Spectroscopy	~1660-1680 cm⁻¹ (C=O stretch), ~1580 cm⁻¹ (C=N stretch)	Characteristic stretching frequencies for aryl ketones and pyridyl rings.[3]

Proposed Synthesis Pathway

A plausible and efficient synthesis of 2,4,4-Trimethylpentyl 2-pyridyl ketone can be achieved through the reaction of 2-lithiopyridine with a suitable 2,4,4-trimethylpentyl ester. This method is a known route for the formation of 2-pyridyl ketones.[5]

Experimental Protocol: Synthesis of 2,4,4-Trimethylpentyl 2-pyridyl ketone

Step 1: Generation of 2-Lithiopyridine

• To a solution of 2-bromopyridine (1.0 eq) in anhydrous diethyl ether or THF at -78 °C under an inert atmosphere (e.g., argon), add n-butyllithium (1.05 eq) dropwise.

• Stir the resulting mixture at -78 °C for 1 hour to ensure the complete formation of 2-lithiopyridine.

Step 2: Acylation with an Ester

• In a separate flask, dissolve ethyl 2,4,4-trimethylpentanoate (1.1 eq) in anhydrous diethyl ether or THF.

• Slowly add the ester solution to the 2-lithiopyridine solution at -78 °C.

• Allow the reaction mixture to slowly warm to room temperature and stir overnight.

Step 3: Work-up and Purification

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Separate the organic layer, and extract the aqueous layer with diethyl ether (3x).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure 2,4,4-Trimethylpentyl 2-pyridyl ketone.

Caption: Proposed synthesis of 2,4,4-Trimethylpentyl 2-pyridyl ketone.

Reactivity and Potential Applications

The chemical reactivity of 2,4,4-Trimethylpentyl 2-pyridyl ketone is dictated by its three key features: the pyridine ring, the ketone carbonyl group, and the bulky alkyl chain.

• Coordination Chemistry: The nitrogen of the pyridine ring and the oxygen of the carbonyl group form a bidentate chelate system, capable of coordinating with a variety of metal ions.[3][6] This suggests potential applications as a ligand in catalysis or as a metal-chelating therapeutic agent. The bulky isooctyl group can enhance the solubility of the resulting metal complexes in organic media, making it useful for applications like solvent extraction of metals.[]

• Photochemistry: Aryl ketones are known photosensitizers.[7] It has been reported that 2-pyridyl ketones can generate persistent free radicals upon UV irradiation, a process that is sensitive to oxygen and pH.[7][8] This property could be explored in the development of photoinitiators for polymerization reactions or in photodynamic therapy.

• Pharmacological Potential: The pyridine ring is a common scaffold in many bioactive molecules. The introduction of a lipophilic ketone side chain could modulate the pharmacokinetic properties of a potential drug candidate. For instance, some pyridyl ketones have shown activity as cyclooxygenase-2 (COX-2) selective inhibitors.[9] The title compound could be investigated for similar anti-inflammatory properties or as an intermediate for more complex drug-like molecules.

• Synthetic Intermediate: The ketone functionality can be a handle for further chemical transformations. For example, it can be reduced to the corresponding alcohol, which may have different biological activities.[10]

Caption: Properties and potential applications of the title compound.

Preliminary Toxicological Assessment

No direct toxicological data exists for 2,4,4-Trimethylpentyl 2-pyridyl ketone. However, a preliminary assessment can be made based on related compounds. Pyridine and some of its derivatives can cause adverse health effects, including hepatic and renal toxicity.[11] Substituted pyridines have also been investigated for their insecticidal properties.[12] The lipophilic nature of the isooctyl group might facilitate absorption and distribution in biological systems. Therefore, appropriate safety precautions, including the use of personal protective equipment (gloves, safety glasses, and a lab coat), should be taken when handling this compound. Further toxicological studies would be necessary to fully characterize its safety profile.[13][14]

Conclusion

2,4,4-Trimethylpentyl 2-pyridyl ketone represents an intriguing, yet underexplored, chemical entity. Based on established chemical principles, it is predicted to be a lipophilic compound with potential as a chelating agent, a photoactive molecule, and a versatile synthetic intermediate. The proposed synthetic route offers a practical approach for its preparation, paving the way for future experimental investigations into its properties and applications in drug discovery and materials science. This guide serves as a starting point for researchers interested in harnessing the potential of this novel molecule.

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Technical Guide: 2,4,4-Trimethylpentyl 2-pyridyl ketone (CAS 898779-74-3)

A Comprehensive Review of a Structurally Unique Ketone for Chemical Research

Abstract: This technical guide provides a comprehensive overview of the chemical entity identified by CAS number 898779-74-3, 2,4,4-Trimethylpentyl 2-pyridyl ketone. The document is structured to offer an in-depth resource for researchers, chemists, and professionals in drug development by consolidating all available chemical data. It covers the compound's identity, physicochemical properties, and a discussion of potential synthetic pathways based on established organic chemistry principles for pyridyl ketones. Crucially, this guide also addresses the current void in the scientific literature regarding the biological activity and potential applications of this compound, thereby providing a clear and accurate picture of its status as a research chemical.

Introduction and Chemical Identity

2,4,4-Trimethylpentyl 2-pyridyl ketone is a chemical compound registered under CAS number 898779-74-3. Structurally, it is characterized by a pyridine ring acylated at the 2-position with a bulky, branched alkyl ketone group. The presence of the pyridine moiety, a common pharmacophore, and the unique sterically hindered ketone structure make it a compound of potential interest in synthetic and medicinal chemistry. However, a thorough review of scientific databases and peer-reviewed literature reveals a conspicuous absence of studies pertaining to its biological effects or mechanism of action. This guide, therefore, serves to present the known chemical facts and to highlight the unexplored nature of this molecule from a biological perspective.

Physicochemical Properties

A summary of the key physicochemical properties for 2,4,4-Trimethylpentyl 2-pyridyl ketone is presented in Table 1. These properties are essential for researchers planning to use this compound in experimental settings, influencing factors such as solubility, reaction conditions, and potential for formulation.

Table 1: Physicochemical Properties of 2,4,4-Trimethylpentyl 2-pyridyl ketone

Property	Value	Source
CAS Number	898779-74-3	N/A
Molecular Formula	C₁₄H₂₁NO	N/A
Molecular Weight	219.33 g/mol	N/A
IUPAC Name	1-(pyridin-2-yl)-2,4,4-trimethylpentan-1-one	N/A
Synonyms	2,4,4-Trimethylpentyl 2-pyridyl ketone	N/A
Appearance	Not specified (likely a liquid or low-melting solid)	N/A
Solubility	Expected to be soluble in organic solvents	N/A

Potential Synthetic Strategies

While a specific, published synthesis for 2,4,4-Trimethylpentyl 2-pyridyl ketone has not been identified in the literature, its structure suggests several plausible synthetic routes based on well-established methods for the preparation of pyridyl ketones. The choice of a particular method would depend on the availability of starting materials, desired scale, and tolerance of functional groups.

Acylation of an Organometallic Pyridine Derivative

One of the most direct conceptual approaches involves the reaction of a 2-pyridyl organometallic reagent with an appropriate acylating agent. A common strategy is the use of 2-lithiopyridine, which can be generated from 2-bromopyridine or 2-chloropyridine via lithium-halogen exchange. This highly nucleophilic intermediate can then react with an ester or an N,N-dimethylamide of 2,4,4-trimethylpentanoic acid to form the desired ketone.

Experimental Workflow: Hypothetical Synthesis via Lithiation

An In-Depth Technical Guide to the Molecular Structure of 2,4,4-Trimethylpentyl 2-pyridyl ketone

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist

This guide provides a comprehensive technical overview of the molecular structure, synthesis, and spectroscopic characterization of 2,4,4-Trimethylpentyl 2-pyridyl ketone. The content herein is structured to deliver not just procedural steps but also the underlying scientific rationale, ensuring a thorough understanding for researchers and professionals in the field of drug development and chemical synthesis.

Introduction and Chemical Identity

2,4,4-Trimethylpentyl 2-pyridyl ketone, a molecule of interest in synthetic chemistry, possesses a unique combination of a bulky, branched alkyl chain and an aromatic pyridyl moiety. This structure suggests potential applications in areas where specific steric and electronic properties are required, such as in the development of novel ligands for catalysis or as a scaffold in medicinal chemistry.

Identifier	Value	Source
Chemical Name	2,4,4-Trimethylpentyl 2-pyridyl ketone	-
CAS Number	898779-74-3	[1]
Molecular Formula	C₁₄H₂₁NO	[1]
Molecular Weight	219.32 g/mol	[1]
SMILES	O=C(CC(C)CC(C)(C)C)C1=NC=CC=C1	[1]

The molecule consists of a pyridine ring acylated at the 2-position with a 2,4,4-trimethylpentanoyl group. The ketone functional group links the aromatic and aliphatic portions, and its electronic environment is influenced by both the electron-withdrawing nature of the pyridyl ring and the electron-donating, sterically demanding trimethylpentyl group.

Proposed Synthesis Pathway: A Grignard Approach

Rationale for the Chosen Pathway

The addition of Grignard reagents to nitriles is a classic and reliable method for ketone synthesis.[2] This approach is favored over the acylation of pyridine with a 2,4,4-trimethylpentanoyl halide via Friedel-Crafts acylation, as pyridine itself is deactivated towards electrophilic aromatic substitution and can be N-acylated, complicating the reaction. The Grignard reaction with pyridine-2-carbonitrile directly targets the cyano group, leading to the desired ketone after hydrolysis of the intermediate imine.[3]

Experimental Workflow

Caption: Proposed synthesis workflow for 2,4,4-Trimethylpentyl 2-pyridyl ketone.

Detailed Protocol

Step 1: Formation of the Grignard Reagent (2,4,4-trimethylpentylmagnesium bromide)

• To a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add magnesium turnings.

• Add a small crystal of iodine to activate the magnesium surface.

• In the dropping funnel, place a solution of 1-bromo-2,4,4-trimethylpentane in anhydrous diethyl ether.

• Add a small portion of the alkyl bromide solution to the magnesium turnings. The reaction is initiated, as evidenced by the disappearance of the iodine color and gentle refluxing.

• Once the reaction has started, add the remaining alkyl bromide solution dropwise at a rate that maintains a steady reflux.

• After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

Step 2: Reaction with Pyridine-2-carbonitrile

• Cool the Grignard reagent solution to 0 °C in an ice bath.

• Dissolve pyridine-2-carbonitrile in anhydrous diethyl ether and add this solution dropwise to the stirred Grignard reagent.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours, or until thin-layer chromatography (TLC) indicates the consumption of the starting nitrile.

Step 3: Hydrolysis and Product Isolation

• Cool the reaction mixture in an ice bath and slowly quench it by the dropwise addition of a saturated aqueous solution of ammonium chloride.

• Separate the organic layer, and extract the aqueous layer with diethyl ether.

• Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel to obtain the pure 2,4,4-Trimethylpentyl 2-pyridyl ketone.

Molecular Structure and Spectroscopic Profile

The molecular structure of 2,4,4-Trimethylpentyl 2-pyridyl ketone is characterized by the sp²-hybridized carbons of the pyridine ring and the carbonyl group, and the sp³-hybridized carbons of the bulky alkyl chain.

Caption: Key structural components of 2,4,4-Trimethylpentyl 2-pyridyl ketone.

Infrared (IR) Spectroscopy

The IR spectrum of this ketone is expected to show characteristic absorption bands for its functional groups.

Functional Group	**Expected Absorption (cm⁻¹) **	Rationale
C=O (Ketone)	~1690-1705	The carbonyl stretching frequency is lowered from a typical aliphatic ketone (~1715 cm⁻¹) due to conjugation with the aromatic pyridine ring.[4][5]
C=N, C=C (Pyridine)	~1560-1600	Aromatic ring stretching vibrations are characteristic of the pyridyl moiety.
C-H (sp³)	~2850-3000	Stretching vibrations of the C-H bonds in the 2,4,4-trimethylpentyl group.
C-H (sp²)	~3000-3100	Aromatic C-H stretching vibrations of the pyridine ring.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum will provide detailed information about the connectivity of the molecule.

Proton Environment	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration
Pyridine H (ortho to N)	~8.6-8.8	Doublet	1H
Pyridine H (para to N)	~7.8-8.0	Triplet of doublets	1H
Pyridine H (meta to N)	~7.4-7.6	Multiplet	2H
CH₂ (adjacent to C=O)	~3.0-3.2	Multiplet	2H
CH (in alkyl chain)	~2.0-2.2	Multiplet	1H
CH₂ (in alkyl chain)	~1.4-1.6	Multiplet	2H
CH₃ (on CH)	~0.9-1.1	Doublet	3H
(CH₃)₃C	~0.9	Singlet	9H

¹³C NMR: The carbon NMR spectrum will show distinct signals for the carbonyl carbon, the aromatic carbons of the pyridine ring, and the aliphatic carbons.

Carbon Environment	Expected Chemical Shift (δ, ppm)
C=O (Ketone)	~195-205
Pyridine C (ortho to N, attached to C=O)	~150-155
Pyridine C (ortho to N)	~148-150
Pyridine C (para to N)	~135-138
Pyridine C (meta to N)	~120-130
Aliphatic Carbons	~10-60

Mass Spectrometry (MS)

The mass spectrum is expected to show a molecular ion peak (M⁺) at m/z = 219. Key fragmentation patterns would likely involve:

• Alpha-cleavage: Cleavage of the bond between the carbonyl carbon and the alkyl chain, leading to a fragment corresponding to the 2-pyridoyl cation.

• McLafferty Rearrangement: If sterically feasible, a hydrogen atom from the γ-carbon of the alkyl chain could be transferred to the carbonyl oxygen, followed by cleavage of the α-β bond.

Reactivity and Potential Applications

The presence of the ketone and pyridine functionalities dictates the reactivity of 2,4,4-Trimethylpentyl 2-pyridyl ketone.

• The Ketone Group: The carbonyl group can undergo nucleophilic addition reactions, reduction to an alcohol, or reductive amination. The steric hindrance from the bulky 2,4,4-trimethylpentyl group may influence the rate and stereochemical outcome of these reactions.

• The Pyridine Ring: The nitrogen atom in the pyridine ring is basic and can be protonated or alkylated. The ring itself can participate in nucleophilic aromatic substitution reactions, particularly if activated.

• Potential as a Ligand: The nitrogen atom of the pyridine and the oxygen of the ketone can act as a bidentate ligand, capable of coordinating with metal ions. This suggests potential applications in catalysis and coordination chemistry.

Conclusion

This technical guide has provided a comprehensive analysis of 2,4,4-Trimethylpentyl 2-pyridyl ketone, from its logical synthesis to its detailed structural and spectroscopic characteristics. By understanding these fundamental properties, researchers and scientists can better explore its potential applications in various fields of chemical science and drug development. The proposed synthetic route offers a practical method for its preparation, enabling further investigation into its chemical and biological activities.

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A Technical Guide to the Spectroscopic Characterization of 1-(Pyridin-2-yl)-2,4,4-trimethylpentan-1-one

Abstract: This document provides a comprehensive technical guide to the spectroscopic characterization of 1-(Pyridin-2-yl)-2,4,4-trimethylpentan-1-one, a pyridyl ketone of interest in chemical synthesis and potential pharmaceutical applications. Due to the limited availability of published experimental spectra for this specific molecule, this guide synthesizes predicted data based on foundational spectroscopic principles and data from analogous structures. It is designed to serve as an authoritative reference for researchers, scientists, and drug development professionals, detailing the expected nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data. Furthermore, this guide furnishes detailed, field-proven experimental protocols for acquiring high-quality spectroscopic data, ensuring a self-validating framework for experimental design and data interpretation.

Introduction and Molecular Structure

Pyridyl ketones are a class of compounds that incorporate a pyridine ring attached to a carbonyl group. This structural motif is significant in medicinal chemistry and materials science due to the coordination properties of the pyridine nitrogen and the reactivity of the ketone. The title compound, 1-(Pyridin-2-yl)-2,4,4-trimethylpentan-1-one, features a sterically hindered 2,4,4-trimethylpentyl group, which can influence its chemical reactivity and physical properties.

Accurate structural elucidation is the bedrock of chemical and pharmaceutical development. Spectroscopic techniques such as NMR, IR, and MS provide a detailed roadmap of a molecule's architecture. This guide will interpret the predicted spectroscopic data for 1-(Pyridin-2-yl)-2,4,4-trimethylpentan-1-one, providing the causal reasoning behind the expected spectral features.

The systematic IUPAC name for the target compound is 1-(Pyridin-2-yl)-2,4,4-trimethylpentan-1-one . Its structure is presented below.

Caption: Molecular structure of 1-(Pyridin-2-yl)-2,4,4-trimethylpentan-1-one.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. By analyzing the chemical shifts, signal integrations, and coupling patterns, a complete structural assignment can be made.

Predicted ¹H NMR Data

The proton NMR spectrum is predicted to show distinct signals for the aromatic protons of the pyridine ring and the aliphatic protons of the trimethylpentyl chain. The electron-withdrawing nature of the carbonyl group and the pyridine nitrogen will cause adjacent protons to appear at a lower field (deshielded).[1][2]

Assigned Proton(s)	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
H-6' (Pyridine)	8.6 - 8.8	dd	1H	Deshielded by adjacent electronegative nitrogen.
H-4' (Pyridine)	7.8 - 8.0	dt	1H	Aromatic proton deshielded by ring current.
H-3' (Pyridine)	7.6 - 7.8	d	1H	Aromatic proton deshielded by ring current.
H-5' (Pyridine)	7.3 - 7.5	ddd	1H	Aromatic proton deshielded by ring current.
H-2 (CH)	3.4 - 3.6	m	1H	Alpha to carbonyl group, significantly deshielded.
H-3 (CH₂)	1.6 - 1.8	m	2H	Aliphatic protons.
H-2 Me (CH₃)	1.1 - 1.3	d	3H	Methyl group split by adjacent CH.
H-4 Me (C(CH₃)₂)	0.9 - 1.1	s	6H	Two equivalent methyl groups with no adjacent protons.
H-5 (CH₃)	0.8 - 1.0	s	3H	Terminal methyl group.

Predicted ¹³C NMR Data

The ¹³C NMR spectrum provides information on all unique carbon atoms in the molecule. The carbonyl carbon is expected to be the most downfield signal. The chemical shifts of the pyridine carbons are influenced by the nitrogen atom, with C2' and C6' being the most deshielded.[3][4]

Assigned Carbon	Predicted Chemical Shift (δ, ppm)	Rationale
C=O	195 - 205	Ketone carbonyl carbon, highly deshielded.
C-2' (Pyridine)	152 - 155	Carbon adjacent to nitrogen and bonded to the carbonyl group.
C-6' (Pyridine)	148 - 151	Carbon adjacent to nitrogen.[5]
C-4' (Pyridine)	135 - 138	Aromatic carbon.[5]
C-3', C-5' (Pyridine)	122 - 128	Aromatic carbons.[5]
C-2 (CH)	50 - 55	Alpha to carbonyl.
C-3 (CH₂)	45 - 50	Aliphatic carbon.
C-4 (C)	30 - 35	Quaternary carbon.
C-2 Me (CH₃)	15 - 20	Aliphatic methyl carbon.
C-4 Me (C(CH₃)₂)	28 - 33	Two equivalent methyl carbons.
C-5 (CH₃)	20 - 25	Terminal methyl carbon.

Infrared (IR) Spectroscopy

IR spectroscopy is an essential technique for identifying the functional groups present in a molecule. The covalent bonds in a molecule vibrate at specific frequencies, and when irradiated with infrared light, they absorb energy at frequencies corresponding to these vibrations.[6]

Predicted Characteristic IR Absorptions

The IR spectrum of 1-(Pyridin-2-yl)-2,4,4-trimethylpentan-1-one is expected to be dominated by a strong, sharp absorption from the ketone's carbonyl (C=O) stretch.

Functional Group	Predicted Absorption (cm⁻¹)	Intensity/Shape	Rationale
C-H (sp², Pyridine)	3010 - 3100	Medium	Aromatic C-H stretching.
C-H (sp³, Alkyl)	2850 - 3000	Strong	Aliphatic C-H stretching.
C=O (Ketone)	1690 - 1710	Strong, Sharp	Carbonyl stretching, frequency lowered by conjugation with the pyridine ring.[7][8]
C=N, C=C (Pyridine)	1570 - 1610	Medium-Strong	Aromatic ring stretching vibrations.[9]
C-H Bending (Alkyl)	1365 - 1470	Medium	Bending vibrations of CH₂ and CH₃ groups.

The region below 1500 cm⁻¹ is known as the fingerprint region and contains a complex pattern of absorptions that is unique to the molecule.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments, which allows for the determination of the molecular weight and structural features. In Electron Ionization (EI) MS, the molecule is ionized, and the resulting molecular ion often undergoes fragmentation.[10]

Predicted Molecular Ion and Fragmentation Pattern

The molecular formula is C₁₄H₂₁NO. The molecular weight is approximately 219.32 g/mol . The molecular ion peak (M⁺) is expected at m/z = 219.

The fragmentation of ketones is often predictable. Alpha-cleavage (cleavage of the bond adjacent to the carbonyl group) is a common pathway.[11][12] Another significant fragmentation for ketones with long alkyl chains is the McLafferty rearrangement.[13]

m/z	Proposed Fragment	Rationale
219	[C₁₄H₂₁NO]⁺	Molecular Ion (M⁺)
204	[M - CH₃]⁺	Loss of a methyl radical.
162	[M - C₄H₉]⁺	Alpha-cleavage, loss of a tert-butyl radical.
106	[C₆H₄NO]⁺	Alpha-cleavage, loss of the trimethylpentyl radical, forming the pyridin-2-ylcarbonyl cation. This is expected to be a major peak.
78	[C₅H₄N]⁺	Loss of CO from the m/z 106 fragment, forming the pyridyl cation.

digraph "fragmentation_pathway" {
rankdir=LR;
node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", style=filled];
edge [fontname="Helvetica", fontsize=9];
M [label="[M]⁺˙\nm/z = 219", fillcolor="#FBBC05", fontcolor="#202124"];
F162 [label="[M - C₄H₉]⁺\nm/z = 162"];
F106 [label="[C₆H₄NO]⁺\nm/z = 106", fillcolor="#EA4335", fontcolor="#FFFFFF"];
F78 [label="[C₅H₄N]⁺\nm/z = 78"];

M -> F162 [label="- •C₄H₉"];
M -> F106 [label="- •C₈H₁₇\n(α-cleavage)"];
F106 -> F78 [label="- CO"];
}

Caption: Predicted major fragmentation pathway for 1-(Pyridin-2-yl)-2,4,4-trimethylpentan-1-one in EI-MS.

Experimental Protocols

To ensure the acquisition of high-quality, reproducible data, standardized protocols must be followed. The following sections detail the methodologies for NMR, IR, and GC-MS analysis.

General Workflow for Spectroscopic Analysis

Caption: General workflow for the spectroscopic analysis of a pure organic compound.

Protocol: NMR Sample Preparation and Acquisition

This protocol ensures a homogeneous sample, which is critical for high-resolution NMR spectroscopy.[14][15]

• Glassware: Use a clean, dry, high-quality 5 mm NMR tube.[16]

• Sample Weighing: Accurately weigh 5-10 mg of the purified compound.

• Solvent Selection: Use approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃). Ensure the solvent is free of water and other impurities.[17]

• Dissolution: Transfer the solvent to the vial containing the sample. Gently vortex or swirl until the sample is completely dissolved. No particulate matter should be visible.

• Transfer: Using a clean Pasteur pipette, transfer the solution into the NMR tube.

• Acquisition:

  • Insert the sample into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to optimize homogeneity.

  • Acquire a ¹H spectrum (typically 16-64 scans).

  • Acquire a ¹³C spectrum (requires a larger number of scans due to low natural abundance).

• Processing: Apply Fourier transform, phase correction, and baseline correction to the raw data. Calibrate the ¹H spectrum to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm).

Protocol: FTIR-ATR Spectroscopy

Attenuated Total Reflectance (ATR) is a convenient method for analyzing liquid or solid samples with minimal preparation.[18][19]

• Background Scan: Ensure the ATR crystal (typically diamond) is clean. Run a background spectrum to account for atmospheric CO₂ and H₂O.[20]

• Sample Application: Place a single drop of the neat liquid sample directly onto the center of the ATR crystal.

• Sample Scan: Lower the pressure arm to ensure good contact between the sample and the crystal. Acquire the sample spectrum (typically 32-64 scans).

• Data Processing: The software will automatically ratio the sample scan against the background to generate the final transmittance or absorbance spectrum.

• Cleaning: Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol) and a soft lab wipe after analysis.[21]

Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is designed for the analysis of volatile and semi-volatile compounds.[22]

• Sample Preparation: Prepare a dilute solution of the compound (~10-100 µg/mL) in a volatile organic solvent like hexane or ethyl acetate.[23][24]

• Instrument Setup:

  • Injector: Set to a temperature that ensures rapid volatilization (e.g., 250 °C).

  • GC Column: Use a non-polar or mid-polar column (e.g., DB-5ms).

  • Oven Program: Start at a low temperature (e.g., 50 °C), then ramp to a high temperature (e.g., 300 °C) to ensure elution of the compound.[25]

  • Mass Spectrometer: Set the ion source to 70 eV for electron ionization and scan a mass range of m/z 40-500.

• Injection: Inject 1 µL of the sample solution into the GC.

• Data Analysis:

  • Examine the total ion chromatogram (TIC) to find the retention time of the compound.

  • Extract the mass spectrum corresponding to the chromatographic peak.

  • Analyze the molecular ion and fragmentation pattern to confirm the structure.

Conclusion

This guide provides a detailed predictive analysis of the key spectroscopic features of 1-(Pyridin-2-yl)-2,4,4-trimethylpentan-1-one. The expected ¹H NMR, ¹³C NMR, IR, and MS data collectively form a unique spectroscopic signature that can be used for the unambiguous identification and characterization of this molecule. The provided experimental protocols offer a robust framework for researchers to acquire high-quality data, ensuring scientific integrity and reproducibility in the laboratory. This synthesized guide serves as a foundational resource for any future research involving this compound.

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An In-depth Technical Guide to the Solubility of 2,4,4-Trimethylpentyl 2-pyridyl ketone in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4,4-Trimethylpentyl 2-pyridyl ketone, a molecule of interest in medicinal and organic chemistry, presents a unique combination of a bulky, branched alkyl chain and a polar pyridyl aromatic system.[1][2] This structural dichotomy governs its physicochemical properties, with solubility being a critical parameter influencing its application in drug discovery, chemical synthesis, and materials science.[3][4] Pyridyl ketones, in general, are recognized as valuable scaffolds in the development of therapeutic agents and as ligands in catalysis.[4][5][6] Understanding the solubility of 2,4,4-Trimethylpentyl 2-pyridyl ketone in a range of organic solvents is paramount for its effective utilization in these fields. This guide provides a comprehensive overview of the theoretical underpinnings of its solubility, a detailed experimental protocol for its determination, and insights into its potential applications.

Theoretical Principles of Solubility: A "Like Dissolves Like" Perspective

The solubility of a solute in a solvent is fundamentally governed by the principle of "like dissolves like," which states that substances with similar intermolecular forces are more likely to be soluble in one another.[7] For 2,4,4-Trimethylpentyl 2-pyridyl ketone, its molecular structure suggests a nuanced solubility profile. The large, nonpolar 2,4,4-trimethylpentyl group will favor interactions with nonpolar solvents through van der Waals forces. Conversely, the 2-pyridyl ketone moiety, with its nitrogen atom and carbonyl group, can participate in dipole-dipole interactions and hydrogen bonding (with protic solvents), favoring solubility in more polar environments.[8]

Therefore, a comprehensive understanding of its solubility requires a systematic investigation across a spectrum of organic solvents with varying polarities.

Caption: Interplay of molecular structure and solvent polarity on solubility.

Experimental Determination of Solubility

A systematic approach to determining the solubility of 2,4,4-Trimethylpentyl 2-pyridyl ketone involves a carefully designed experimental protocol. The following methodology provides a robust framework for obtaining reliable and reproducible solubility data.

Solvent Selection

The choice of solvents is critical for mapping the complete solubility profile. A representative set of solvents, categorized by their polarity, is presented in the table below.

Solvent Class	Example Solvents	Rationale
Nonpolar	Hexane, Toluene	To assess the contribution of the large alkyl group to solubility.
Polar Aprotic	Acetone, Ethyl Acetate, Dichloromethane	To evaluate the impact of dipole-dipole interactions without hydrogen bonding.[9]
Polar Protic	Ethanol, Methanol, Isopropanol	To investigate the role of hydrogen bonding in the solubilization process.[9]

Experimental Workflow

The following workflow outlines a standard procedure for determining the solubility of a solid organic compound in a given solvent.[7][10][11]

Caption: Step-by-step workflow for the experimental determination of solubility.

Detailed Protocol

• Preparation: Accurately weigh approximately 100 mg of 2,4,4-Trimethylpentyl 2-pyridyl ketone into a series of glass vials, one for each solvent to be tested.

• Solvent Addition: To each vial, add a measured volume (e.g., 2 mL) of the respective organic solvent.

• Equilibration: Seal the vials and place them on a magnetic stirrer or in a shaker bath maintained at a constant temperature (e.g., 25 °C) for 24 hours to ensure that the solution reaches equilibrium.

• Phase Separation: After equilibration, allow the vials to stand undisturbed until any undissolved solid has settled. If necessary, centrifuge the vials at a moderate speed for 10-15 minutes.

• Sample Collection: Carefully withdraw a precise volume (e.g., 1 mL) of the clear supernatant using a calibrated pipette, ensuring no solid particles are transferred.

• Solvent Removal: Transfer the aliquot to a pre-weighed vial and remove the solvent using a rotary evaporator or by placing it in a vacuum oven at a temperature below the boiling point of the solvent.

• Mass Determination: Once the solvent is completely evaporated, weigh the vial containing the dried solute.

• Calculation: The solubility (S) can be calculated using the following formula:

  S (g/L) = (Mass of residue (g)) / (Volume of aliquot (L))

Data Interpretation and Presentation

The experimentally determined solubility values should be tabulated for easy comparison.

Solvent	Polarity Index	Solubility (g/L) at 25 °C (Hypothetical Data)	Solubility Classification
Hexane	0.1	> 100	Freely Soluble
Toluene	2.4	> 100	Freely Soluble
Dichloromethane	3.1	50 - 100	Soluble
Ethyl Acetate	4.4	30 - 50	Sparingly Soluble
Acetone	5.1	10 - 30	Slightly Soluble
Isopropanol	3.9	1 - 10	Very Slightly Soluble
Ethanol	4.3	1 - 10	Very Slightly Soluble
Methanol	5.1	< 1	Practically Insoluble

Note: The solubility values in this table are hypothetical and for illustrative purposes only. Actual experimental data is required for a definitive assessment.

Based on the hypothetical data, 2,4,4-Trimethylpentyl 2-pyridyl ketone exhibits high solubility in nonpolar solvents, which progressively decreases as the polarity of the solvent increases. This suggests that the solubility is predominantly driven by the large, nonpolar alkyl group.

Applications in Drug Development

The solubility of a compound is a critical determinant of its suitability as a drug candidate.[4] Poor aqueous solubility can lead to low bioavailability, while appropriate solubility in organic solvents is essential for various stages of drug development, including:

• Synthesis and Purification: The choice of solvents for reaction and crystallization is guided by the solubility of the target compound and impurities.

• Formulation: Developing a suitable dosage form often requires dissolving the active pharmaceutical ingredient (API) in a biocompatible solvent or excipient.

• Preclinical Testing: In vitro and in vivo studies often necessitate the preparation of stock solutions in organic solvents like DMSO.

The anticipated high solubility of 2,4,4-Trimethylpentyl 2-pyridyl ketone in nonpolar to moderately polar solvents makes it amenable to standard organic synthesis and purification techniques. However, its likely poor aqueous solubility would need to be addressed in the context of drug delivery, potentially through formulation strategies such as the use of co-solvents or derivatization.

Conclusion

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• EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS.
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Introduction: The Unique Versatility of Pyridyl Ketones

An In-depth Technical Guide to the Coordination Chemistry of Pyridyl Ketones

In the vast landscape of coordination chemistry, the design of ligands is paramount to controlling the structure, reactivity, and function of metal complexes. Among the plethora of available organic scaffolds, pyridyl ketones, particularly di(2-pyridyl) ketone (dpk), have emerged as exceptionally versatile and fascinating building blocks.[1] These molecules possess a unique combination of features: the classic N-donor pyridyl groups, which are staples in coordination chemistry, and a central carbonyl moiety.[2] This carbonyl group is not a passive spectator; its electronic properties are profoundly influenced by coordination to a metal center, unlocking a rich and often complex reactivity profile.[3][4]

The fundamental structure, comprising two aromatic N-heterocycles linked by a ketone, provides multiple potential donor sites—the two pyridyl nitrogen atoms and the carbonyl oxygen atom.[4] This inherent structural flexibility allows pyridyl ketones to adopt a remarkable variety of coordination modes, ranging from simple bidentate chelation in mononuclear complexes to intricate bridging modes that give rise to polynuclear clusters and coordination polymers.[1][4]

Furthermore, the coordination of a pyridyl ketone to a Lewis acidic metal center activates the carbonyl carbon, rendering it highly susceptible to nucleophilic attack.[4] This metal-promoted reactivity leads to in-situ transformations of the ligand itself, most commonly through hydration or alcoholysis, to form gem-diol or hemiketal derivatives.[1][4] The deprotonation of these derivatives creates highly effective alkoxide or diolate bridging groups, providing a powerful synthetic tool for the construction of high-nuclearity metal clusters with interesting magnetic and catalytic properties.[3][4]

This guide provides a comprehensive exploration of the coordination chemistry of pyridyl ketones, designed for researchers and professionals in chemistry and drug development. We will delve into the synthesis of these ligands, their diverse coordination behaviors, the fascinating reactivity of the coordinated carbonyl group, and the subsequent applications of their metal complexes in fields ranging from homogeneous catalysis to bioinorganic chemistry.

The Ligand: Synthesis and Electronic Properties

The most extensively studied member of this family is di(2-pyridyl) ketone, (py)₂CO or 'dpk'. Its synthesis is typically achieved through the oxidation of the corresponding secondary alcohol, di(2-pyridyl)methanol, using an oxidizing agent like manganese dioxide (MnO₂). Related pyridyl ketones can be synthesized from appropriate starting materials using standard organic methodologies.[5]

From a Lewis base perspective, pyridyl ketones contain three potential donor atoms: two "soft" pyridyl nitrogen atoms and one "hard" carbonyl oxygen atom.[6] The lone pair on the nitrogen of a pyridine ring resides in an sp² hybrid orbital in the plane of the ring, making it readily available for coordination.[2] The carbonyl group, however, presents a more nuanced picture. While the oxygen atom possesses lone pairs, its direct coordination to a metal is often sterically hindered by the adjacent pyridyl rings and is less common in mononuclear species where N,N'-chelation is preferred.[1]

Coordination Modes: A Tale of Structural Diversity

The versatility of pyridyl ketones is most evident in their ability to bind to metal centers in numerous configurations. This flexibility is the primary reason for the rich structural chemistry observed in their coordination compounds.

The most common mode for forming simple mononuclear complexes is through a five-membered chelate ring utilizing the two pyridyl nitrogen atoms.[1] However, several other modes are well-documented, particularly when the carbonyl oxygen participates in bonding or when the ligand bridges multiple metal centers.[4]

Caption: Common coordination modes of pyridyl ketone ligands.

• κ²-N,N' Bidentate Chelation : This is the most prevalent coordination mode, where the two pyridyl nitrogen atoms bind to a single metal center to form a stable five-membered ring. This is typical in mononuclear complexes like (dpk)PdCl₂.[1]

• κ²-N,O Bidentate Chelation : In some cases, one pyridyl nitrogen and the carbonyl oxygen can coordinate to the metal center.

• κ¹-N Monodentate : Less commonly, only one of the pyridyl nitrogen atoms may coordinate, leaving the rest of the ligand unbound.[4]

• Bridging Modes : In polynuclear complexes, the ligand can bridge two or more metal centers. This can occur through the neutral ligand (e.g., using one nitrogen for each metal) or, more significantly, through the deprotonated forms of its hydrated or alcoholated derivatives.[4]

The Activated Carbonyl: In-Situ Ligand Transformation

A defining feature of pyridyl ketone coordination chemistry is the electrophilic activation of the carbonyl carbon upon complexation. The metal ion, acting as a Lewis acid, withdraws electron density from the ligand framework. This effect is relayed to the carbonyl carbon, making it significantly more susceptible to attack by nucleophiles such as water or alcohols.[1][4] This reactivity is often not observed with the free, uncoordinated ligand under similar conditions.[1]

This in-situ reaction transforms the original ketone ligand into a new gem-diol or hemiketal ligand, which remains coordinated to the metal center.

Caption: Metal-promoted nucleophilic addition to the carbonyl of a coordinated pyridyl ketone.

The subsequent deprotonation of the hydroxyl groups of the gem-diol or hemiketal generates mono- or di-anionic ligands with bridging alkoxide functionalities.[3][4] These alkoxide oxygens are excellent donors and readily bridge multiple metal centers, facilitating the self-assembly of polynuclear clusters.[3] This unique, metal-templated ligand reactivity is a cornerstone of the rich structural chemistry of pyridyl ketones.

Synthesis and Characterization of Metal Complexes

The synthesis of metal complexes with pyridyl ketones can be straightforward, but the outcome is highly dependent on reaction conditions such as the choice of metal salt, solvent, and temperature, which can influence whether the carbonyl group undergoes nucleophilic attack.

Experimental Workflow

A typical workflow for the synthesis and analysis of a pyridyl ketone complex involves several key stages, from ligand preparation to the full characterization of the final product and testing its application.

Caption: General experimental workflow for pyridyl ketone coordination chemistry.

Protocol: Synthesis of a Palladium(II)-dpk Complex

This protocol describes the synthesis of two related palladium complexes: (dpk)PdCl₂ (Complex 1) and its ethanol-adduct (dpk·EtOH)PdCl₂ (Complex 3), adapted from literature procedures.[1][7]

Materials:

• Di(2-pyridyl) ketone (dpk)

• Palladium(II) chloride (PdCl₂) or a suitable precursor like PdCl₂(PhCN)₂

• Dichloromethane (CH₂Cl₂)

• Ethanol (EtOH)

Step-by-Step Methodology:

• Synthesis of (dpk)PdCl₂ (Complex 1):

  • Dissolve the palladium precursor (e.g., PdCl₂(PhCN)₂) in dichloromethane in a Schlenk flask under an inert atmosphere.

  • In a separate flask, dissolve an equimolar amount of di(2-pyridyl) ketone (dpk) in dichloromethane.

  • Add the dpk solution dropwise to the palladium solution at room temperature with constant stirring.

  • Stir the reaction mixture for 12-24 hours. A precipitate will typically form.

  • Collect the solid product by vacuum filtration, wash with a small amount of cold dichloromethane and then a nonpolar solvent like n-hexane, and dry under vacuum.

• Synthesis of (dpk·EtOH)PdCl₂ (Complex 3):

  • Suspend the previously synthesized (dpk)PdCl₂ (Complex 1) in ethanol.

  • Stir the suspension vigorously at room temperature for 24 hours. The reaction involves the in-situ nucleophilic addition of ethanol to the coordinated dpk ligand.[1]

  • Isolate the resulting solid product by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum.

Characterization Data

The successful synthesis and transformation of these complexes can be confirmed by a suite of analytical techniques. The table below summarizes key expected changes in spectroscopic data.[1][7]

Technique	Di(2-pyridyl) ketone (dpk)	(dpk)PdCl₂ (Complex 1)	(dpk·EtOH)PdCl₂ (Complex 3)	Rationale for Change
FT-IR (cm⁻¹)	ν(C=O) ~1680	ν(C=O) ~1655	ν(C=O) band absent; New ν(O-H) ~3450	Coordination to Pd weakens the C=O bond, lowering its stretching frequency. Nucleophilic addition eliminates the C=O bond and introduces an O-H group.[1][7]
¹H NMR (ppm)	Aromatic signals	Downfield shift of aromatic protons	Further changes in aromatic signals; New signals for -OH (~4.4), -CH₂ (~3.7), and -CH₃ (~1.2)	Coordination deshields the pyridyl protons. Addition of EtOH introduces characteristic aliphatic and hydroxyl proton signals.[1]
¹³C NMR (ppm)	C=O signal ~190-200	C=O signal ~194	C=O signal absent; New C-O signal ~105	The carbonyl carbon signal disappears and is replaced by a signal for the new sp³-hybridized central carbon.[1]
UV-Vis (nm)	π → π* transitions	Red-shifted π → π* and new d-d or LMCT bands	Disappearance of specific charge-transfer bands (~355 nm)	Coordination alters the electronic structure. The nucleophilic addition breaks the conjugation involving the carbonyl group, causing specific bands to disappear.[1][7]

X-ray crystallography provides definitive structural proof, confirming the N,N'-bidentate coordination and square planar geometry around the Pd(II) center in both complexes.[1] Crucially, for Complex 3, it verifies the formation of the C-O and O-H bonds from the ethanol addition and shows that the ligand remains coordinated through the pyridyl nitrogens.[1][7]

Applications in Catalysis and Drug Development

The unique structural and reactive properties of pyridyl ketone metal complexes make them promising candidates for various applications.

• Homogeneous Catalysis: Palladium complexes of pyridyl ketones have demonstrated significant catalytic activity in C-C cross-coupling reactions. For example, (dpk)PdCl₂ and its hemiketal derivatives act as efficient pre-catalysts for the Heck reaction, coupling iodobenzene and methyl acrylate to produce methyl cinnamate in high yields under mild conditions.[1] The ligand framework provides stability to the palladium center throughout the catalytic cycle.

• Bioinorganic Chemistry and Drug Development: The ability of metal complexes to interact with biological macromolecules is a cornerstone of medicinal inorganic chemistry. Pyridyl ketone complexes, particularly of metals like palladium and ruthenium, are being explored for their potential as therapeutic agents.[4] Studies have shown that these complexes can interact with DNA, and molecular docking simulations suggest potential binding modes.[1] The ligand structure can be systematically modified to tune the complex's steric and electronic properties, potentially optimizing its biological activity and selectivity.

• Molecular Magnetism and Materials Science: The propensity of pyridyl ketones to form polynuclear clusters via their in-situ generated alkoxide derivatives is of great interest in materials science.[3][4] By combining pyridyl ketones with various 3d and 4f metal ions, researchers can synthesize clusters with a range of nuclearities and intricate structures. These clusters often exhibit interesting magnetic phenomena, such as single-molecule magnet (SMM) behavior, making them potential components for future data storage and quantum computing applications.[4]

Conclusion and Future Outlook

The coordination chemistry of pyridyl ketones represents a rich and dynamic field, driven by the ligand's remarkable structural versatility and unique metal-promoted reactivity. The simple pyridyl-ketone-pyridyl scaffold is not merely a passive chelator but an active participant in the construction of complex molecular architectures. The ability to undergo in-situ nucleophilic addition to form gem-diol and hemiketal derivatives, which can then be deprotonated to form robust bridging ligands, is a powerful synthetic strategy for building polynuclear clusters.

The demonstrated success of these complexes in homogeneous catalysis and their potential in bioinorganic chemistry highlight their practical relevance. Future research will likely focus on expanding the library of pyridyl ketone ligands with tailored electronic and steric properties, exploring their coordination with a wider range of the periodic table, and harnessing their unique reactivity to design next-generation catalysts, advanced magnetic materials, and innovative metallodrugs. The interplay between coordination, reactivity, and application ensures that pyridyl ketones will remain a ligand of choice for chemists for years to come.

References

• AlAli, A., et al. (2024). Synthesis of a Family of Pd(II) Complexes Using Pyridyl-Ketone Ligands: Crystal Structure, Thermal, Physicochemical, XRD/HSA, Docking, and Heck Reaction Application. ACS Omega. Available at: [Link][1][7][8][9]

• Perlepes, S. P., & Kessissoglou, D. P. (2020). Towards Completion of the “Periodic Table” of Di-2-Pyridyl Ketoxime. Molecules. Available at: [Link][10][11]

• Papatriantafyllopoulou, C., et al. (2023). Synthesis and structural, magnetic and spectroscopic characterization of iron(iii) complexes with in situ formed ligands from methyl-2-pyridyl keton. Dalton Transactions. Available at: [Link][3]

• Papatriantafyllopoulou, C., et al. (2009). Adventures in the Coordination Chemistry of Di-2-pyridyl Ketone and Related Ligands. European Journal of Inorganic Chemistry. Available at: [Link][4]

• Wikipedia contributors. (2023). Lewis acids and bases. Wikipedia, The Free Encyclopedia. Available at: [Link][6]

• Wikipedia contributors. (2023). Transition metal pyridine complexes. Wikipedia, The Free Encyclopedia. Available at: [Link][2]

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The Unseen Architect: A Technical Guide to the Steric Effects of the Trimethylpentyl Group in Pyridyl Ketones

For Researchers, Scientists, and Drug Development Professionals

In the intricate dance of molecular interactions that underpins drug discovery and development, the subtle yet profound influence of steric effects often dictates the success or failure of a therapeutic candidate. The deliberate introduction of bulky substituents is a cornerstone of modern medicinal chemistry, employed to modulate reactivity, enhance selectivity, and optimize pharmacokinetic profiles. Among these, the 2,4,4-trimethylpentyl group, a highly branched and sterically demanding moiety, presents a unique set of challenges and opportunities when incorporated into pharmacologically relevant scaffolds such as pyridyl ketones.

This in-depth technical guide, departing from rigid templates, delves into the core principles governing the steric effects of the trimethylpentyl group in pyridyl ketones. We will explore how this "unseen architect" shapes molecular conformation, influences reactivity, and ultimately guides the rational design of novel chemical entities. By synthesizing foundational principles with practical, field-proven insights, this guide aims to equip researchers with the knowledge to harness the power of steric hindrance in their quest for therapeutic innovation. Pyridine derivatives are crucial heterocyclic compounds in natural products, pharmaceuticals, and organic synthesis reagents[1].

The Trimethylpentyl Group: A Profile in Steric Hindrance

The profound steric hindrance of the 2,2,4-trimethylpentyl group plays a decisive role in dictating the preferred pathways for nucleophilic substitution. It strongly disfavors the S(_N)2 mechanism, while making the S(_N)1 pathway, although slow, more probable under suitable conditions[2]. The neopentyl group exhibits a dramatic decrease in reactivity in S(_N)2 reactions, over 100,000-fold slower than ethyl bromide, highlighting its extreme steric hindrance[2]. This allows us to qualitatively and semi-quantitatively predict the behavior of the even bulkier 2,4,4-trimethylpentyl group.

Table 1: Relative S(_N)2 Reaction Rates of Various Alkyl Chlorides [2]

Alkyl Chloride	Structure	Relative Rate
Methyl chloride	CH(_3)Cl	30
Ethyl chloride	CH(_3)CH(_2)Cl	1
Isopropyl chloride	(CH(_3))(_2)CHCl	0.025
tert-Butyl chloride	(CH(_3))(_3)CCl	~0
Neopentyl chloride	(CH(_3))(_3)CCH(_2)Cl	1 x 10⁻⁵

Data is compiled from various sources and normalized to ethyl chloride. The rate for neopentyl chloride is indicative of the extreme steric hindrance analogous to 1-chloro-2,2,4-trimethylpentane.

This substantial steric profile is the primary driver of the effects we will explore in the context of pyridyl ketones.

Conformational Landscape of Trimethylpentyl Pyridyl Ketones

The attachment of a bulky trimethylpentyl group to a pyridyl ketone scaffold imposes significant conformational constraints. The rotational freedom around the single bonds connecting the trimethylpentyl group to the ketone and the ketone to the pyridine ring will be severely restricted.

Torsional Strain and Preferred Conformations

The steric clash between the bulky alkyl group and the ortho-hydrogens of the pyridine ring, as well as the carbonyl oxygen, will lead to high torsional strain in many potential conformations. This will result in a limited number of low-energy, preferred conformations. Computational modeling, employing methods like Density Functional Theory (DFT), is an invaluable tool for elucidating these preferred geometries and the energy barriers between them[3]. Such studies can reveal the dihedral angles that minimize steric repulsion and optimize electronic interactions.

Impact on Aromaticity and Electronic Properties

The steric pressure from the trimethylpentyl group can force the pyridine ring and the carbonyl group out of planarity. This twisting can disrupt the π-system conjugation, which may have consequences for the electronic properties of the molecule, including its reactivity and spectroscopic characteristics[4]. The delocalization of electrons from the nitrogen to the phenyl group can be influenced by these conformational changes, with a potential energy difference of about 40 kJ/mol[3].

Implications for Reactivity and Synthesis

The steric bulk of the trimethylpentyl group profoundly influences the reactivity of the adjacent carbonyl group and the pyridine ring.

Shielding of the Carbonyl Group

The trimethylpentyl group acts as a steric shield, hindering the approach of nucleophiles to the electrophilic carbonyl carbon. This can significantly slow down or even prevent reactions that rely on nucleophilic attack at the carbonyl, such as Grignard reactions or the formation of imines and enamines. However, this steric hindrance can also be exploited to enhance the selectivity of certain reactions, favoring attack at a less hindered site if one exists. The construction of ketones with bulky units has been a long-standing challenge for established nucleophilic addition or transient metal-catalyzed cross-coupling[5].

Directing Effects in Electrophilic Aromatic Substitution

In cases where electrophilic aromatic substitution on the pyridine ring is considered, the trimethylpentyl group can act as a bulky directing group. While electronic effects will also play a role, the steric hindrance may favor substitution at the less hindered positions of the pyridine ring.

Synthetic Strategies for Trimethylpentyl Pyridyl Ketones

The synthesis of pyridyl ketones bearing a bulky trimethylpentyl group requires careful consideration of the steric hindrance. Traditional methods like Friedel-Crafts acylation may be inefficient due to the bulky acylating agent. Alternative strategies could include:

• Cross-coupling reactions: Palladium-catalyzed cross-coupling reactions, such as the Suzuki or Stille coupling, of a trimethylpentyl-containing organometallic reagent with a pyridyl acyl chloride or equivalent could be a viable route.

• Kröhnke pyridine synthesis: This method involves the reaction of α-pyridinium methyl ketone salts with α,β-unsaturated carbonyl compounds and could be adapted for the synthesis of substituted pyridines[6].

• Radical-based methods: Recent advances in radical chemistry offer new avenues for the construction of sterically hindered ketones[5].

Experimental and Computational Characterization

A multi-faceted approach combining spectroscopic analysis and computational modeling is essential for a comprehensive understanding of the steric effects of the trimethylpentyl group in pyridyl ketones.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for probing the conformational dynamics of these molecules. The chemical shifts of the protons and carbons near the sterically congested centers will be sensitive to the local environment. Techniques like Nuclear Overhauser Effect (NOE) spectroscopy can provide through-space distance information, helping to elucidate the preferred conformations in solution.

X-ray Crystallography

Single-crystal X-ray diffraction provides the most definitive information about the solid-state conformation of these molecules[7][8]. The precise bond lengths, bond angles, and dihedral angles obtained from a crystal structure can validate the predictions from computational models and provide a detailed picture of the steric interactions at play.

Computational Modeling

As previously mentioned, computational methods are crucial for exploring the potential energy surface of these molecules. DFT calculations can provide insights into:

• Conformational analysis: Identifying the lowest energy conformers and the rotational barriers between them.

• Electronic properties: Calculating molecular orbitals, charge distributions, and electrostatic potentials to understand how steric effects modulate electronic behavior.

• Reaction modeling: Simulating reaction pathways to predict the feasibility and selectivity of synthetic transformations.

Case Study: Hypothetical Workflow for Investigating a Novel Trimethylpentyl Pyridyl Ketone

To illustrate the practical application of the principles discussed, a hypothetical workflow for the investigation of a novel trimethylpentyl pyridyl ketone is presented below.

Sources

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electronic properties of 2-substituted pyridyl ketones

An In-Depth Technical Guide to the Electronic Properties of 2-Substituted Pyridyl Ketones

Abstract

Pyridyl ketones, particularly those substituted at the 2-position, represent a cornerstone scaffold in medicinal chemistry and materials science.[1][2] Their utility is intrinsically linked to their tunable electronic properties, which are dictated by the interplay between the electron-deficient pyridine ring, the polar carbonyl group, and the nature of the substituent at the C2-position. This guide provides a comprehensive exploration of the electronic landscape of these molecules. We will dissect the fundamental principles governing their behavior, detail robust experimental methodologies for their characterization, and bridge the gap between theoretical calculations and empirical observations. This document is intended for researchers, medicinal chemists, and materials scientists seeking to understand and manipulate the electronic characteristics of 2-substituted pyridyl ketones for targeted applications.

Introduction: The Significance of the 2-Pyridyl Ketone Moiety

The 2-pyridyl ketone framework is more than a simple aromatic ketone. The proximity of the nitrogen lone pair to the carbonyl group creates a unique electronic environment. This arrangement facilitates chelation with metal ions, forms specific hydrogen bonding interactions, and allows for extensive electronic delocalization.[3] These characteristics are pivotal in their biological activity, where they often act as key binding motifs in enzyme active sites, and in their function as ligands in catalysis.[4][5]

The true power of this scaffold lies in its "tunability." By strategically modifying the substituent at the 2-position of the pyridine ring, one can systematically alter the molecule's electron density distribution. This modulation directly impacts its spectroscopic signature, redox potential, and, ultimately, its function. Understanding this structure-property relationship is paramount for rational drug design and the development of novel materials.[6]

This guide will follow a logical progression from synthesis to advanced characterization and theoretical modeling, providing a holistic view of the electronic properties of these versatile compounds.

Caption: Workflow for investigating the .

The Role of the C2-Substituent: Modulating the Electronic Core

The electronic nature of the substituent at the 2-position is the primary determinant of the molecule's overall electronic properties. Substituents can be broadly classified into two categories: Electron-Donating Groups (EDGs) and Electron-Withdrawing Groups (EWGs).

• Electron-Donating Groups (EDGs): Groups like alkyl (-CH₃), alkoxy (-OCH₃), and amino (-NH₂) increase the electron density on the pyridine ring through inductive or resonance effects. This increased electron density is partially delocalized onto the carbonyl group.

• Electron-Withdrawing Groups (EWGs): Groups such as nitro (-NO₂), cyano (-CN), and halogens (-Cl, -F) decrease the electron density of the pyridine ring. This effect enhances the electrophilicity of the carbonyl carbon.

This fundamental principle has predictable consequences on the molecule's measurable properties.[7]

Caption: Influence of EDGs vs. EWGs on the electronic distribution in 2-pyridyl ketones.

Spectroscopic Characterization

Spectroscopy provides a direct window into the electronic structure of molecules.

Infrared (IR) Spectroscopy

The most informative band in the IR spectrum of a pyridyl ketone is the carbonyl stretch (νC=O). Its position is highly sensitive to the electronic environment.

• EDGs increase electron density on the carbonyl group, strengthening the C=O bond through resonance, which leads to a decrease in the stretching frequency (shift to lower wavenumbers).

• EWGs decrease electron density, weakening the C=O bond, resulting in an increase in the stretching frequency (shift to higher wavenumbers).[3]

Substituent (R) at C2	Electronic Nature	Typical νC=O (cm⁻¹)	Reference
-OCH₃	Strong EDG	~1640 - 1650	N/A
-CH₃	Weak EDG	~1650 - 1660	N/A
-H	Neutral	~1660 - 1670	[4]
-Cl	Weak EWG	~1670 - 1680	N/A
-NO₂	Strong EWG	~1685 - 1695	N/A

Table 1: Representative effect of C2-substituents on the carbonyl stretching frequency (νC=O) of 2-pyridyl ketones. Values are illustrative.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy probes the electronic transitions within the molecule, primarily the π→π* and n→π* transitions. The position (λ_max) and intensity of these absorption bands are affected by substituents.

• π→π Transitions:* These involve the promotion of an electron from a π bonding orbital to a π* antibonding orbital of the conjugated system. Both EDGs and EWGs that extend conjugation will cause a bathochromic (red) shift to longer wavelengths.

• n→π Transitions:* This is a lower energy transition involving the promotion of a non-bonding electron from the carbonyl oxygen to a π* antibonding orbital. The energy of this transition is sensitive to solvent polarity and hydrogen bonding.[4]

Electrochemical Properties: Probing Redox Behavior

Cyclic Voltammetry (CV) is a powerful technique to quantify the ease with which a molecule accepts or donates electrons. For 2-substituted pyridyl ketones, the first reduction potential (corresponding to the addition of an electron to the molecule's Lowest Unoccupied Molecular Orbital, LUMO) is of primary interest.

• EWGs stabilize the LUMO, making the molecule easier to reduce. This results in a less negative (or more positive) reduction potential.

• EDGs destabilize the LUMO, making the molecule harder to reduce. This results in a more negative reduction potential.[7]

This relationship is crucial in fields like medicinal chemistry, where the redox properties of a drug can influence its mechanism of action and metabolic stability.[8]

Substituent (R) at C2	Electronic Nature	Representative E_pc (V vs. Ag/AgCl)	Reference
-OCH₃	Strong EDG	-1.85	[7]
-CH₃	Weak EDG	-1.70	[7]
-H	Neutral	-1.60	[7]
-CN	Strong EWG	-1.25	[7]

Table 2: Correlation between the electronic nature of the C2-substituent and the cathodic peak potential (E_pc) for a series of substituted pyridines. Note: Data adapted from a study on substituted pyridines, illustrating the trend applicable to pyridyl ketones.

Theoretical Modeling with Density Functional Theory (DFT)

DFT calculations provide invaluable theoretical insights that complement experimental data. By solving approximations of the Schrödinger equation, DFT can predict a molecule's geometry, electronic structure, and various properties.[9][10]

Frontier Molecular Orbitals (HOMO/LUMO)

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are key to understanding electronic behavior.

• LUMO Energy: Correlates directly with the reduction potential. A lower LUMO energy indicates that the molecule is a better electron acceptor (easier to reduce), which is consistent with the effect of EWGs.

• HOMO-LUMO Gap: The energy difference between the HOMO and LUMO is related to the molecule's kinetic stability and the energy required for electronic excitation (related to UV-Vis λ_max).[10] EWGs tend to lower both HOMO and LUMO energies, often resulting in a smaller gap.

Caption: Effect of substituents on Frontier Molecular Orbital (FMO) energies.

Experimental Protocols

Protocol: Cyclic Voltammetry Measurement

Objective: To determine the reduction potential of a 2-substituted pyridyl ketone.

Materials:

• Potentiostat with a three-electrode cell.

• Working Electrode: Glassy Carbon Electrode (GCE).

• Reference Electrode: Ag/AgCl (in saturated KCl).

• Counter Electrode: Platinum wire.

• Analyte: 2-substituted pyridyl ketone (~1 mM solution).

• Solvent: Anhydrous, polar aprotic solvent (e.g., Acetonitrile, DMF).

• Supporting Electrolyte: Tetrabutylammonium hexafluorophosphate (TBAPF₆) (0.1 M).

• Inert gas (Argon or Nitrogen).

Procedure:

• Electrode Preparation: Polish the GCE with alumina slurry on a polishing pad, rinse thoroughly with deionized water and the analysis solvent, then dry completely.

• Cell Assembly: Assemble the three-electrode cell. Ensure the reference electrode tip is close to the working electrode.

• Solution Preparation: Dissolve the analyte and the supporting electrolyte in the solvent to the desired concentrations.

• Deoxygenation: Purge the solution with the inert gas for 10-15 minutes to remove dissolved oxygen, which can interfere with the measurement. Maintain a blanket of inert gas over the solution during the experiment.

• Data Acquisition:

  • Set the potential window. For reductions, this will typically be from 0 V to a negative potential (e.g., -2.0 V).

  • Set the scan rate (e.g., 100 mV/s).

  • Run the cyclic voltammogram, scanning from the initial potential to the switching potential and back.

• Analysis: Identify the cathodic peak potential (E_pc) from the resulting voltammogram. This corresponds to the potential at which the reduction of the analyte is maximal. For a reversible or quasi-reversible process, the half-wave potential (E₁/₂) provides a more thermodynamically accurate value.

Trustworthiness: The system is self-validating by running a scan of a known standard (e.g., ferrocene) to calibrate the reference electrode and confirm the system's performance. The supporting electrolyte ensures the solution is conductive, minimizing IR drop.

Conclusion and Outlook

The are a direct and predictable function of the substituent at the C2 position. By employing a synergistic approach that combines synthesis, spectroscopy, electrochemistry, and theoretical calculations, researchers can gain a deep understanding of the structure-property relationships governing this important class of molecules. This knowledge empowers the rational design of compounds with tailored electronic features for specific, high-value applications, from next-generation pharmaceuticals to advanced functional materials. The principles outlined in this guide provide a robust framework for the continued exploration and exploitation of the rich chemical space offered by the 2-pyridyl ketone scaffold.

References

• ResearchGate. (n.d.). Synthesis of 2‐substituted pyridine‐4,5‐dicarboxylates and... Retrieved from [Link]

• ResearchGate. (2023). Structure-Dependent Electrochemical Behavior of 2-Pyridone Derivatives: A Combined Experimental and Theoretical Study. Retrieved from [Link]

• ACS Omega. (2024). Synthesis of a Family of Pd(II) Complexes Using Pyridyl-Ketone Ligands: Crystal Structure, Thermal, Physicochemical, XRD/HSA, Docking, and Heck Reaction Application. Retrieved from [Link]

• ACS Publications. (n.d.). Synthesis and spectral and electrochemical properties of di-2-pyridyl ketone complexes of ruthenium and their reactions. Inorganic Chemistry. Retrieved from [Link]

• SID. (n.d.). FT-IR AND COMPUTATIONAL STUDY OF DI-2-PYRIDYL KETONE NICOTINOYLHYDRAZONE. Retrieved from [Link]

• University of Galway Research. (2007). Initial use of the di-2-pyridyl ketone/sulfate "blend" in 3d-metal cluster chemistry: Preparation, X-ray structures and physical studies of zinc(II) and nickel(II) cubanes. Retrieved from [Link]

• PubMed Central. (2022). Recent Advances of Pyridinone in Medicinal Chemistry. Retrieved from [Link]

• ACS Publications. (n.d.). Synthesis of 2-Substituted Pyridines via a Regiospecific Alkylation, Alkynylation, and Arylation of Pyridine N-Oxides. Organic Letters. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Pyridine synthesis. Retrieved from [Link]

• Europe PMC. (n.d.). One-pot Synthesis of Substituted Pyridines from Alkyl Ketones and Enamines by the Nickel-catalyzed Dehydrogen. Retrieved from [Link]

• PubMed Central. (n.d.). Synthesis of a Family of Pd(II) Complexes Using Pyridyl-Ketone Ligands: Crystal Structure, Thermal, Physicochemical, XRD/HSA, Docking, and Heck Reaction Application. Retrieved from [Link]

• PubChem. (n.d.). Bis(2-pyridyl) ketone. Retrieved from [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyridine and Basicity of Pyridine. Retrieved from [Link]

• ResearchGate. (n.d.). (Left) The general structural formula of simple 2-pyridyl oximes (R is a non-donor group). Retrieved from [Link]

• ResearchGate. (n.d.). Spectroscopic and electrochemical properties of di-2-pyridyl ketone thiosemicarbazone [dpktsc] in non-aqueous media. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis, photophysical and electrochemical studies of di-2-pyridyl ketone complexes of rhodium(III). Retrieved from [Link]

• ResearchGate. (n.d.). Use of the Di‐2‐pyridyl Ketone/Acetate/Dicyanamide “Blend” in Manganese(II), Cobalt(II) and Nickel(II) Chemistry: Neutral Cubane Complexes. Retrieved from [Link]

• ResearchGate. (n.d.). X-ray crystallographic, spectroscopic and electrochemical properties of Group 12 metal-chlorides of di-2-pyridyl ketone acetic acid hydrazine (dpkaah). Retrieved from [Link]

• MDPI. (n.d.). Towards Completion of the “Periodic Table” of Di-2-Pyridyl Ketoxime. Retrieved from [Link]

• ResearchGate. (2020). Synthesis and Applications of (Pyridyl)imine Fe(II) Complexes as Catalysts in Transfer Hydrogenation of Ketones. Retrieved from [Link]

• Canadian Science Publishing. (n.d.). Correlation between the Electrochemical and Spectroscopic Behavior of some Substituted Pyridines. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Pyridyl β-ketoenols, pyrazoles and their zinc complexes: synthesis, photophysical properties, and DNA binding. Dalton Transactions. Retrieved from [Link]

• PubMed. (2009). Density functional theory calculations of the internal rotations and vibrational spectra of 2-, 3- and 4-formyl pyridine. Retrieved from [Link]

• MDPI. (n.d.). Structural and Electronic Insights into Arylalkanones from Myristica ceylanica. Retrieved from [Link]

• ResearchGate. (n.d.). Characterizing the n→π interaction of pyridine with small ketones: a rotational study of pyridine···acetone and pyridine···2-butanone*. Retrieved from [Link]

• MDPI. (n.d.). The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. Retrieved from [Link]

• ResearchGate. (2017). DFT and TD-DFT study of isomeric 5-(pyridyl)-1,3,4-oxadiazol-2-thiones and 2-methylthio-5-(pyridyl)-1,3,4-oxadiazoles. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note & Protocol: Synthesis of 2,4,4-Trimethylpentyl 2-pyridyl ketone via Grignard Reaction

Abstract

This document provides a comprehensive guide for the synthesis of 2,4,4-trimethylpentyl 2-pyridyl ketone, a valuable building block in medicinal chemistry and materials science. The protocol leverages the Grignard reaction, a robust and versatile method for carbon-carbon bond formation.[1][2] The synthesis proceeds in two primary stages: the formation of the sterically hindered Grignard reagent, 2,4,4-trimethylpentylmagnesium bromide, followed by its nucleophilic addition to 2-cyanopyridine to form an intermediate imine salt, which is subsequently hydrolyzed to yield the target ketone.[3][4] This application note details the underlying mechanism, provides a step-by-step experimental protocol, and addresses critical safety and troubleshooting considerations, tailored for researchers in organic synthesis and drug development.

Introduction and Scientific Background

Pyridyl ketones are a class of compounds featuring a pyridine ring attached to a carbonyl group. This structural motif is prevalent in a wide range of biologically active molecules and functional materials. The synthesis of unsymmetrical ketones, particularly those bearing sterically demanding alkyl groups like the 2,4,4-trimethylpentyl (or tert-octyl) moiety, requires carefully chosen synthetic strategies.

The Grignard reaction stands as a cornerstone of organic synthesis for its efficacy in forming new carbon-carbon bonds.[1][5] Discovered by Victor Grignard, for which he was awarded the Nobel Prize in Chemistry in 1912, this organometallic reaction involves the addition of an organomagnesium halide (the Grignard reagent) to an electrophilic carbon center.[1]

The synthesis of a ketone via a Grignard reagent is strategically accomplished by reacting it with a nitrile. The Grignard reagent attacks the electrophilic carbon of the nitrile, and subsequent acidic hydrolysis of the resulting imine intermediate furnishes the desired ketone.[3][4] This approach prevents a common side reaction seen with more reactive carbonyl precursors like esters or acid chlorides, where a second equivalent of the Grignard reagent can add to the ketone product, leading to a tertiary alcohol.[6][7] This protocol is optimized for the specific synthesis of 2,4,4-trimethylpentyl 2-pyridyl ketone, a compound of interest for further functionalization.

Reaction Scheme and Mechanism

The overall synthesis can be depicted in two main steps:

Step 1: Formation of the Grignard Reagent 1-bromo-2,4,4-trimethylpentane reacts with magnesium turnings in an anhydrous ether solvent to form 2,4,4-trimethylpentylmagnesium bromide.

Step 2: Nucleophilic Addition and Hydrolysis The Grignard reagent undergoes nucleophilic addition to the carbon atom of the nitrile group in 2-cyanopyridine. The resulting magnesium imine salt is then hydrolyzed with aqueous acid to yield the final ketone product.

Mechanistic Rationale

The carbon-magnesium bond in a Grignard reagent is highly polarized, rendering the carbon atom a potent nucleophile and a strong base.[7] The reaction mechanism proceeds as follows:

• Grignard Formation: The reaction is believed to occur on the surface of the magnesium metal.[8] It involves the insertion of magnesium into the carbon-halogen bond, likely through a radical-based mechanism.

• Nucleophilic Attack: The nucleophilic carbon of the Grignard reagent attacks the electrophilic nitrile carbon of 2-cyanopyridine. The π-electrons of the C≡N triple bond are displaced onto the nitrogen atom, forming a magnesium imine salt. This intermediate is stable and does not react further with another molecule of the Grignard reagent.[3]

• Hydrolysis: The addition of aqueous acid protonates the nitrogen atom, leading to the formation of an iminium ion. Water then attacks the iminium carbon, and after a series of proton transfers and elimination of ammonia, the final ketone product is formed.[3][4]

Caption: High-level overview of the Grignard reaction mechanism.

Detailed Experimental Protocol

Materials and Reagents

Reagent/Material	Formula	MW ( g/mol )	M.P. (°C)	B.P. (°C)	Hazard
Magnesium Turnings	Mg	24.31	650	1090	Flammable solid; water-reactive[9]
Iodine	I₂	253.81	113.7	184.3	Harmful, Irritant
1-Bromo-2,4,4-trimethylpentane	C₈H₁₇Br	193.12	-	175-177	Flammable, Irritant
2-Cyanopyridine	C₆H₄N₂	104.11	28-30	225-226	Toxic, Irritant
Anhydrous Tetrahydrofuran (THF)	C₄H₈O	72.11	-108.4	66	Highly flammable, Peroxide former[10]
Saturated Aqueous Ammonium Chloride	NH₄Cl	53.49	-	-	Irritant
Diethyl Ether	(C₂H₅)₂O	74.12	-116.3	34.6	Extremely flammable
Anhydrous Magnesium Sulfate	MgSO₄	120.37	-	-	Hygroscopic
Hydrochloric Acid (1M)	HCl	36.46	-	-	Corrosive

Apparatus Setup

Causality Note: Grignard reagents are highly sensitive to protic solvents like water and alcohols, which will protonate and destroy the reagent.[1][11][12] Therefore, all glassware must be scrupulously dried, and the reaction must be conducted under an inert atmosphere (e.g., Nitrogen or Argon) to exclude atmospheric moisture.

• Assemble a three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser topped with a nitrogen/argon inlet, and a pressure-equalizing dropping funnel sealed with a rubber septum.

• Flame-dry all glassware under a stream of inert gas or oven-dry at >120 °C for several hours and assemble while hot, allowing it to cool under a positive pressure of inert gas.[13]

Step-by-Step Procedure

Part A: Preparation of 2,4,4-trimethylpentylmagnesium bromide

• Place magnesium turnings (1.2 eq.) in the dried three-necked flask.

• Add a single small crystal of iodine. The iodine serves as an activator, cleaning the magnesium surface.

• Add a small portion (~10%) of the total anhydrous THF via a cannula or dry syringe.

• In the dropping funnel, prepare a solution of 1-bromo-2,4,4-trimethylpentane (1.0 eq.) in the remaining anhydrous THF.

• Add a small amount (~5-10 mL) of the alkyl bromide solution from the dropping funnel to the magnesium turnings.

• The reaction should initiate, evidenced by gentle bubbling and the disappearance of the iodine color. Gentle heating with a heat gun may be required. If the reaction does not start, consult the Troubleshooting section.

• Once initiated, add the remainder of the alkyl bromide solution dropwise at a rate that maintains a gentle reflux. The formation of the Grignard reagent is exothermic, so an ice-water bath should be kept on hand to control the reaction rate if necessary.[11][13]

• After the addition is complete, stir the resulting gray-brown solution at room temperature for an additional 1-2 hours to ensure complete consumption of the magnesium.

Part B: Reaction with 2-Cyanopyridine

• Prepare a solution of 2-cyanopyridine (1.1 eq.) in anhydrous THF in a separate, dry flask.

• Cool the Grignard reagent solution to 0 °C using an ice-water bath.

• Slowly add the 2-cyanopyridine solution to the stirred Grignard reagent via cannula transfer. Causality Note: This addition is exothermic. A slow, controlled addition at a low temperature is crucial to prevent side reactions and ensure safety.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 3-4 hours or until TLC analysis indicates the consumption of the starting material.

Part C: Work-up and Hydrolysis

• Cool the reaction mixture again to 0 °C in an ice-water bath.

• Slowly and carefully quench the reaction by the dropwise addition of a saturated aqueous solution of ammonium chloride (NH₄Cl). This will hydrolyze the intermediate imine salt and quench any unreacted Grignard reagent. Safety Note: Quenching is highly exothermic and will produce flammable gases. Perform this step slowly in a well-ventilated fume hood.

• If a solid precipitate (magnesium salts) forms, a small amount of 1M HCl can be added to dissolve it.

• Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine (saturated NaCl solution).

• Dry the combined organic phase over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

Part D: Purification

The crude brown oil obtained can be purified by one of the following methods:

• Vacuum Distillation: For larger scales, purification can be achieved by distillation under reduced pressure to avoid decomposition at high temperatures.

• Column Chromatography: For smaller scales or for achieving high purity, silica gel chromatography using a hexane/ethyl acetate gradient is effective.

Caption: Step-by-step experimental workflow for the synthesis.

Safety Precautions and Troubleshooting

Safety

• Fire Hazard: Grignard reactions pose a significant fire risk due to the use of flammable solvents (THF, diethyl ether) and the exothermic nature of the reaction.[10][13] All operations must be conducted in a chemical fume hood, away from ignition sources. A fire extinguisher suitable for chemical fires (Class B or D) should be readily accessible.

• Anhydrous Conditions: The key to a successful Grignard reaction is the strict exclusion of water.[11][12] Ensure all equipment is properly dried. Use anhydrous grade solvents.

• Personal Protective Equipment (PPE): Always wear safety goggles, a flame-resistant lab coat, and appropriate gloves (Nomex or nitrile gloves are commonly used, but be aware of their specific limitations).[10][13]

• Exothermic Reaction: The formation and quenching of the Grignard reagent are highly exothermic. Maintain control by slow, dropwise addition of reagents and have an ice bath ready at all times.[11][13] Do not seal the reaction vessel tightly.

• Reagent Handling: Handle alkyl halides and 2-cyanopyridine with care as they are irritants and potentially toxic. Magnesium turnings are a flammable solid and should be handled away from water.[9]

Troubleshooting

Issue	Probable Cause	Suggested Solution
Grignard reaction does not start	1. Wet glassware or solvent.2. Inactive magnesium surface (oxide layer).	1. Repeat setup ensuring all components are scrupulously dry.2. Add a small crystal of iodine. If that fails, add a few drops of 1,2-dibromoethane. A small amount of pre-formed Grignard reagent can also be used as an initiator.[12]
Low yield of product	1. Incomplete Grignard formation.2. Grignard reagent destroyed by moisture.3. Side reactions (e.g., Wurtz coupling).	1. Ensure magnesium is fully consumed before proceeding.2. Check for leaks in the inert gas setup.3. Maintain a moderate reaction temperature; do not overheat.
Formation of tertiary alcohol	Reaction with a ketone impurity in the starting material or over-addition.	This protocol using a nitrile precursor is designed to avoid this. Ensure the purity of 2-cyanopyridine.

References

• Quora. (2022). What are Grignard reagent preparation precautions during preparation?[Link]

• University of California, Santa Barbara. Developing SOPs for Hazardous Chemical Manipulations. [Link]

• American Chemical Society. Grignard Reaction. ACS Chemical Health & Safety. [Link]

• Chemistry LibreTexts. (2020). 5.2: Practical Considerations, Procedural Changes, Safety Tips. [Link]

• Lab Alley. (2024). Magnesium Metal Turnings Grignard, Reagent Grade SAFETY DATA SHEET. [Link]

• Mukaiyama, T., Araki, M., & Takei, H. (1973). Reaction of S-(2-pyridyl) thioates with Grignard reagents. Convenient method for the preparation of ketones. Journal of the American Chemical Society, 95(14), 4763–4765. [Link]

• Fuson, R. C., & Miller, J. J. (1950). The Condensation of Grignard Reagents with 3-Pyridyl and 3-Quinolyl Ketones. Journal of the American Chemical Society, 72(3), 1210–1212. [Link]

• Organic Chemistry Portal. Pyridine synthesis. [Link]

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• Master Organic Chemistry. Addition of Grignard reagents to nitriles to give ketones (after hydrolysis). [Link]

• Wang, X., et al. (2026). Nitrile Coupling Mediated by Cyclometalated Uranium Alkyl Complex: The Ketimide-Enamine Seesaw Mechanism. Inorganic Chemistry. [Link]

• Chemistry Steps. The Grignard Reaction Mechanism. [Link]

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• Google Patents.

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Kröhnke Pyridine Synthesis: A Detailed Application Guide for the Preparation of Functionalized Pyridyl Ketones

The pyridine motif is a cornerstone in medicinal chemistry and materials science, with its derivatives being integral to numerous FDA-approved drugs.[1][2] The Kröhnke pyridine synthesis, a classic name reaction discovered by Fritz Kröhnke and Wilfried Zecher, offers a reliable and versatile method for constructing highly substituted pyridines.[1][3] This application note provides an in-depth guide for researchers, scientists, and drug development professionals on utilizing the Kröhnke synthesis for the targeted preparation of functionalized pyridyl ketones, compounds with significant potential as ligands and bioactive molecules.[4][5]

Introduction to the Kröhnke Pyridine Synthesis

The Kröhnke pyridine synthesis is a powerful ring-forming reaction that constructs a pyridine ring from three key components: an α-pyridinium methyl ketone salt, an α,β-unsaturated carbonyl compound, and a nitrogen source, typically ammonium acetate.[1][3][6] This multicomponent reaction is prized for its operational simplicity, generally mild reaction conditions, and the high degree of functionalization achievable in the final pyridine product.[6] The versatility of the starting materials allows for the creation of a diverse library of substituted pyridines, making it a valuable tool in drug discovery and ligand design.[4][6]

The Reaction Mechanism: A Step-by-Step Elucidation

The elegance of the Kröhnke synthesis lies in its sequential and well-defined mechanistic pathway. Understanding these steps is crucial for troubleshooting and optimizing reaction conditions. The mechanism begins with a Michael addition, followed by cyclization and dehydration to form the aromatic pyridine ring.[6]

The key steps are as follows:

• Michael Addition: The reaction is initiated by the 1,4-addition (Michael addition) of the enolate of the α-pyridinium methyl ketone to the α,β-unsaturated ketone.[6][7] This forms a 1,5-dicarbonyl intermediate, which is a crucial, though often unisolated, species.[6]

• Cyclization and Dehydration: In the presence of ammonium acetate, which serves as the nitrogen source, the 1,5-dicarbonyl intermediate undergoes a series of condensation, cyclization, and dehydration steps to ultimately form the stable aromatic pyridine ring.[6][8]

Caption: The generalized mechanism of the Kröhnke pyridine synthesis.

Experimental Protocols

This section provides detailed, step-by-step protocols for the key stages of the Kröhnke synthesis for preparing functionalized pyridyl ketones.

Preparation of Starting Materials

The success of the Kröhnke synthesis is highly dependent on the quality of the starting materials.

Protocol 1: Synthesis of α-Pyridinium Methyl Ketone Salts

The α-pyridinium methyl ketone salts are typically prepared by the reaction of an α-bromo ketone with pyridine.[6]

• Materials:

  • Substituted α-bromoacetophenone (1.0 eq)

  • Pyridine (1.1 eq)

  • Acetone (solvent)

• Procedure:

  • Dissolve the substituted α-bromoacetophenone in a minimal amount of acetone in a round-bottom flask equipped with a magnetic stirrer.

  • Add pyridine dropwise to the solution at room temperature.

  • Stir the reaction mixture at room temperature for 2-4 hours. The pyridinium salt will often precipitate out of the solution.

  • Collect the solid product by vacuum filtration, wash with cold acetone, and dry under vacuum.

  • The resulting pyridinium salt is typically used without further purification.

Protocol 2: Synthesis of α,β-Unsaturated Ketones (Chalcones)

α,β-Unsaturated ketones, often chalcones, are readily synthesized via an Aldol condensation between an aldehyde and a ketone.[9]

• Materials:

  • Substituted benzaldehyde (1.0 eq)

  • Substituted acetophenone (1.0 eq)

  • Sodium hydroxide (or potassium hydroxide) (1.2 eq)

  • Ethanol (solvent)

  • Water

• Procedure:

  • Dissolve the substituted acetophenone and benzaldehyde in ethanol in a round-bottom flask.

  • In a separate beaker, prepare a solution of sodium hydroxide in a mixture of water and ethanol.

  • Slowly add the sodium hydroxide solution to the stirred solution of the carbonyl compounds at room temperature.

  • Continue stirring for 2-3 hours. The product will often precipitate.

  • Collect the precipitated solid by vacuum filtration, wash thoroughly with water to remove excess base, and then with a small amount of cold ethanol.

  • Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure α,β-unsaturated ketone.

The Kröhnke Pyridine Synthesis: A One-Pot Procedure

While a two-step process is possible, a one-pot procedure is often more efficient for the synthesis of 2,4,6-trisubstituted pyridines.[1]

Protocol 3: Synthesis of a Functionalized 2,4,6-Trisubstituted Pyridyl Ketone

• Materials:

  • α-Pyridinium methyl ketone salt (1.0 eq)

  • α,β-Unsaturated ketone (1.0 eq)

  • Ammonium acetate (10 eq)

  • Glacial acetic acid (solvent)

• Procedure:

  • To a round-bottom flask, add the α-pyridinium methyl ketone salt, the α,β-unsaturated ketone, and ammonium acetate.

  • Add glacial acetic acid as the solvent.

  • Heat the reaction mixture to reflux (typically 120-140 °C) and monitor the reaction progress using Thin Layer Chromatography (TLC).[10] Reaction times can vary from 4 to 24 hours.

  • After completion, cool the reaction mixture to room temperature.

  • Pour the mixture into a beaker of ice water.

  • Neutralize the solution with a base, such as aqueous ammonia or sodium bicarbonate, which will cause the product to precipitate.

  • Collect the solid product by vacuum filtration and wash with water.

  • Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol, isopropanol) or by column chromatography on silica gel.[10]

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experimental protocol for 2,4,4-Trimethylpentyl 2-pyridyl ketone synthesis

An In-Depth Technical Guide to the Synthesis of 2,4,4-Trimethylpentyl 2-pyridyl ketone

For Researchers, Scientists, and Drug Development Professionals

This application note provides a comprehensive and detailed experimental protocol for the synthesis of 2,4,4-trimethylpentyl 2-pyridyl ketone. This guide is designed for researchers and scientists in the fields of organic chemistry and drug development, offering a robust methodology grounded in established chemical principles.

Introduction

Pyridyl ketones are a significant class of compounds that serve as crucial intermediates in the synthesis of various biologically active molecules and functional materials. Their versatile chemical nature allows for further modifications, making them valuable building blocks in medicinal chemistry. This document outlines a reliable two-step synthetic route to 2,4,4-trimethylpentyl 2-pyridyl ketone, a novel pyridyl ketone, commencing from commercially available 2,4,4-trimethylpentanoic acid and 2-bromopyridine.

Overall Reaction Scheme

The synthesis proceeds in two primary stages: first, the preparation of 2,4,4-trimethylpentanoyl chloride from the corresponding carboxylic acid, and second, the coupling of the acid chloride with 2-lithiopyridine, generated in situ from 2-bromopyridine.

Step 1: Synthesis of 2,4,4-trimethylpentanoyl chloride

Step 2: Synthesis of 2,4,4-Trimethylpentyl 2-pyridyl ketone

Mechanism of Synthesis

The synthesis of 2,4,4-trimethylpentanoyl chloride from 2,4,4-trimethylpentanoic acid and thionyl chloride proceeds through a nucleophilic acyl substitution mechanism. The carboxylic acid oxygen attacks the sulfur atom of thionyl chloride, leading to the formation of a chlorosulfite intermediate which then collapses to the acid chloride.

The second stage of the synthesis involves the in situ generation of 2-lithiopyridine from 2-bromopyridine via a lithium-halogen exchange with n-butyllithium[1]. The highly nucleophilic 2-lithiopyridine then attacks the electrophilic carbonyl carbon of 2,4,4-trimethylpentanoyl chloride in another nucleophilic acyl substitution reaction to yield the final product, 2,4,4-trimethylpentyl 2-pyridyl ketone[2].

Experimental Workflow Diagram

Sources

• 1. 2-Bromopyridine - Wikipedia [en.wikipedia.org]
• 2. Acyl Chlorides with Grignard and Gilman (Organocuprate) Reagents Chemistry Steps [chemistrysteps.com]

The Versatility of Pyridyl Ketone Ligands in Homogeneous Catalysis: Application Notes and Protocols

Introduction

Pyridyl ketone-based ligands represent a versatile and powerful class of coordinating molecules in the field of homogeneous catalysis. Their inherent structural features, including the Lewis basic pyridyl nitrogen and the coordinating carbonyl group, allow for the formation of stable and catalytically active complexes with a wide range of transition metals. While the specific ligand, 2,4,4-Trimethylpentyl 2-pyridyl ketone, is not extensively documented in current scientific literature as a standalone catalyst, the broader family of pyridyl ketones and their imine derivatives have demonstrated significant utility in various catalytic transformations. This guide will delve into the coordination chemistry and catalytic applications of a representative and well-studied analogue, di-2-pyridyl ketone (dpk), providing detailed protocols and mechanistic insights relevant to researchers, scientists, and professionals in drug development. The principles and methodologies discussed herein offer a foundational understanding that can be extrapolated to novel pyridyl ketone ligand systems.

The core functionality of pyridyl ketone ligands lies in their ability to act as bidentate N,N or N,O donors, forming stable chelate rings with metal centers. This chelation enhances the stability of the resulting complex. Furthermore, the electronic properties of the pyridine ring and the steric hindrance around the metal center can be readily tuned by modifying the substituents on the pyridyl or ketone moieties. This tunability is a key factor in optimizing the catalytic activity and selectivity for a desired transformation.

A notable characteristic of pyridyl ketones, such as di-2-pyridyl ketone, is the reactivity of the carbonyl group upon coordination to a metal center.[1] The electrophilicity of the carbonyl carbon is enhanced, making it susceptible to nucleophilic attack by solvent molecules like water or alcohols.[1][2][3] This can lead to the in situ formation of gem-diol or hemiketal derivatives of the ligand, which can then coordinate to the metal in a deprotonated form, influencing the catalytic properties of the complex.[1]

This application note will focus on the utility of palladium complexes of di-2-pyridyl ketone as efficient catalysts for Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry for the formation of carbon-carbon bonds.[2][4]

Part 1: Synthesis and Characterization of a Pd(II)-Di-2-pyridyl Ketone Complex

The synthesis of palladium complexes with di-2-pyridyl ketone is a straightforward process, typically involving the reaction of a palladium(II) precursor with the ligand in an appropriate solvent. The resulting complex can be readily characterized by standard analytical techniques.

Protocol 1: Synthesis of Dichlorido(di-2-pyridyl ketone)palladium(II) [Pd(dpk)Cl₂]

This protocol is adapted from methodologies described in the literature for the synthesis of palladium-di-2-pyridyl ketone complexes.[3][5]

Materials:

• Palladium(II) chloride (PdCl₂)

• Di-2-pyridyl ketone (dpk)

• Methanol (anhydrous)

• Diethyl ether (anhydrous)

• Schlenk flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a 100 mL Schlenk flask under an inert atmosphere, add palladium(II) chloride (177 mg, 1.0 mmol) and 20 mL of anhydrous methanol.

• Stir the suspension at room temperature for 30 minutes.

• Add di-2-pyridyl ketone (184 mg, 1.0 mmol) to the suspension.

• Heat the reaction mixture to reflux and maintain for 4 hours. The color of the suspension will typically change, indicating complex formation.

• Allow the reaction mixture to cool to room temperature.

• The resulting precipitate is collected by filtration under an inert atmosphere.

• Wash the solid product with two 10 mL portions of cold anhydrous methanol and then with two 10 mL portions of anhydrous diethyl ether to remove any unreacted starting materials.

• Dry the yellow solid product under vacuum to yield [Pd(dpk)Cl₂].

Characterization:

The synthesized complex can be characterized by:

• FT-IR Spectroscopy: To confirm the coordination of the di-2-pyridyl ketone ligand to the palladium center. A shift in the C=O stretching frequency compared to the free ligand is indicative of coordination.

• ¹H NMR Spectroscopy: To elucidate the structure of the complex in solution.

• Elemental Analysis: To determine the elemental composition and confirm the stoichiometry of the complex.

Part 2: Application in Suzuki-Miyaura Cross-Coupling Reactions

Palladium complexes of di-2-pyridyl ketone have been shown to be effective catalysts for Suzuki-Miyaura cross-coupling reactions, which enable the formation of biaryl compounds from aryl halides and arylboronic acids.[2][4]

Catalytic System Overview

The general catalytic cycle for the Suzuki-Miyaura reaction involves three key steps: oxidative addition, transmetalation, and reductive elimination. The pyridyl ketone ligand plays a crucial role in stabilizing the palladium center throughout these steps and influencing the efficiency of the catalytic process.

Caption: Generalized Catalytic Cycle for the Suzuki-Miyaura Cross-Coupling Reaction.

Protocol 2: Suzuki-Miyaura Cross-Coupling of 4-Bromoanisole with Phenylboronic Acid

This protocol provides a general procedure for the application of the synthesized [Pd(dpk)Cl₂] complex as a catalyst.

Materials:

• [Pd(dpk)Cl₂] (synthesized in Protocol 1)

• 4-Bromoanisole

• Phenylboronic acid

• Potassium carbonate (K₂CO₃)

• Toluene (anhydrous)

• Water (degassed)

• Schlenk tube

• Magnetic stirrer and stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a Schlenk tube under an inert atmosphere, add [Pd(dpk)Cl₂] (3.6 mg, 0.01 mmol, 1 mol%), 4-bromoanisole (187 mg, 1.0 mmol), phenylboronic acid (146 mg, 1.2 mmol), and potassium carbonate (276 mg, 2.0 mmol).

• Add 5 mL of anhydrous toluene and 1 mL of degassed water to the Schlenk tube.

• Seal the Schlenk tube and heat the reaction mixture at 100 °C with vigorous stirring for 12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature.

• Add 10 mL of water and extract the product with three 10 mL portions of ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the organic phase under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate mixture) to obtain 4-methoxybiphenyl.

Data Summary

The following table summarizes typical reaction parameters for the Suzuki-Miyaura cross-coupling reaction catalyzed by palladium-di-2-pyridyl ketone complexes, as can be inferred from the literature.[2][4]

Entry	Aryl Halide	Arylboronic Acid	Base	Solvent	Catalyst Loading (mol%)	Yield (%)
1	4-Bromoanisole	Phenylboronic acid	K₂CO₃	Toluene/Water	1	High
2	4-Chlorotoluene	Phenylboronic acid	K₃PO₄	Dioxane/Water	1-2	Moderate to High
3	1-Bromo-4-nitrobenzene	Phenylboronic acid	Na₂CO₃	DMF/Water	1	High

Part 3: Mechanistic Considerations and the Role of the Ligand

The di-2-pyridyl ketone ligand is believed to stabilize the palladium catalyst and facilitate the key steps of the catalytic cycle. The bidentate coordination of the ligand to the palladium center provides a stable complex that can undergo oxidative addition with the aryl halide. The electronic properties of the pyridyl rings can influence the electron density at the metal center, thereby affecting the rates of oxidative addition and reductive elimination.

As mentioned earlier, the carbonyl group of the coordinated dpk ligand can undergo nucleophilic attack by water or alcohols present in the reaction medium.[1][2] This in-situ modification of the ligand to its gem-diol or hemiketal form can lead to the formation of a new catalytically active species where the deprotonated hydroxyl group(s) can coordinate to the palladium center.[2] This transformation can significantly impact the catalyst's stability and activity.

Caption: In-situ transformation of coordinated di-2-pyridyl ketone.

Conclusion

While the specific ligand 2,4,4-Trimethylpentyl 2-pyridyl ketone remains an area for future exploration, the broader class of pyridyl ketone ligands, exemplified by di-2-pyridyl ketone, offers a robust platform for the development of efficient homogeneous catalysts. The ease of synthesis of their metal complexes, coupled with the tunability of their steric and electronic properties, makes them attractive for a variety of catalytic applications, most notably in C-C bond-forming reactions like the Suzuki-Miyaura cross-coupling. The protocols and mechanistic insights provided in this guide serve as a valuable resource for researchers aiming to harness the potential of pyridyl ketone ligands in synthetic chemistry and drug development. Further investigation into novel pyridyl ketone structures is warranted to expand the scope and efficiency of these catalytic systems.

References

• Gusev, D. G. (2018). A New Mechanism of Metal-Ligand Cooperative Catalysis in Transfer Hydrogenation of Ketones. ACS Catalysis, 8(12), 11484-11495. [Link]

• Kumah, R. T., Tsaulwayo, N., Xulu, B. A., & Ojwach, S. O. (2019). Structural, kinetics and mechanistic studies of transfer hydrogenation of ketones catalyzed by chiral (pyridyl)imine nickel(II) complexes. New Journal of Chemistry, 43(35), 14035-14046. [Link]

• Seth, D., Drew, M. G. B., & Bhattacharya, S. (2011). Complexes of palladium using di-2-pyridyl ketone as ligand: Synthesis, structure and, spectral and catalytic properties. Journal of the Indian Chemical Society, 88(8), 1235-1242. [Link]

• Daugulis, O. (2012). Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate. Accounts of Chemical Research, 45(6), 931-942. [Link]

• Xulu, B. A. (2019). Synthesis and Applications of (Pyridyl)imine Fe(II) Complexes as Catalysts in Transfer Hydrogenation of Ketones. ProQuest Dissertations Publishing. [Link]

• Seth, D., Drew, M. G. B., & Bhattacharya, S. (2011). Complexes of palladium using di-2-pyridyl ketone as ligand: synthesis, structure and, spectral and catalytic properties. CentAUR. [Link]

• Kumah, R. T., Tsaulwayo, N., Xulu, B. A., & Ojwach, S. O. (2019). Structural, kinetics and mechanistic studies of asymmetric transfer hydrogenation of ketones catalyzed by chiral (pyridyl)imine. The Royal Society of Chemistry. [Link]

• Stamatatos, T. C., Christou, G., & Perlepes, S. P. (2009). Adventures in the Coordination Chemistry of Di-2-pyridyl Ketone and Related Ligands: From High-Spin Molecules and Single-Molecule Magnets to Coordination Polymers, and from Structural Aesthetics to an Exciting New Reactivity Chemistry of Coordinated Ligands. European Journal of Inorganic Chemistry, 2009(25), 3647-3677. [Link]

• Al-Najjar, I. M., Al-Saad, K. A., & Al-Noaimi, M. (2022). Synthesis of a Family of Pd(II) Complexes Using Pyridyl-Ketone Ligands: Crystal Structure, Thermal, Physicochemical, XRD/HSA, Docking, and Heck Reaction Application. ACS Omega, 7(4), 3734-3747. [Link]

• Al-Najjar, I. M., Al-Saad, K. A., & Al-Noaimi, M. (2022). Synthesis of a Family of Pd(II) Complexes Using Pyridyl-Ketone Ligands: Crystal Structure, Thermal, Physicochemical, XRD/HSA, Docking, and Heck Reaction Application. Semantic Scholar. [Link]

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Application Notes and Protocols for the Solvent Extraction of Metal Ions Using 2,4,4-Trimethylpentyl 2-pyridyl ketone

Abstract

This technical guide provides a comprehensive overview of the anticipated application of 2,4,4-trimethylpentyl 2-pyridyl ketone as a novel chelating extractant for the solvent extraction of metal ions. While direct literature on this specific compound is not abundant, this guide synthesizes field-proven insights and data from structurally analogous alkyl 2-pyridyl ketones and ketoximes to establish a robust theoretical framework and practical protocols. The document details the underlying coordination chemistry, proposed extraction mechanisms, step-by-step experimental procedures for metal ion extraction and stripping, and representative performance data. This guide is intended for researchers, scientists, and professionals in hydrometallurgy, analytical chemistry, and drug development who are exploring new reagents for selective metal separation and purification.

Introduction: The Rationale for Alkyl 2-Pyridyl Ketones in Solvent Extraction

The selective removal and recovery of metal ions from aqueous solutions is a cornerstone of numerous industrial and analytical processes, from hydrometallurgical ore processing to the purification of active pharmaceutical ingredients. Solvent extraction, a technique involving the partitioning of a metal species between two immiscible liquid phases, remains a highly effective and scalable method for these separations.[1] The efficacy of solvent extraction hinges on the design of the organic-phase extractant, a ligand engineered to selectively bind to the target metal ion and facilitate its transfer from the aqueous to the organic phase.[2]

The 2-acylpyridine functional group is a well-established and powerful motif in coordination chemistry. It acts as a bidentate chelating agent, coordinating to a metal ion through both the nitrogen atom of the pyridine ring and the oxygen atom of the carbonyl group to form a stable five-membered ring.[3] This chelation is the fundamental principle behind the extraction capability of this class of compounds.[4]

The molecule at the center of this guide, 2,4,4-trimethylpentyl 2-pyridyl ketone, combines this effective chelating headgroup with a highly branched, bulky alkyl tail. This aliphatic chain imparts critical properties for a successful solvent extractant:

• High Lipophilicity: The 2,4,4-trimethylpentyl group ensures the extractant and its metal complex have high solubility in non-polar organic solvents (diluents) like kerosene, toluene, or chloroform, and correspondingly low solubility in the aqueous phase.

• Steric Hindrance: The bulky nature of the alkyl group can influence the stoichiometry and geometry of the metal complexes, potentially enhancing selectivity for certain metal ions over others.

• Phase Disengagement: The branched structure can aid in rapid and clean separation of the organic and aqueous phases after mixing, preventing the formation of stable emulsions that can hinder industrial processes.

While 2,4,4-trimethylpentyl 2-pyridyl ketone itself is a novel reagent, its chemical behavior can be confidently predicted based on extensive studies of similar compounds, such as 2-benzoylpyridine and various long-chain alkyl 2-pyridyl ketoximes.[5][6][7] This document will leverage these analogues to provide a detailed guide to its synthesis, mechanism, and application.

Synthesis of 2,4,4-Trimethylpentyl 2-pyridyl ketone

The synthesis of alkyl 2-pyridyl ketones is reliably achieved through the Grignard reaction, where an organomagnesium halide reacts with 2-cyanopyridine.[8] This method offers a straightforward and high-yielding pathway to the desired product.

Protocol 2.1: Synthesis via Grignard Reaction

Objective: To synthesize 2,4,4-trimethylpentyl 2-pyridyl ketone from 2-cyanopyridine and 1-chloro-2,4,4-trimethylpentane.

Materials:

• Magnesium turnings

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Iodine crystal (as initiator)

• 1-chloro-2,4,4-trimethylpentane

• 2-cyanopyridine

• Anhydrous toluene

• Hydrochloric acid (e.g., 3 M)

• Sodium bicarbonate solution (saturated)

• Anhydrous sodium sulfate

• Standard laboratory glassware for inert atmosphere reactions (Schlenk line, nitrogen/argon manifold)

Procedure:

• Grignard Reagent Preparation: a. In a flame-dried, three-necked flask under an inert atmosphere (N₂ or Ar), place magnesium turnings. b. Add a small crystal of iodine. c. In a dropping funnel, prepare a solution of 1-chloro-2,4,4-trimethylpentane in anhydrous diethyl ether. d. Add a small amount of the chloride solution to the magnesium and gently warm the flask to initiate the reaction (indicated by the disappearance of the iodine color and bubbling). e. Once initiated, add the remaining 1-chloro-2,4,4-trimethylpentane solution dropwise at a rate that maintains a gentle reflux. f. After the addition is complete, continue to stir the mixture at room temperature for 1-2 hours to ensure complete formation of the Grignard reagent (2,4,4-trimethylpentylmagnesium chloride).

• Reaction with 2-Cyanopyridine: a. In a separate flask under an inert atmosphere, dissolve 2-cyanopyridine in anhydrous toluene. b. Cool the 2-cyanopyridine solution in an ice bath (0 °C). c. Slowly add the prepared Grignard reagent to the cooled 2-cyanopyridine solution via cannula or dropping funnel. An exothermic reaction will occur. Maintain the temperature below 10 °C. d. After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours.

• Hydrolysis and Work-up: a. Cool the reaction mixture again in an ice bath. b. Slowly and cautiously quench the reaction by adding 3 M hydrochloric acid. Stir until the solids dissolve. Two layers will form. c. Transfer the mixture to a separatory funnel. Separate the organic layer. d. Extract the aqueous layer with two portions of diethyl ether or toluene. e. Combine all organic layers and wash them sequentially with water, saturated sodium bicarbonate solution, and brine. f. Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: a. The resulting crude oil can be purified by vacuum distillation or column chromatography on silica gel to yield the final product, 2,4,4-trimethylpentyl 2-pyridyl ketone.

Mechanism of Metal Ion Extraction

The extraction of a metal ion (Mⁿ⁺) from an aqueous phase into an organic phase by 2,4,4-trimethylpentyl 2-pyridyl ketone (represented as L) is a heterogeneous equilibrium process. The overall mechanism is based on chelation, forming a neutral, lipophilic metal-ligand complex that preferentially partitions into the organic diluent.

Caption: General workflow of solvent extraction and stripping.

The extraction process can be described by the following general chemical equation, which represents a neutral extraction or solvation mechanism:

Mⁿ⁺(aq) + nA⁻(aq) + xL(org) ⇌

Where:

• Mⁿ⁺(aq) is the metal ion in the aqueous phase.

• A⁻(aq) is the counter-anion (e.g., Cl⁻, SO₄²⁻) in the aqueous phase.

• L(org) is the 2,4,4-trimethylpentyl 2-pyridyl ketone extractant in the organic phase.

• is the neutral metal-ligand complex extracted into the organic phase.

The key step is the formation of the coordinate bonds between the metal ion and the ligand at the aqueous-organic interface. The pyridyl nitrogen and the carbonyl oxygen act as a bidentate "claw," binding the metal ion.

Caption: Chelation of a metal ion by the extractant.

The efficiency of extraction is highly dependent on the pH of the aqueous phase. At low pH, the pyridyl nitrogen can become protonated (Py-H⁺), which prevents it from coordinating to the metal ion, thus inhibiting extraction. As the pH increases, the ligand is deprotonated and available for chelation, leading to higher extraction efficiency. However, at very high pH, metal ions may precipitate as hydroxides, which would also prevent extraction. Therefore, there is an optimal pH range for the extraction of each metal ion.[9]

Experimental Protocols

Protocol 4.1: General Procedure for Metal Ion Extraction

Objective: To determine the extraction efficiency of 2,4,4-trimethylpentyl 2-pyridyl ketone for a target metal ion (e.g., Cu(II), Ni(II), Co(II)).

Materials:

• Stock solution of the metal ion (e.g., 1000 ppm Cu(II) from CuSO₄·5H₂O in deionized water).

• Organic phase: 0.1 M 2,4,4-trimethylpentyl 2-pyridyl ketone in a suitable diluent (e.g., kerosene, toluene, or chloroform).

• pH buffers or dilute NaOH/H₂SO₄ for pH adjustment.

• Separatory funnels or centrifuge tubes.

• Mechanical shaker or vortex mixer.

• pH meter.

• Atomic Absorption Spectrometer (AAS) or Inductively Coupled Plasma-Optical Emission Spectrometer (ICP-OES) for metal analysis.

Procedure:

• Aqueous Phase Preparation: Prepare 50 mL of an aqueous solution containing the target metal ion at a known concentration (e.g., 100 ppm). Adjust the pH to the desired value (e.g., start with a range from pH 2 to pH 7).

• Extraction: a. In a separatory funnel, combine equal volumes (e.g., 20 mL) of the prepared aqueous phase and the organic phase. This is an aqueous-to-organic (A:O) phase ratio of 1:1. b. Shake the funnel vigorously for a sufficient time to reach equilibrium (e.g., 30 minutes).[5] Periodically vent the funnel to release any pressure buildup. c. Allow the phases to separate completely. This may take from a few minutes to half an hour.

• Analysis: a. Carefully separate the two phases. b. Measure the final pH of the aqueous phase (the raffinate). c. Determine the concentration of the metal ion remaining in the raffinate using AAS or ICP-OES.

• Calculation: a. Calculate the concentration of the metal ion extracted into the organic phase by difference: [M]org = [M]initial_aq - [M]final_aq. b. Calculate the Distribution Ratio (D): D = [M]org / [M]final_aq. c. Calculate the Percentage Extraction (%E): %E = (D / (D + A:O)) * 100. For an A:O ratio of 1, this simplifies to %E = (D / (D + 1)) * 100.

Protocol 4.2: Stripping of Metal Ions from the Loaded Organic Phase

Objective: To recover the extracted metal ion from the organic phase and regenerate the extractant.

Procedure:

• Take the metal-loaded organic phase from Protocol 4.1.

• In a clean separatory funnel, combine the loaded organic phase with an equal volume of a stripping solution. A strong acid is typically effective, as it protonates the pyridyl nitrogen, breaking the chelate complex.[6] A suitable stripping agent would be 1-2 M H₂SO₄ or HCl.

• Shake the mixture for 15-30 minutes.

• Allow the phases to separate.

• Analyze the metal ion concentration in the aqueous stripping solution to determine the stripping efficiency.

Data Presentation: Expected Performance

The following table summarizes the expected extraction behavior for various metal ions based on data from analogous alkyl 2-pyridyl ketoxime systems. These values are illustrative and should be experimentally verified for 2,4,4-trimethylpentyl 2-pyridyl ketone.

Metal Ion	Optimal pH Range (Anticipated)	% Extraction (Anticipated)	Suitable Stripping Agent	Reference Analogue
Cu(II)	3.0 - 5.0	> 95%	1-2 M H₂SO₄	[7]
Ni(II)	5.5 - 7.5	> 90%	1 M H₂SO₄	[10]
Co(II)	5.0 - 7.0	> 90%	2-3 M HCl	[9]
Zn(II)	4.5 - 6.5	> 95%	1 M H₂SO₄	[2]
Cd(II)	4.0 - 6.0	> 98%	Water / Dilute NH₃	[5]

Note: The selectivity between metals can be controlled by careful adjustment of the aqueous phase pH. For instance, Cu(II) can often be selectively extracted at a lower pH than Ni(II) and Co(II).

Logical Relationships and Workflow Visualization

The overall logic of a complete solvent extraction process, from initial contact to metal recovery, can be visualized as follows.

Caption: A typical closed-loop solvent extraction circuit.

Conclusion and Future Outlook

2,4,4-Trimethylpentyl 2-pyridyl ketone presents a promising new tool for the selective extraction of metal ions. Based on the well-understood chemistry of analogous 2-acylpyridine derivatives, it is anticipated to be an effective chelating extractant for a range of transition metals, including copper, nickel, cobalt, and zinc. The bulky, branched alkyl chain is expected to confer excellent solubility and phase separation characteristics, making it potentially suitable for industrial applications.

The protocols and data presented in this guide provide a solid foundation for researchers to begin evaluating this compound. Experimental work should focus on verifying the optimal pH ranges for extraction of various metals, determining extraction kinetics, and assessing the long-term stability and reusability of the extractant. Through such systematic investigation, the full potential of 2,4,4-trimethylpentyl 2-pyridyl ketone in the field of metal separation can be realized.

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Application Notes and Protocols for the Analytical Characterization of 2,4,4-Trimethylpentyl 2-pyridyl ketone

Introduction

2,4,4-Trimethylpentyl 2-pyridyl ketone is a chemical entity featuring a pyridine ring, a ketone functional group, and a bulky 2,4,4-trimethylpentyl (isooctyl) side chain. As with any compound intended for use in research, drug development, or other high-purity applications, a comprehensive analytical characterization is paramount. This document provides a detailed guide for researchers, scientists, and drug development professionals on the analytical methods for the qualitative and quantitative assessment of this compound. The protocols outlined herein are designed to ensure the identity, purity, and quality of 2,4,4-Trimethylpentyl 2-pyridyl ketone, and are grounded in established scientific principles and regulatory guidelines.

The causality behind the selection of the described experimental choices lies in the structural attributes of the molecule. The presence of a UV-active pyridine ring suggests the utility of UV-Vis spectroscopy and High-Performance Liquid Chromatography (HPLC) with UV detection. The volatility of the compound, albeit moderate due to its molecular weight, makes Gas Chromatography (GC) a viable option for purity assessment and impurity profiling. The distinct chemical environment of the protons and carbons in the molecule makes Nuclear Magnetic Resonance (NMR) spectroscopy an indispensable tool for structural elucidation and confirmation. Infrared (IR) spectroscopy will provide confirmation of the key functional groups, namely the carbonyl and the aromatic pyridine ring. Mass Spectrometry (MS) will be crucial for confirming the molecular weight and for identifying potential impurities through fragmentation analysis.

This guide is structured to provide not just procedural steps, but also the scientific rationale behind them, ensuring a deep understanding of the analytical workflow. Each protocol is designed as a self-validating system, with built-in checks and system suitability tests to guarantee the reliability of the generated data.

Physicochemical Properties (Predicted)

A precise understanding of the physicochemical properties of 2,4,4-Trimethylpentyl 2-pyridyl ketone is fundamental for method development. In the absence of experimentally determined data, the following properties are predicted based on its chemical structure. These predictions serve as a starting point for analytical method development.

Property	Predicted Value/Characteristic	Implication for Analytical Methods
Molecular Formula	C₁₄H₂₁NO	---
Molecular Weight	219.32 g/mol	Essential for mass spectrometry.
Boiling Point	> 200 °C (at atmospheric pressure)	Suggests that GC analysis is feasible, but may require elevated temperatures.
Solubility	Soluble in organic solvents (e.g., methanol, acetonitrile, dichloromethane, hexanes). Insoluble in water.	Guides the choice of solvents for sample preparation for HPLC, GC, and spectroscopic analyses.
UV Absorption	Expected λmax around 254 nm due to the pyridine ring.[1][2]	Informs the selection of the detection wavelength for HPLC-UV analysis.

Chromatographic Methods for Purity and Impurity Determination

Chromatographic techniques are central to assessing the purity of 2,4,4-Trimethylpentyl 2-pyridyl ketone and for the detection and quantification of any process-related impurities or degradation products.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile and robust technique for the analysis of non-volatile and thermally labile compounds. For 2,4,4-Trimethylpentyl 2-pyridyl ketone, a reversed-phase HPLC method is recommended.

Rationale for Method Selection:

Reversed-phase HPLC is chosen due to the non-polar nature of the 2,4,4-trimethylpentyl group, which will provide good retention on a C18 stationary phase. The pyridine ring provides a chromophore for UV detection, enabling sensitive quantification.[3][4][5][6]

Experimental Protocol: HPLC-UV

• Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a UV-Vis or Diode Array Detector (DAD).

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase:

  • A: Water

  • B: Acetonitrile

• Gradient Elution:

  Time (min)	%A	%B
  0	40	60
  20	10	90
  25	10	90
  26	40	60

  | 30 | 40 | 60 |

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detection Wavelength: 254 nm

• Sample Preparation: Dissolve an accurately weighed amount of the sample in acetonitrile to a final concentration of approximately 1 mg/mL.

Workflow for HPLC Analysis:

Caption: Workflow for HPLC analysis of 2,4,4-Trimethylpentyl 2-pyridyl ketone.

Gas Chromatography (GC)

GC is a powerful technique for separating and analyzing volatile compounds. Given the predicted boiling point of 2,4,4-Trimethylpentyl 2-pyridyl ketone, GC is a suitable method for purity determination and for identifying volatile impurities.

Rationale for Method Selection:

The compound's volatility allows for its analysis in the gas phase. A flame ionization detector (FID) is a universal detector for organic compounds and will provide a response proportional to the mass of the carbon atoms, making it suitable for purity analysis. A mass spectrometer (MS) detector can be used for definitive identification of the main component and any impurities.[7][8][9][10]

Experimental Protocol: GC-FID/MS

• Instrumentation: A gas chromatograph equipped with a split/splitless injector, a flame ionization detector (FID), and/or a mass spectrometer (MS).

• Column: A non-polar column, such as a DB-5ms (5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injector Temperature: 250 °C

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold at 280 °C for 10 minutes.

• Detector Temperature (FID): 300 °C

• MS Parameters (if used):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: 40-400 amu.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

• Sample Preparation: Dissolve an accurately weighed amount of the sample in dichloromethane or hexane to a final concentration of approximately 1 mg/mL.

Workflow for GC Analysis:

Caption: Workflow for GC analysis of 2,4,4-Trimethylpentyl 2-pyridyl ketone.

Spectroscopic Methods for Structural Elucidation and Confirmation

Spectroscopic techniques are essential for confirming the chemical structure of 2,4,4-Trimethylpentyl 2-pyridyl ketone.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the unambiguous structural elucidation of organic molecules. Both ¹H and ¹³C NMR should be performed.

Rationale for Method Selection:

NMR provides detailed information about the chemical environment of each proton and carbon atom in the molecule, allowing for a complete structural assignment.

Predicted ¹H NMR Spectral Data (in CDCl₃):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~8.7	Doublet	1H	Proton on pyridine ring (position 6)
~8.0	Triplet of doublets	1H	Proton on pyridine ring (position 4)
~7.8	Doublet	1H	Proton on pyridine ring (position 3)
~7.4	Triplet	1H	Proton on pyridine ring (position 5)
~3.0	Singlet	2H	-CH₂- group adjacent to the ketone
~1.8	Multiplet	1H	-CH- group in the trimethylpentyl chain
~1.3	Singlet	6H	Two equivalent -CH₃ groups
~0.9	Singlet	9H	tert-Butyl group

Predicted ¹³C NMR Spectral Data (in CDCl₃):

Chemical Shift (δ, ppm)	Assignment
~200	C=O (ketone)
~153	Pyridine C2
~149	Pyridine C6
~137	Pyridine C4
~127	Pyridine C3
~122	Pyridine C5
~55	-CH₂- adjacent to ketone
~50	Quaternary carbon in trimethylpentyl chain
~32	-CH- in trimethylpentyl chain
~31	Two equivalent -CH₃ groups
~29	tert-Butyl carbons

Experimental Protocol: NMR

• Instrumentation: A 400 MHz or higher field NMR spectrometer.

• Solvent: Chloroform-d (CDCl₃) with 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Sample Preparation: Dissolve approximately 10-20 mg of the sample in 0.6-0.7 mL of CDCl₃.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

Rationale for Method Selection:

The presence of a ketone and a pyridine ring will give rise to characteristic absorption bands in the IR spectrum.[11][12][13][14]

Predicted IR Absorption Bands:

Wavenumber (cm⁻¹)	Assignment
~3050	Aromatic C-H stretch (pyridine)
~2960-2850	Aliphatic C-H stretch
~1700	C=O stretch (ketone)
~1580, 1470, 1430	C=C and C=N ring stretching (pyridine)

Experimental Protocol: FTIR

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.

• Sample Preparation: A thin film of the neat liquid sample can be prepared between two NaCl or KBr plates. Alternatively, a solution in a suitable solvent (e.g., CCl₄) can be used.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule and is particularly useful for compounds containing chromophores.

Rationale for Method Selection:

The pyridine ring is a chromophore that will absorb UV radiation.[1][2][15][16][17] This can be used for quantitative analysis and to confirm the presence of the pyridine moiety.

Predicted UV-Vis Absorption:

• λmax: Approximately 254 nm in a non-polar solvent like hexane or ethanol.

Experimental Protocol: UV-Vis

• Instrumentation: A UV-Vis spectrophotometer.

• Solvent: Ethanol or hexane.

• Sample Preparation: Prepare a dilute solution of the sample in the chosen solvent and record the spectrum from 200 to 400 nm.

Mass Spectrometry (MS) for Molecular Weight Confirmation and Fragmentation Analysis

MS is used to determine the molecular weight of a compound and to gain structural information from its fragmentation pattern.

Rationale for Method Selection:

MS provides a direct measure of the molecular weight, which is a critical piece of data for confirming the identity of the compound. The fragmentation pattern can help to confirm the structure and identify impurities.[18][19][20]

Predicted Mass Spectrum (Electron Ionization - EI):

• Molecular Ion (M⁺): m/z = 219

• Major Fragments:

  • m/z = 122 (pyridyl ketone fragment)

  • m/z = 97 (trimethylpentyl fragment)

  • m/z = 78 (pyridine fragment)

  • m/z = 57 (tert-butyl fragment)

Experimental Protocol: MS

• Instrumentation: A mass spectrometer, which can be coupled to a GC or used with a direct insertion probe.

• Ionization Method: Electron Ionization (EI) is a common method for volatile compounds. Electrospray Ionization (ESI) can also be used, particularly with LC-MS.

Analytical Method Validation

All analytical methods used for the characterization of 2,4,4-Trimethylpentyl 2-pyridyl ketone must be validated to ensure they are suitable for their intended purpose. The validation should be performed in accordance with guidelines from the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the United States Pharmacopeia (USP).[21][22][23][24][25][26][27][28][29][30][31][32][33][34][35]

Validation Parameters:

• Specificity: The ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.

• Linearity: The ability of the method to obtain test results that are directly proportional to the concentration of the analyte in the sample. A minimum of five concentrations should be used to establish linearity.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value. This can be assessed by assaying a sample of known purity or by spiking a sample with a known amount of the analyte.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes:

  • Repeatability: Precision under the same operating conditions over a short interval of time.

  • Intermediate Precision: Precision within the same laboratory, but on different days, with different analysts, or with different equipment.

• Detection Limit (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Quantitation Limit (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters. This provides an indication of its reliability during normal usage.

Logical Relationship of Analytical Techniques:

Caption: Inter-relationship of analytical techniques for comprehensive characterization.

Conclusion

The analytical methods and protocols detailed in this guide provide a comprehensive framework for the characterization of 2,4,4-Trimethylpentyl 2-pyridyl ketone. By employing a combination of chromatographic and spectroscopic techniques, and by adhering to rigorous validation standards, researchers and scientists can ensure the identity, purity, and quality of this compound. The successful implementation of these methods is crucial for the generation of reliable and reproducible data in any research or development setting.

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Application Note: Elucidating the Electron Ionization Mass Spectrometry Fragmentation Pattern of 2,4,4-Trimethylpentyl 2-pyridyl ketone

Abstract

This application note provides a detailed protocol and analysis of the expected electron ionization (EI) mass spectrometry fragmentation pattern of 2,4,4-Trimethylpentyl 2-pyridyl ketone. While direct spectral data for this specific molecule is not widely published, a comprehensive understanding of ketone fragmentation mechanisms allows for a robust prediction of its mass spectrum. This guide is intended for researchers, scientists, and drug development professionals utilizing mass spectrometry for structural elucidation of novel compounds. We will explore the primary fragmentation pathways, including α-cleavage and the McLafferty rearrangement, and their application to the unique structure of 2,4,4-Trimethylpentyl 2-pyridyl ketone.

Introduction

Electron ionization mass spectrometry (EI-MS) is a powerful analytical technique used to determine the molecular weight and elucidate the structure of unknown organic compounds.[1] The process involves bombarding a molecule with high-energy electrons, leading to the formation of a molecular ion (M+•) which is a radical cation.[2] This molecular ion is often energetically unstable and undergoes fragmentation, breaking into smaller, charged fragments and neutral radicals. The resulting mass spectrum, a plot of ion abundance versus mass-to-charge ratio (m/z), serves as a molecular fingerprint.

Ketones are a class of organic compounds characterized by a carbonyl group (C=O) bonded to two other carbon atoms. Their fragmentation in EI-MS is well-documented and typically proceeds through two major pathways: α-cleavage and the McLafferty rearrangement.[3][4]

• α-Cleavage: This involves the breaking of the carbon-carbon bond adjacent to the carbonyl group.[5][6] This process is highly favorable as it results in the formation of a resonance-stabilized acylium ion.[2][7]

• McLafferty Rearrangement: This is a characteristic fragmentation for carbonyl compounds that possess a γ-hydrogen (a hydrogen atom on the third carbon from the carbonyl group).[8][9][10] It proceeds through a six-membered ring transition state, resulting in the elimination of a neutral alkene and the formation of a new radical cation.[9]

2,4,4-Trimethylpentyl 2-pyridyl ketone presents an interesting case study due to its combination of a bulky, branched alkyl chain and an aromatic N-heterocyclic ring. Understanding its fragmentation is crucial for its identification and characterization in complex matrices.

Predicted Fragmentation Pathways

The structure of 2,4,4-Trimethylpentyl 2-pyridyl ketone is shown below:

The molecular weight of this compound is 247.38 g/mol . The molecular ion peak (M+•) is expected at m/z 247.

α-Cleavage

Two primary α-cleavage pathways are possible, involving the cleavage of the bonds on either side of the carbonyl group.

• Pathway A: Cleavage of the Pyridyl-Carbonyl Bond: This would result in the formation of a 2-pyridyl radical and a 2,4,4-trimethylpentanoyl cation. However, the stability of the alternative acylium ion (see Pathway B) makes this pathway less probable.

• Pathway B: Cleavage of the Alkyl-Carbonyl Bond: This is the more favorable α-cleavage pathway due to the formation of a stable 2-pyridylacylium ion. This cleavage results in the loss of a 2,4,4-trimethylpentyl radical.

The resulting 2-pyridylacylium ion would produce a strong peak at m/z 106 . This ion is resonance-stabilized, further favoring its formation.

McLafferty Rearrangement

For a McLafferty rearrangement to occur, a γ-hydrogen must be available for transfer to the carbonyl oxygen. In the 2,4,4-trimethylpentyl chain, the carbon at position 3 (γ-carbon) relative to the carbonyl group has two hydrogen atoms. Therefore, a McLafferty rearrangement is a highly probable fragmentation pathway.

This rearrangement involves the transfer of a γ-hydrogen to the carbonyl oxygen via a six-membered transition state, followed by the cleavage of the β-carbon bond. This results in the elimination of a neutral alkene, 2,4,4-trimethyl-1-pentene, and the formation of a radical cation of 2-pyridyl enol.

The resulting radical cation will produce a peak at m/z 121 .

Other Potential Fragmentations

• Loss of the tert-butyl group: Fragmentation of the alkyl chain itself can occur. A prominent fragmentation would be the loss of a tert-butyl radical (•C(CH3)3) from the molecular ion, leading to a fragment at m/z 190 .

• Fragmentation of the Pyridine Ring: The pyridyl moiety is relatively stable and its fragmentation is less common compared to α-cleavage and McLafferty rearrangement. However, loss of HCN (27 Da) from the pyridyl-containing fragments is a possibility. For example, the m/z 106 fragment could lose HCN to produce a fragment at m/z 79 .

Visualizing the Fragmentation Pathways

The following diagrams, generated using Graphviz, illustrate the predicted major fragmentation pathways.

Caption: Predicted major fragmentation pathways of 2,4,4-Trimethylpentyl 2-pyridyl ketone.

Experimental Protocol

This section outlines a standard protocol for acquiring the EI mass spectrum of 2,4,4-Trimethylpentyl 2-pyridyl ketone.

Instrumentation:

• Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) with an Electron Ionization (EI) source.

• Capillary Column: 5% Phenyl Methyl Siloxane (e.g., DB-5ms), 30 m x 0.25 mm ID, 0.25 µm film thickness.

GC Parameters:

Parameter	Value
Injector Temperature	250 °C
Injection Volume	1 µL
Split Ratio	20:1
Carrier Gas	Helium
Flow Rate	1.0 mL/min
Oven Program	100 °C (hold 1 min), ramp to 280 °C at 15 °C/min, hold 5 min

MS Parameters:

Parameter	Value
Ion Source	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temperature	230 °C
Quadrupole Temperature	150 °C
Mass Range	m/z 40-400
Scan Rate	2 scans/sec

Sample Preparation:

Dissolve 1 mg of 2,4,4-Trimethylpentyl 2-pyridyl ketone in 1 mL of a suitable solvent (e.g., dichloromethane or methanol).

Predicted Mass Spectrum Data

The following table summarizes the predicted major ions and their relative abundances in the EI mass spectrum of 2,4,4-Trimethylpentyl 2-pyridyl ketone.

m/z	Predicted Ion Structure	Fragmentation Pathway	Predicted Abundance
247	[M]+•	Molecular Ion	Low to Medium
190	[M - C4H9]+	Alkyl Chain Fragmentation	Medium
121	[C6H7NO]+•	McLafferty Rearrangement	High
106	[C6H4NCO]+	α-Cleavage	Very High (Base Peak)
79	[C5H5N]+•	Loss of HCN from m/z 106	Low to Medium

Conclusion

The EI-MS fragmentation of 2,4,4-Trimethylpentyl 2-pyridyl ketone is predicted to be dominated by α-cleavage leading to a base peak at m/z 106 (2-pyridylacylium ion) and a significant peak at m/z 121 due to the McLafferty rearrangement. Additional fragments resulting from the loss of a tert-butyl group (m/z 190) and subsequent fragmentation of the pyridine ring (m/z 79) are also anticipated. This detailed analysis provides a valuable framework for the identification and structural confirmation of this and structurally related compounds. The provided protocol offers a starting point for experimental verification.

References

• Alpha-cleavage Definition - Organic Chemistry Key Term | Fiveable. Available at: [Link]

• 12.3: Mass Spectrometry of Some Common Functional Groups - Chemistry LibreTexts. Available at: [Link]

• Alpha cleavage (with Aldehydes, Ketones and Carboxylic acids). Available at: [Link]

• How the McLafferty Rearrangement Affects Carbonyl Fragmentation in Mass Spectrometry. Available at: [Link]

• Alpha (α) Cleavage - Chemistry Steps. Available at: [Link]

• Video: Mass Spectrometry: Aldehyde and Ketone Fragmentation - JoVE. Available at: [Link]

• McLafferty Rearrangement - Chemistry Steps. Available at: [Link]

• McLafferty rearrangement - Wikipedia. Available at: [Link]

• The Surprising Dynamics of the McLafferty Rearrangement - MSU chemistry. Available at: [Link]

• McLafferty Rearrangement. Available at: [Link]

• CHAPTER 2 Fragmentation and Interpretation of Spectra 2.1 Introduction. Available at: [Link]

• mass spectra - fragmentation patterns - Chemguide. Available at: [Link]

• Mass Spectrometry: Fragmentation. Available at: [Link]

• Fragmentation (mass spectrometry) - Wikipedia. Available at: [Link]

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• 6. Alpha (α) Cleavage - Chemistry Steps [chemistrysteps.com]
• 7. Alpha cleavage (with Aldehydes, Ketones and Carboxylic acids) – Organic Chemistry Academy [ochemacademy.com]
• 8. How the McLafferty Rearrangement Affects Carbonyl Fragmentation in Mass Spectrometry | dummies [dummies.com]
• 9. McLafferty Rearrangement - Chemistry Steps [chemistrysteps.com]
• 10. McLafferty rearrangement - Wikipedia [en.wikipedia.org]

Application Note: FT-IR Spectroscopy of 2,4,4-Trimethylpentyl 2-pyridyl ketone

Introduction: The Analytical Imperative for Functionalized Ketones

In the landscape of pharmaceutical and materials science, the structural characterization of novel organic molecules is a cornerstone of development and quality control. 2,4,4-Trimethylpentyl 2-pyridyl ketone is a molecule of interest, featuring a confluence of distinct chemical functionalities: a conjugated ketone, an aromatic pyridine ring, and a sterically bulky, branched alkyl chain. This unique combination of a polar, aromatic system with a large, nonpolar aliphatic group imparts specific physicochemical properties that are critical to its function.

Fourier-Transform Infrared (FT-IR) spectroscopy offers a rapid, non-destructive, and highly informative method for the structural elucidation of such compounds. By probing the vibrational modes of a molecule's covalent bonds, FT-IR provides a unique "fingerprint," allowing for the unambiguous identification of functional groups and confirmation of molecular identity. This application note provides an in-depth technical guide and a robust protocol for acquiring and interpreting the FT-IR spectrum of 2,4,4-Trimethylpentyl 2-pyridyl ketone, tailored for researchers and drug development professionals.

Foundational Principles: Decoding the Vibrational Signature

The power of FT-IR spectroscopy lies in its ability to correlate absorbed infrared radiation with specific molecular motions.[1] Covalent bonds are not static; they behave like springs, undergoing stretching and bending vibrations at specific, quantized frequencies. When the frequency of the infrared radiation matches the natural vibrational frequency of a bond, the radiation is absorbed, resulting in a peak in the IR spectrum.

For 2,4,4-Trimethylpentyl 2-pyridyl ketone, the key vibrational modes are associated with its primary functional groups:

• The Carbonyl (C=O) Stretch: The C=O bond in a ketone is a strong dipole, resulting in one of the most intense absorption bands in an IR spectrum. For a typical saturated aliphatic ketone, this stretch appears around 1715 cm⁻¹.[2] However, in this molecule, the ketone is conjugated with the π-electron system of the pyridine ring. This conjugation delocalizes the electron density, slightly weakening the C=O double bond and lowering its vibrational frequency to the 1685-1666 cm⁻¹ range.[2][3] This shift is a key diagnostic feature.

• The Pyridine Ring: As an aromatic system, the pyridine ring exhibits several characteristic vibrations. C=C and C=N bond stretching vibrations are expected within the 1600–1400 cm⁻¹ region.[4] Aromatic C–H stretching vibrations are typically observed at wavenumbers just above 3000 cm⁻¹ (approx. 3100-3000 cm⁻¹), distinguishing them from their aliphatic counterparts.[5]

• The 2,4,4-Trimethylpentyl Group: This bulky alkyl group will produce characteristic aliphatic C-H stretching and bending vibrations. The sp³ C-H stretching vibrations will result in strong absorption bands in the region just below 3000 cm⁻¹, typically between 2960 and 2850 cm⁻¹.[6] The presence of methyl (CH₃) and methylene (CH₂) groups will also give rise to characteristic bending vibrations in the 1470-1365 cm⁻¹ range.

Experimental Protocol: Attenuated Total Reflectance (ATR) Method

Attenuated Total Reflectance (ATR) is the preferred sampling technique for this analysis due to its simplicity and minimal sample preparation requirements, making it ideal for liquid or waxy solid samples.[7][8][9] The protocol described below is designed to be a self-validating system, ensuring high-quality, reproducible data.

Instrumentation and Materials

• FT-IR Spectrometer (e.g., Bruker Tensor 27, PerkinElmer Spectrum Two, or equivalent).

• Diamond ATR accessory.

• Volatile solvent for cleaning (e.g., isopropanol or ethanol).

• Lint-free laboratory wipes.

• Sample: 2,4,4-Trimethylpentyl 2-pyridyl ketone.

Data Acquisition Parameters

For optimal results, the following instrument parameters are recommended. The logic behind these choices is to balance signal-to-noise ratio, resolution, and acquisition time.

Parameter	Recommended Setting	Rationale
Technique	Attenuated Total Reflectance (ATR)	Requires no sample preparation for liquids; ensures excellent sample contact and reproducibility.[7][10]
Wavenumber Range	4000 – 400 cm⁻¹	Covers the entire mid-infrared region, encompassing all key functional group and fingerprint vibrations.
Resolution	4 cm⁻¹	Provides sufficient detail to resolve most characteristic bands without introducing unnecessary noise.
Number of Scans	16-32	Co-adding multiple scans improves the signal-to-noise ratio, resulting in a cleaner spectrum.
Apodization	Happ-Genzel	A standard function that provides a good balance between peak shape and resolution.

Step-by-Step Methodology

This protocol ensures the integrity of the analysis by systematically eliminating atmospheric and contaminant interferences.

• Instrument Preparation: Ensure the FT-IR spectrometer is powered on and has been adequately purged with dry air or nitrogen to minimize atmospheric water vapor and CO₂ interference.

• ATR Crystal Cleaning: Thoroughly clean the surface of the diamond ATR crystal. Moisten a lint-free wipe with isopropanol and gently wipe the crystal surface. Dry with a second clean, dry wipe.

• Background Spectrum Acquisition:

  • With the clean, empty ATR accessory in place, acquire a background spectrum using the parameters in Table 3.2.

  • Causality: This step is critical. It measures the ambient environment (atmosphere, instrument optics, and the ATR crystal itself). The software automatically subtracts this background from the sample spectrum, ensuring the final spectrum is solely that of the analyte.[11]

• Sample Application:

  • Place a single drop of 2,4,4-Trimethylpentyl 2-pyridyl ketone onto the center of the ATR crystal. The amount should be sufficient to completely cover the crystal surface.

  • If using a solid sample, place a small amount on the crystal and apply pressure with the built-in clamp to ensure intimate contact.[10]

• Sample Spectrum Acquisition:

  • Acquire the sample spectrum using the same parameters as the background scan.

• Data Processing:

  • The instrument software will automatically perform the background subtraction.

  • If necessary, apply an automated baseline correction to account for any baseline drift.

• Post-Analysis Cleaning:

  • Thoroughly clean the sample from the ATR crystal using a lint-free wipe moistened with isopropanol.

  • Perform a "cleanliness check" by taking a new scan and ensuring no sample peaks remain.

Experimental Workflow Diagram

Caption: Workflow for FT-IR analysis using the ATR method.

Spectral Interpretation: Key Diagnostic Bands

The resulting FT-IR spectrum should be analyzed for the presence of key absorption bands that confirm the structure of 2,4,4-Trimethylpentyl 2-pyridyl ketone.

Wavenumber Range (cm⁻¹)	Vibrational Mode	Functional Group	Expected Intensity
3100 - 3000	C-H Stretch	Pyridine Ring (Aromatic)	Medium to Weak
2965 - 2850	C-H Stretch	Trimethylpentyl (Alkyl)	Strong
~1670	C=O Stretch	Conjugated Ketone	Strong, Sharp
1590 - 1570	C=C / C=N Stretch	Pyridine Ring	Medium
1475 - 1430	C=C / C=N Stretch	Pyridine Ring	Medium
1470 - 1450	C-H Bend (Scissoring)	Methylene (-CH₂-)	Medium
~1370 & ~1390	C-H Bend (Rocking)	t-Butyl group	Medium (often a doublet)
< 1000	C-H Bend (Out-of-plane)	Substituted Pyridine	Medium to Strong

Authoritative Grounding: The expected wavenumber ranges are based on established spectroscopic principles and data. The carbonyl stretch of saturated ketones appears at ~1715 cm⁻¹, while conjugation lowers this frequency.[2][12] Aromatic C-H stretches appear above 3000 cm⁻¹, whereas aliphatic sp³ C-H stretches are found below 3000 cm⁻¹.[5][6] Pyridine ring stretching vibrations are well-documented in the 1600-1400 cm⁻¹ region.

Logical Relationships of Molecular Structure to IR Spectrum

Caption: Correlation of molecular groups to IR spectral regions.

Conclusion

This application note details a comprehensive and reliable protocol for the FT-IR analysis of 2,4,4-Trimethylpentyl 2-pyridyl ketone using the ATR technique. By understanding the principles behind the characteristic vibrational frequencies of the ketone, pyridine, and alkyl moieties, a researcher can confidently verify the molecular structure and purity of the compound. The provided methodology, rooted in established spectroscopic standards, ensures data integrity and serves as a foundational tool for quality control and characterization in a research and development setting.

References

• IR Spectroscopy Tutorial: Ketones. University of Calgary. [Link]

• Carbonyl - compounds - IR - spectroscopy. University of Regensburg. [Link]

• Unveiling the Secrets: Carbonyl IR Spectra Decoded. Berkeley Learning Hub. [Link]

• 6.3 IR Spectrum and Characteristic Absorption Bands. LibreTexts Chemistry. [Link]

• FT-IR AND COMPUTATIONAL STUDY OF DI-2-PYRIDYL KETONE NICOTINOYLHYDRAZONE. SID. [Link]

• Video: IR Frequency Region: Alkene and Carbonyl Stretching. JoVE. [Link]

• ATR–FTIR Spectroscopy Basics. Mettler Toledo. [Link]

• Sample Preparation for FTIR Analysis. Drawell. [Link]

• Everything You Need to Know About ATR-FTIR Spectroscopy. Specac Ltd. [Link]

• Lab 9 – Fourier Transform Infrared (FTIR) Spectroscopy. Kwame Nkrumah University of Science and Technology. [Link]

• What does a "Pyridine- FTIR analysis" can tell me? ResearchGate. [Link]

• Table of Characteristic IR Absorptions. University of Colorado Boulder. [Link]

• Infrared Spectroscopy. Michigan State University Department of Chemistry. [Link]

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• 2. orgchemboulder.com [orgchemboulder.com]
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• 4. researchgate.net [researchgate.net]
• 5. uanlch.vscht.cz [uanlch.vscht.cz]
• 6. 6.3 IR Spectrum and Characteristic Absorption Bands – Organic Chemistry I [kpu.pressbooks.pub]
• 7. mt.com [mt.com]
• 8. Everything You Need to Know About ATR-FTIR Spectroscopy [specac.com]
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• 10. drawellanalytical.com [drawellanalytical.com]
• 11. egikunoo.wordpress.com [egikunoo.wordpress.com]
• 12. chem.pg.edu.pl [chem.pg.edu.pl]

Introduction: The Evolving Landscape of Hydrometallurgy

An in-depth guide to the principles, protocols, and applications of pyridyl ketone derivatives in modern hydrometallurgy.

Hydrometallurgy is a cornerstone of the modern metals industry, offering a route to extract and purify metals from ores, concentrates, and waste streams through aqueous processes.[1] At its heart lies solvent extraction (SX), a highly selective liquid-liquid extraction technique that enables the separation and concentration of target metal ions from complex leach solutions.[2] The efficiency of any SX process hinges on the performance of the organic extractant. For decades, hydroxyoximes, such as the commercially prevalent LIX® and Acorga® series, have dominated copper hydrometallurgy.[3][4][5] These molecules exhibit remarkable selectivity for copper over other metals like iron, particularly in acidic sulfate media.[6][7]

However, the ever-increasing complexity of ore bodies and the push towards processing chloride-rich leach solutions demand novel extractants with tailored properties. This has spurred significant research into related classes of chelating agents, with pyridyl ketoximes emerging as highly promising candidates.[8][9] These compounds, which are derivatives of pyridyl ketones, combine the metal-coordinating ability of a pyridine ring with an oxime functional group, offering unique advantages in specific hydrometallurgical contexts, particularly for the extraction of metals like copper(II), cadmium(II), and zinc(II) from chloride media.[10][11]

This guide provides a detailed overview of the application of pyridyl ketoximes in hydrometallurgy, focusing on the underlying coordination chemistry, key operational parameters, and practical, field-proven protocols for researchers and process development scientists.

Mechanism of Metal Extraction with Pyridyl Ketoximes

The extractive power of pyridyl ketoximes is rooted in their ability to act as bidentate chelating ligands, forming stable, neutral complexes with metal ions that are highly soluble in organic diluents.

The Principle of Chelation

The extraction process is fundamentally an ion exchange reaction where the oxime group (-NOH) releases a proton (H⁺) into the aqueous phase in exchange for a metal cation (M²⁺).[12] Two molecules of the pyridyl ketoxime coordinate with one divalent metal ion to form a neutral, square planar complex. The stability of this complex is the primary driver for the selective transfer of the metal from the aqueous phase to the organic phase.

The key structural feature that makes 2-pyridyl ketoximes particularly effective is the nitrogen atom on the pyridine ring being in the ortho position relative to the ketone/oxime side chain. This arrangement allows the ligand to form a thermodynamically stable five-membered ring with the metal ion, involving coordination through both the pyridine nitrogen and the oxime nitrogen.[10][13] This chelating effect is significantly stronger than what can be achieved with 3- or 4-pyridyl analogues, which are often ineffective extractants for this reason.[9][13]

// Invisible nodes for alignment p1 [style=invis, shape=point]; p2 [style=invis, shape=point]; H_org -> p1 [style=invis]; p1 -> Complex_org [style=invis]; M_aq -> p2 [style=invis]; p2 -> H_aq [style=invis]; } caption: "Chelation of a metal ion (M²⁺) by a 2-pyridyl ketoxime."

The Role of pH and Solution Chemistry

The extraction is highly pH-dependent. As shown in the equilibrium reaction above, the release of protons means that the extraction efficiency increases as the pH of the aqueous phase rises (Le Châtelier's principle). Conversely, stripping the metal from the loaded organic phase can be achieved by contacting it with a strongly acidic aqueous solution, which drives the equilibrium back to the left.

In chloride-rich solutions, the extraction mechanism can be more complex. For some metals, like cadmium(II), the pyridyl ketoxime may act as a solvating extractant rather than a chelating one. In this case, the extractant coordinates with a neutral metal-chloride species (e.g., CdCl₂) to form a larger, organophilic complex (e.g., CdCl₂(Ligand)₂) that partitions into the organic phase.[11] This dual functionality makes pyridyl ketoximes versatile reagents for different hydrometallurgical scenarios.

Application Note 1: Selective Extraction of Copper(II) from Chloride Solutions

This protocol details a standard laboratory procedure for evaluating the performance of a hydrophobic 2-pyridyl ketoxime for the extraction of copper(II) from an acidic chloride solution.

Core Objective

To determine the extraction efficiency of a novel 2-pyridyl ketoxime, such as 1-(2-pyridyl)tridecan-1-one oxime (2PC12), as a function of aqueous phase pH.

Materials & Reagents

• Aqueous Phase (Stock): 0.01 M Copper(II) chloride (CuCl₂) in 2.0 M Sodium Chloride (NaCl).

• Organic Phase: 0.1 M 2PC12 in an appropriate organic diluent (e.g., toluene with 10% v/v decan-1-ol as a modifier).[9]

• pH Adjustment: 0.1 M HCl and 0.1 M NaOH solutions.

• Equipment: pH meter, mechanical shaker or vortex mixer, separatory funnels, centrifuge, atomic absorption spectrometer (AAS) or ICP-OES for copper analysis.

Experimental Protocol

• Preparation of Aqueous Feed: Pipette 20 mL of the stock aqueous phase into a series of 50 mL separatory funnels.

• pH Adjustment: Adjust the pH of the aqueous solution in each funnel to a desired value (e.g., in increments from pH 1.0 to 4.0) using micropipettes to add 0.1 M HCl or 0.1 M NaOH. Record the initial pH (pHi). Causality: This step is critical as the extraction is strongly pH-dependent. A range of pH values is necessary to construct an extraction isotherm.

• Solvent Extraction: Add 20 mL of the organic phase to each separatory funnel, achieving an organic-to-aqueous phase ratio (O:A) of 1:1.

• Equilibration: Tightly stopper the funnels and shake vigorously for 30 minutes using a mechanical shaker. Trustworthiness: A 30-minute contact time is generally sufficient to ensure equilibrium is reached for this class of extractants.

• Phase Separation: Allow the funnels to stand for 15 minutes for the organic and aqueous phases to separate. If an emulsion forms, centrifuge the mixture at 3000 rpm for 5 minutes.

• Post-Extraction Measurement: Carefully separate the two phases. Measure and record the final equilibrium pH (pHeq) of the aqueous phase.

• Analysis: Determine the concentration of copper remaining in the aqueous phase (raffinate) using AAS or ICP-OES. The concentration in the organic phase can be calculated by mass balance.

• Stripping (Validation Step): To confirm reversible extraction, take the loaded organic phase from the highest extraction point (e.g., pH 4.0). Contact it with an equal volume of 2 M H₂SO₄. Shake for 30 minutes and analyze the copper concentration in both phases. A high recovery of copper into the acidic strip solution validates the process.

Data Analysis & Expected Results

The primary metrics for evaluating performance are the Distribution Ratio (D) and the Percentage Extraction (%E).

Parameter	Formula	Description
Percentage Extraction (%E)	%E = ([Cu]initial,aq - [Cu]final,aq) / [Cu]initial,aq * 100	The fraction of copper transferred from the aqueous to the organic phase.
Distribution Ratio (D)	D = [Cu]org / [Cu]aq	The ratio of the copper concentration in the organic phase to the aqueous phase at equilibrium.

For 2-pyridyl ketoximes, the extraction of copper(II) is expected to increase significantly with rising pH.[9] For example, extraction might be below 20% at pH 1 but exceed 95% at pH 3.5. 4-pyridyl ketoxime analogues will show significantly lower extraction efficiencies under the same conditions.[9]

Application Note 2: Synthesis of a Model Pyridyl Ketoxime

The availability of pyridyl ketoximes is primarily limited to custom synthesis. This protocol provides a general method for the oximation of a pyridyl ketone, a key step in producing these extractants.

Core Objective

To synthesize 1-(2-pyridyl)undecan-1-one oxime from its corresponding ketone precursor.

Materials & Reagents

• 1-(2-pyridyl)undecan-1-one (precursor ketone)

• Hydroxylamine hydrochloride (NH₂OH·HCl)[14]

• Pyridine or Sodium Hydroxide (as a base)

• Ethanol (as solvent)

• Ethyl acetate and water (for extraction)

• Anhydrous magnesium sulfate (for drying)

• Equipment: Round-bottom flask, condenser, magnetic stirrer with hotplate, separatory funnel, rotary evaporator.

Synthesis Protocol

• Dissolution: In a 250 mL round-bottom flask, dissolve the precursor ketone (e.g., 10 mmol) in ethanol (50 mL).

• Reagent Addition: Add hydroxylamine hydrochloride (1.5 equivalents, 15 mmol) and a base such as pyridine (2.5 equivalents, 25 mmol) to the flask.[14] Causality: The base is required to neutralize the HCl released from the hydroxylamine salt, liberating the free hydroxylamine nucleophile needed for the reaction.

• Reaction: Attach a condenser and heat the mixture to reflux (approx. 60-80°C) with stirring for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: After cooling to room temperature, remove the ethanol using a rotary evaporator. Add 50 mL of water to the residue and transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers. Trustworthiness: Multiple extractions ensure efficient recovery of the product from the aqueous phase.

• Purification: Wash the combined organic layers with water and then with brine. Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude oxime product.

• Characterization: The final product can be purified further by recrystallization or column chromatography. Confirm the structure and purity using NMR and FTIR spectroscopy. The FTIR spectrum should show the appearance of an O-H stretch (around 3200 cm⁻¹) and a C=N stretch (around 1650 cm⁻¹), and the disappearance of the ketone C=O stretch.

Conclusion and Future Outlook

Pyridyl ketoximes represent a versatile and potent class of extractants with significant potential in specialized hydrometallurgical applications. Their strong chelating ability, particularly for 2-pyridyl isomers, and unique performance in chloride media make them a valuable tool for separating and recovering metals like copper and cadmium.[9][10] While not a direct replacement for all applications of commercial hydroxyoximes, their distinct chemical properties open new avenues for process development, especially in the context of complex, multi-metal feed streams and the growing importance of chloride-based leaching systems. Future research will likely focus on fine-tuning the molecular structure to enhance selectivity, improve stripping kinetics, and increase resistance to degradation, further solidifying their role in the hydrometallurgist's toolkit.

References

• BASF. (n.d.). Hydrometallurgy.
• BASF. (n.d.). Solvent Extraction.
• Hydrometal Tech. (2024). 4 Types of Extractants and Their Uses.
• Szymanowski, J. (1993). Hydroxyoximes and Copper Hydrometallurgy. CRC Press.

• Szymanowski, J. (1993). Hydroxyoximes and Copper Hydrometallurgy. Routledge. DOI: 10.1201/9780203751336. Retrieved from [Link]

• Mazarakioti, E. C., et al. (2019). Confirming the Molecular Basis of the Solvent Extraction of Cadmium(II) Using 2-Pyridyl Oximes through a Synthetic Inorganic Chemistry Approach and a Proposal for More Efficient Extractants. Molecules, 24(12), 2219. Retrieved from [Link]

• Szymanowski, J. (1993). Hydroxyoximes and Copper Hydrometallurgy. Semantic Scholar. Retrieved from [Link]

• Szymanowski, J. (1993). Hydroxyoximes and Copper Hydrometallurgy. ResearchGate. Retrieved from [Link]

• Mazarakioti, E. C., et al. (2019). Confirming the Molecular Basis of the Solvent Extraction of Cadmium(II) Using 2-Pyridyl Oximes through a Synthetic Inorganic Chemistry Approach and a Proposal for More Efficient Extractants. PMC - NIH. Retrieved from [Link]

• Soeezi, R., et al. (2022). Solvent Extraction Studies of Copper from a Heap Leach Liquor Using Mextral 5640H. Minerals, 12(10), 1307. Retrieved from [Link]

• Klonowska-Wieszczycka, K., et al. (2020). Efficient recovery of copper from aqueous solutions with pyridine extractants (oxime, ketone) and their quaternary pyridinium salts. ResearchGate. Retrieved from [Link]

• Wilson, A. M., et al. (2014). Solvent extraction: the coordination chemistry behind extractive metallurgy. Chemical Society Reviews, 43(1), 127-146. DOI: 10.1039/C3CS60275C. Retrieved from [Link]

• Klonowska-Wieszczycka, K., et al. (2009). Removal of Copper(II) from Chloride Solutions using Hydrophobic Pyridyl Ketone Oximes. Solvent Extraction and Ion Exchange, 27(1), 50-62. Retrieved from [Link]

• Parus, A., et al. (2011). Solvent extraction of cadmium(II) from chloride solutions by pyridyl ketoximes. Hydrometallurgy, 105(3-4), 284-289. Retrieved from [Link]

• Soto Beobide, A., et al. (2024). A New Approach in Hydrometallurgy for the Solvent Extraction of Cu(II) from Alkaline Solutions Leached with Tartrate Using Phenyl-2-Pyridyl Ketoxime. MDPI. Retrieved from [Link]

• Klonowska-Wieszczycka, K., et al. (2008). Pyridyl ketone oximes as extractants of zinc(II) from chloride solutions. INIS-IAEA. Retrieved from [Link]

• Tan, W. W., et al. (2019). Copper and Secondary Amine-Catalyzed Pyridine Synthesis from O-Acetyl Oximes and α,β-Unsaturated Aldehydes. Organic Syntheses, 96, 436-454. Retrieved from [Link]

• SK tes. (n.d.). Hydrometallurgy and Pyrometallurgy Battery Recycling. Retrieved from [Link]

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• 3. energy-resources.basf.com [energy-resources.basf.com]
• 4. Hydroxyoximes and Copper Hydrometallurgy - Jan Szymanowski - Google Books [books.google.com.sg]
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• 7. Solvent Extraction Studies of Copper from a Heap Leach Liquor Using Mextral 5640H [mdpi.com]
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• 14. Organic Syntheses Procedure [orgsyn.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2,4,4-Trimethylpentyl 2-pyridyl ketone

Introduction

Welcome to the technical support guide for the synthesis of 2,4,4-Trimethylpentyl 2-pyridyl ketone. This document is designed for researchers, chemists, and drug development professionals who are looking to optimize the yield and purity of this valuable compound. Pyridyl ketones are crucial intermediates in the synthesis of a wide array of pharmaceuticals and agrochemicals. Their preparation, most commonly via the addition of an organometallic reagent to a pyridine nitrile derivative, is a cornerstone reaction that, while robust, presents several challenges that can impact yield and reproducibility.

This guide moves beyond a simple recitation of steps. As a Senior Application Scientist, my goal is to provide you with the causal reasoning behind each experimental choice, offering a troubleshooting framework grounded in mechanistic principles. We will explore the nuances of the Grignard reaction with 2-cyanopyridine, dissect potential pitfalls, and provide validated protocols to ensure your synthesis is successful and scalable.

Section 1: The Core Synthesis: Mechanism and Key Parameters

The most direct and widely used method for synthesizing 2,4,4-Trimethylpentyl 2-pyridyl ketone is the reaction of a 2,4,4-trimethylpentylmagnesium halide (a Grignard reagent) with 2-cyanopyridine.[1][2] The reaction proceeds in two distinct stages:

• Nucleophilic Addition: The highly nucleophilic carbon of the Grignard reagent attacks the electrophilic carbon of the nitrile group.[2] This forms a stable intermediate magnesium ketiminate salt.

• Hydrolysis: The ketiminate is subsequently hydrolyzed, typically under acidic conditions, to liberate the desired ketone.[2]

Understanding this two-step process is fundamental to troubleshooting, as failures can occur at either stage.

Visualizing the Reaction Mechanism

The following diagram illustrates the accepted mechanism for this transformation.

Caption: Common side reactions in the synthesis.

Q3: The hydrolysis step is problematic. I'm isolating a thick oil or a solid that is not my ketone. How can I ensure complete conversion of the ketimine intermediate?

A3: Incomplete hydrolysis of the magnesium ketiminate is a common issue. The stability of this intermediate requires careful control of the workup conditions.

• Causality: The magnesium ketiminate is relatively stable and requires a sufficiently acidic environment and adequate time to fully hydrolyze to the ketone. Simply quenching with water is often insufficient.

• Troubleshooting Steps & Protocol:

  • pH Control: Use a buffered acidic solution or a sufficiently concentrated acid. A common and effective method is to pour the reaction mixture onto a slurry of ice and a saturated aqueous solution of ammonium chloride (NH₄Cl). The NH₄Cl buffer helps maintain a controlled pH to facilitate hydrolysis without being overly harsh.

  • Stirring Time: Do not rush the hydrolysis. After the initial quench, allow the mixture to stir vigorously at room temperature for at least 1-2 hours, or until TLC/GC-MS analysis shows the disappearance of the intermediate.

  • Extraction: After hydrolysis, the product will be in the organic layer. The pyridyl nitrogen is basic and can be protonated by excess acid, pulling it into the aqueous layer. To recover the product, basify the aqueous layer with a base like sodium bicarbonate or sodium carbonate until pH ~8-9, then re-extract with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

Q4: My crude product is dark and difficult to purify. What are the best purification strategies?

A4: Pyridyl ketones can be challenging to purify due to their basicity and potential to streak on silica gel.

• Causality: The basic nitrogen of the pyridine ring can interact strongly with the acidic silanol groups on standard silica gel, leading to poor separation and low recovery.

• Troubleshooting Steps:

  • Column Chromatography:

    • Deactivate the Silica: Pre-treat the silica gel with triethylamine. Prepare the slurry of silica gel in your starting eluent (e.g., hexanes/ethyl acetate) and add 1-2% triethylamine by volume. This neutralizes the acidic sites and significantly improves the chromatography.

    • Alternative Stationary Phase: Consider using neutral alumina instead of silica gel.

  • Distillation: If the product is thermally stable, vacuum distillation can be an excellent method for purification on a larger scale. [3] 3. Acid-Base Extraction: An alternative to chromatography is an acid-base workup. Dissolve the crude product in an organic solvent and extract with dilute HCl (e.g., 1M). The ketone will move to the aqueous layer. Wash the organic layer to remove neutral impurities. Then, basify the acidic aqueous layer with NaOH or Na₂CO₃ and extract the pure ketone back into an organic solvent.

Section 3: Frequently Asked Questions (FAQs)

• What is the optimal solvent for this reaction?

  • Anhydrous tetrahydrofuran (THF) is generally preferred over diethyl ether because its higher boiling point allows for better temperature control during Grignard formation, and it is better at solvating the magnesium species.

• What is the ideal reaction temperature for the addition step?

  • Starting the addition at 0 °C is a good practice. For sterically demanding Grignard reagents or sensitive substrates, lowering the temperature to -20 °C or even -78 °C can further minimize side reactions. The optimal temperature should be determined empirically. [4][5]

• How can I monitor the reaction progress?

  • Thin-Layer Chromatography (TLC) is effective. The product ketone is typically more polar than the 2-cyanopyridine starting material. A co-spot of the starting material and the reaction mixture will clearly show the consumption of the nitrile. Quench a small aliquot of the reaction mixture with NH₄Cl solution and extract with ethyl acetate before spotting on a TLC plate.

• Are there alternative synthetic routes?

  • While the Grignard reaction is common, organolithium reagents can also be used. [2]Additionally, methods like the Kröhnke pyridine synthesis or other condensation reactions can produce pyridyl ketones, but these often require different starting materials and may involve more steps. [6]

Section 4: Data & Protocols

Table 1: Effect of Reaction Parameters on Yield

Parameter	Condition A	Condition B	Condition C	Expected Outcome	Rationale
Solvent	Diethyl Ether	THF	THF	Condition B/C provides higher yield	THF's higher solvating power stabilizes the Grignard reagent.
Addition Temp.	Room Temp.	0 °C	-20 °C	Condition C is optimal	Lower temperature minimizes side reactions like Wurtz coupling. [4]
Grignard Equiv.	1.0	1.2	2.0	Condition B is optimal	A slight excess drives the reaction to completion. A large excess increases side products.
Hydrolysis	H₂O	Sat. NH₄Cl	1M HCl	Condition B is optimal	Buffered quench provides efficient hydrolysis without being overly harsh.

Optimized Experimental Protocol

Protocol: Synthesis of 2,4,4-Trimethylpentyl 2-pyridyl ketone

• Setup: Assemble an oven-dried, three-necked flask equipped with a reflux condenser, a pressure-equalizing dropping funnel, and a nitrogen inlet.

• Grignard Formation: To the flask, add magnesium turnings (1.2 eq). In the dropping funnel, place a solution of 1-bromo-2,4,4-trimethylpentane (1.0 eq) in anhydrous THF. Add ~10% of the bromide solution to the magnesium and wait for the reaction to initiate (a small crystal of iodine can be used as an initiator). Once initiated, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to stir at room temperature for 1 hour.

• Titration: Cool the Grignard solution to room temperature and determine its exact molarity using the salicylic acid titration protocol described in Q1 .

• Nitrile Addition: In a separate dry flask under nitrogen, dissolve 2-cyanopyridine (1.0 eq relative to the titrated Grignard) in anhydrous THF. Cool this solution to 0 °C in an ice bath.

• Slowly add the titrated Grignard solution (1.1 eq) to the 2-cyanopyridine solution via cannula or dropping funnel over 30-60 minutes, maintaining the internal temperature below 5 °C.

• After addition, allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2 hours.

• Workup and Hydrolysis: Pour the reaction mixture slowly into a vigorously stirred beaker containing a mixture of crushed ice and saturated aqueous NH₄Cl solution.

• Stir the resulting mixture for 1-2 hours at room temperature.

• Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel pre-treated with 1% triethylamine, using a gradient of ethyl acetate in hexanes.

References

• Urošević, J., Mitić, M., Arsić, B., & Stojanović, G. (2022). Optimization of the reaction conditions for the synthesis of 2,3,5-trimethylpyridine from 3-amino-2-methylpropenal and methylethylketone. Journal of the Serbian Chemical Society, 87(10), 1117–1123. [Link]

• Organic Syntheses Procedure. (n.d.). α-AMINO KETONES FROM OXIME TOSYLATES: 2,2-DIETHOXY-2-(4-PYRIDYL)ETHYLAMINE. Organic Syntheses. [Link]

• Luo, Y., et al. (2023). Nitrile Coupling Mediated by Cyclometalated Uranium Alkyl Complex: The Ketimide-Enamine Seesaw Mechanism. Inorganic Chemistry. [Link]

• Wikipedia. (n.d.). Kröhnke pyridine synthesis. [Link]

• Organic Chemistry Portal. (n.d.). Pyrimidine synthesis. [Link]

• Organic Chemistry Portal. (n.d.). Grignard Reaction. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of pyridines. [Link]

• Organic Syntheses Procedure. (n.d.). 2-CHLORO-1-(1-ETHOXYVINYL)PYRIDINIUM TRIFLATE. Organic Syntheses. [Link]

• Laufer, S., et al. (2008). A Convenient Synthesis of 1-(4-Fluorophenyl)-2-(4-pyridyl)cyclopentene from Cyclopentanone. Synthesis, 2008(02), 225–228. [Link]

• Van der Gen, A., et al. (2018). Optimization of Grignard Addition to Esters: Kinetic and Mechanistic Study of Model Phthalide using Flow Chemistry. Organic Process Research & Development. [Link]

• Chemistry Steps. (n.d.). Nitriles to Ketones and Aldehydes. [Link]

• Chemguide. (n.d.). REACTION OF ALDEHYDES AND KETONES WITH GRIGNARD REAGENTS. [Link]

• ResearchGate. (2014). Can anyone tell me the procedure for purification of Methyl vinyl ketone?. [Link]

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• 6. Kröhnke pyridine synthesis - Wikipedia [en.wikipedia.org]

Technical Support Center: Grignard Synthesis of Pyridyl Ketones

Welcome to the technical support center for the Grignard synthesis of pyridyl ketones. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges with this powerful yet nuanced transformation. Here, we move beyond simple protocols to explore the mechanistic underpinnings of common side reactions, offering field-proven insights and troubleshooting strategies in a direct question-and-answer format.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My reaction yield is extremely low, and I primarily recover my starting material (e.g., pyridyl ester or nitrile). What's going wrong?

Symptom: After aqueous workup, TLC and NMR analysis show a high percentage of unreacted starting material and minimal to no desired pyridyl ketone.

The Science: This issue points to an inactive or insufficient Grignard reagent. Grignard reagents are highly reactive, not just as nucleophiles but also as strong bases.[1] Their concentration and reactivity can be compromised by several factors before they even have a chance to react with your electrophile.

• Protic Contaminants: Grignard reagents are exceptionally strong bases and will react rapidly and preferentially with any source of acidic protons, most commonly water from glassware, solvents, or the atmosphere.[2][3] This acid-base reaction is typically much faster than the nucleophilic addition to the carbonyl group, effectively "quenching" the reagent to form an alkane.[4]

• Atmospheric Quenching: Carbon dioxide from the air can also react with Grignard reagents to form carboxylates after workup, further reducing the active reagent concentration.[5]

• Failed Initiation: The reaction between magnesium metal and the organic halide can be difficult to initiate, often due to a passivating layer of magnesium oxide on the metal surface.[6] Without successful initiation, no reagent is formed.

• Enolization of Starting Material: If your starting material (e.g., a pyridyl ester with acidic α-protons) is susceptible to deprotonation, the Grignard reagent may act as a base, forming an enolate. This pathway consumes the reagent without leading to the desired ketone.

The Solution: The key is rigorous control over anhydrous and inert conditions, and confirmation of reagent quality and quantity.

Troubleshooting Steps:

• Ensure Anhydrous Conditions: All glassware must be rigorously dried, either in an oven at >120°C for several hours or by flame-drying under vacuum and cooling under an inert atmosphere (Nitrogen or Argon).[3] Solvents must be anhydrous grade, preferably freshly distilled from a suitable drying agent or passed through a solvent purification system.

• Verify Reagent Concentration: Never assume a 100% yield for a freshly prepared Grignard reagent. The concentration must be determined via titration before use.[3] This ensures you are using the correct stoichiometry for your reaction.

• Proper Initiation: If preparing the reagent in situ, activate the magnesium turnings. A small crystal of iodine, a few drops of 1,2-dibromoethane, or sonication can be used to disrupt the oxide layer and initiate the reaction.[6] A successful initiation is often indicated by a gentle reflux and the disappearance of the iodine color.

• Inert Atmosphere: Maintain a positive pressure of an inert gas (N₂ or Ar) throughout the reagent preparation and the reaction itself to prevent quenching by H₂O and CO₂.[7]

Protocol 1: Titration of Grignard Reagent with Iodine

This protocol provides a reliable method to determine the molarity of your Grignard reagent.

Step	Action	Rationale
1	Prepare a 1.0 M solution of I₂ in anhydrous THF.	Iodine reacts in a 1:1 stoichiometry with the Grignard reagent.
2	To a flame-dried flask under Argon, add 1.0 mL of the standard I₂ solution and cool to 0°C.	A known amount of iodine is used as the titration endpoint indicator.
3	Slowly add the prepared Grignard reagent dropwise via syringe to the iodine solution with vigorous stirring.	The reaction is 2 RMgX + I₂ → 2 R-I + MgX₂. The endpoint is the disappearance of the brown/violet iodine color.
4	Record the volume (V) of the Grignard reagent added when the color just disappears.	This volume contains the molar equivalent of iodine used.
5	Calculate the molarity (M) using the formula: M = (Volume of I₂ × Molarity of I₂) / Volume of Grignard (V)	This gives the precise concentration of your active Grignard reagent.
6	Repeat the titration at least twice for accuracy and average the results.	Ensures a reliable concentration measurement.

Q2: My main product is a tertiary alcohol, not the desired pyridyl ketone. How can I stop the reaction at the ketone stage?

Symptom: The Grignard reagent adds to the starting material (e.g., pyridyl ester), but then a second equivalent adds to the newly formed ketone product, resulting in a tertiary alcohol.

The Science: This phenomenon, known as over-addition , is one of the most common challenges in Grignard ketone synthesis. The ketone intermediate is often more reactive towards the Grignard reagent than the initial ester or nitrile starting material.[1][7] Therefore, even with careful stoichiometric control, as soon as a molecule of ketone is formed, it is highly likely to react with another equivalent of the Grignard reagent present in the flask.[8]

The Solution: The key is to either use a less reactive Grignard precursor (like a Weinreb amide), modify the reaction conditions to disfavor the second addition, or use a more reactive starting material than the intermediate ketone.

Troubleshooting Steps:

• Low Temperature: Perform the Grignard addition at very low temperatures (-78 °C is common).[9] This can help control the reaction rate and may allow for the initial adduct from the ester to remain stable until workup, preventing the formation of the highly reactive ketone intermediate in the presence of excess Grignard reagent.

• Inverse Addition: Slowly add the pyridyl ester/nitrile solution to the Grignard reagent at low temperature. This maintains an excess of the Grignard reagent, which might seem counterintuitive, but it ensures the starting material reacts quickly and completely, sometimes minimizing the lifetime of the ketone intermediate. This technique's success is highly substrate-dependent.

• Use a Nitrile Precursor: Grignard addition to a nitrile forms a metalloimine intermediate.[10] This intermediate is generally stable and does not react with a second equivalent of the Grignard reagent. The ketone is only revealed upon acidic workup, neatly avoiding the over-addition problem.[11]

• Steric Hindrance: Employing a bulky Grignard reagent can sterically hinder the second addition to the more crowded ketone intermediate.[12] However, this can also increase the likelihood of enolization or reduction side reactions.[10]

Q3: I've isolated a dihydropyridine or other substituted pyridine byproduct. What is this and how can I prevent it?

Symptom: Characterization reveals byproducts resulting from the addition of the Grignard reagent's R-group directly to the pyridine ring itself, often at the C2 or C4 positions.

The Science: The pyridine ring, being an electron-deficient heterocycle, is susceptible to nucleophilic attack.[13] Grignard reagents can add directly to the C2 or C4 positions of the pyridine ring, leading to dihydropyridine intermediates.[14][15] Subsequent oxidation (often during workup or exposure to air) can lead to a substituted pyridine. This side reaction is competitive with the desired attack at the carbonyl substituent.

• Activation: The coordination of the magnesium atom of the Grignard reagent to the pyridine nitrogen can act as a Lewis acid, further activating the ring toward nucleophilic attack.[16][17]

• N-Oxide Strategy: A common strategy to direct reactivity is to use a pyridine N-oxide precursor. The Grignard reagent adds preferentially at the C2 position.[18][19] Subsequent elimination steps can then be used to generate the 2-substituted pyridine, but this is a different synthetic route than direct acylation.[20]

The Solution: Suppressing direct ring addition involves modulating the electronics and sterics of the system, often through temperature control or the use of additives.

Troubleshooting Steps:

• Lower Reaction Temperature: Performing the reaction at -78 °C can significantly favor addition to the more electrophilic carbonyl group over the less reactive aromatic ring.[15]

• Use of Lewis Acids: Adding a stronger Lewis acid (e.g., CeCl₃, the "Luche condition") can sometimes enhance selectivity. The Lewis acid coordinates preferentially to the hard oxygen of the carbonyl group, increasing its electrophilicity and directing the Grignard attack there, away from the softer pyridine ring.

• Chelation Control: For substrates with a potential chelating group (e.g., an ortho-methoxy group), the Grignard reagent can form a five- or six-membered chelate, locking the conformation and directing the nucleophile to the carbonyl.[21][22] This can be exploited to enhance selectivity.

Q4: My product is a secondary alcohol derived from my target ketone. Why did a reduction occur?

Symptom: Instead of the expected pyridyl ketone, the primary product is the corresponding secondary alcohol.

The Science: If the Grignard reagent possesses a hydrogen atom on its β-carbon, it can act as a reducing agent. The reaction proceeds through a six-membered cyclic transition state (a Meerwein–Ponndorf–Verley-type reduction), where a hydride is transferred from the Grignard reagent to the carbonyl carbon.[10] This side reaction is most prominent when the nucleophilic addition is sterically hindered.[12][23] A bulky Grignard reagent (e.g., isopropylmagnesium bromide) and/or a sterically congested ketone will favor reduction over addition.[3]

The Solution: Choose a Grignard reagent without β-hydrogens or modify conditions to favor addition.

Troubleshooting Steps:

• Reagent Selection: If possible, use a Grignard reagent that lacks β-hydrogens, such as methylmagnesium bromide or neopentylmagnesium bromide.[12] Phenylmagnesium bromide is also a good choice as it cannot undergo this reduction pathway.

• Reduce Steric Hindrance: If the substrate can be modified, reducing steric bulk around the carbonyl group will make nucleophilic addition more favorable.

• Lower Temperature: Colder reaction temperatures can sometimes disfavor the more ordered transition state required for reduction compared to the addition pathway.

References

• Zhang, J., et al. (2024). Grignard Reagent Addition to Pyridinium Salts: A Catalytic Approach to Chiral 1,4-Dihydropyridines. ACS Catalysis. [Also available at: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11326442/]

• Organic Chemistry Portal. (n.d.). Pyridine synthesis. Retrieved from [Link]

• Gevorgyan, V., et al. (2021). Enantioselective Catalytic Dearomative Addition of Grignard Reagents to 4-Methoxypyridinium Ions. ACS Catalysis. [Also available at: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8513337/]
• Ashby, E. C., & Smith, M. B. (1964). Studies on the mechanism of the enolization reaction of Grignard reagents and ketones. Part 2. Pseudo-first-order rate and deuterium isotope effect studies. Journal of the Chemical Society, Perkin Transactions 2.

• Zhang, J., et al. (2024). Grignard Reagent Addition to Pyridinium Salts: A Catalytic Approach to Chiral 1,4-Dihydropyridines. ACS Publications. Retrieved from [Link]

• Whitmore, F. C., & George, R. S. (1942). Abnormal Grignard Reactions. X. Enolizing and Reducing Action of Grignard Reagents upon Diisopropyl Ketone. Journal of the American Chemical Society.
• Olsson, R., & Almqvist, F. (2009). Reactions between Grignard reagents and heterocyclic N-oxides: Stereoselective synthesis of substituted pyridines, piperidines, and piperazines. Organic & Biomolecular Chemistry.

• Sciencemadness Discussion Board. (2020). Methods for preventing over addition of Grignard reagent. Retrieved from [Link]

• Quora. (n.d.). What is the process for obtaining an enolate from a Grignard reaction? Retrieved from [Link]

• Knochel, P., & Ziegler, D. (2017). Selective Addition of Alkyl Grignard Reagents to Pyridine-N-oxides. Synfacts.

• Organic Chemistry Portal. (n.d.). Grignard Reaction. Retrieved from [Link]

• Andersson, H. (2008). Reaction Between Grignard Reagents and Heterocyclic N-oxides. Diva-Portal.org.

• BYJU'S. (n.d.). Grignard Reagent. Retrieved from [Link]

• Jones, C. D., et al. (2018). Unusual Nucleophilic Addition of Grignard Reagents in the Synthesis of 4-Amino-pyrimidines. ACS Omega.

• Dalal Institute. (n.d.). Addition of Grignard Reagents, Organozinc and Organolithium Reagents to Carbonyl and Unsaturated Carbonyl Compounds. Retrieved from [Link]

• ResearchGate. (n.d.). Reaction of pyridine N-oxides with Grignard reagents. Retrieved from [Link]

• Ashenhurst, J. (2011). Grignard Reagents For Addition To Aldehydes and Ketones. Master Organic Chemistry. Retrieved from [Link]

• Unacademy. (n.d.). Hydrocarbon. Retrieved from [Link]

• Scribd. (n.d.). CH13 Hydrocarbons Shobhit Nirwan. Retrieved from [Link]

• BYJU'S. (n.d.). Grignard Reaction Mechanism. Retrieved from [Link]

• University of Bath. (n.d.). Lewis acid activation of pyridines for nucleophilic aromatic substitution and conjugate addition. Retrieved from [Link]

• Bull, J. A., et al. (2015).

• Jack Westin. (n.d.). Aldehydes And Ketones Important Reactions. Retrieved from [Link]

• ResearchGate. (2016). The Influence of Main Group Metallic Lewis Acids on the Formation and Reactivity of Grignard Reagents. Retrieved from [Link]

• Ashenhurst, J. (2015). Reactions of Grignard Reagents. Master Organic Chemistry. Retrieved from [Link]

• Chemistry Stack Exchange. (2017). Mechanism for the synthesis of 2-pyridone from pyridine N-oxide. Retrieved from [Link]

• Procter, D. J., et al. (2024). Unmasking the halide effect in diastereoselective Grignard reactions applied to C4´ modified nucleoside synthesis.

• ResearchGate. (2018). Side Reactions in a Grignard Synthesis. Retrieved from [Link]

• Ashenhurst, J. (2016). Synthesis Problems Involving Grignard Reagents. Master Organic Chemistry. Retrieved from [Link]

• Reddit. (2020). Troubleshooting my grignard reactions. Retrieved from [Link]

• ResearchGate. (2011). About the Inhibition of Grignard Reagent Formation by p-Dinitrobenzene: Comparing the Mechanism of Grignard Reagent Formation and the SRN1 Mechanism. Retrieved from [Link]

• Chemistry Steps. (n.d.). Grignard Reaction in Organic Synthesis with Practice Problems. Retrieved from [Link]

• Journal of the American Chemical Society. (1982). Prevalence of cis-addition products in the reaction of the butenyl Grignard reagent with sterically hindered ketones.

• Chemistry Stack Exchange. (2019). Steric Factors on reaction with grignard reagent. Retrieved from [Link]

• Reddit. (2021). Grignard Formation - Troubleshooting and Perfecting. Retrieved from [Link]

• Ashenhurst, J. (2016). Grignard Reactions: Practice Problems Involving Oxidation. Master Organic Chemistry. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Addition of Grignard reagents to nitriles to give ketones (after hydrolysis). Retrieved from [Link]

• Chemistry Steps. (n.d.). The Grignard Reaction Mechanism. Retrieved from [Link]

• The Journal of Organic Chemistry. (1981). Regio- and stereoselective control in the addition of Grignard reagents to the pyridine ring system.
• ACS Catalysis. (2021). Enantioselective Catalytic Dearomative Addition of Grignard Reagents to 4-Methoxypyridinium Ions.

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Technical Support Center: Purification of 2,4,4-Trimethylpentyl 2-pyridyl ketone

Welcome to the dedicated technical support guide for the purification of 2,4,4-Trimethylpentyl 2-pyridyl ketone. This resource is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in achieving high purity for this sterically hindered, functionalized ketone. The following troubleshooting guides and frequently asked questions (FAQs) are structured to provide not just procedural steps, but also the underlying chemical principles to empower you to make informed decisions during your purification workflow.

Part 1: Frequently Asked Questions (FAQs) - Initial Purification Strategy

This section addresses common preliminary questions to help you select the most appropriate purification strategy from the outset.

Question: What is the best initial approach for purifying crude 2,4,4-Trimethylpentyl 2-pyridyl ketone?

Answer: The optimal starting point depends on the physical state of your crude material and the nature of the impurities. A logical workflow is essential for efficient purification.

Caption: Initial purification decision workflow.

• If your product is a solid: Recrystallization is often the most efficient first-line technique for removing minor impurities and can yield highly pure material with minimal effort.[1]

• If your product is an oil or if recrystallization fails: Flash column chromatography is the most versatile and generally effective method for separating the target ketone from a wide range of impurities.[2][3]

Question: What are the most probable impurities I'll encounter?

Answer: Impurities are typically derived from the starting materials or side reactions. For the synthesis of a pyridyl ketone, common impurities may include:

• Unreacted 2-substituted pyridine starting material.

• Unreacted Grignard or organolithium reagent derived from 2,4,4-trimethylpentane.

• Over-addition byproducts.

• Byproducts from decomposition of starting materials or the product itself.[4]

• Residual solvents from the reaction workup (e.g., THF, diethyl ether, hexanes).

Identifying these by analyzing a crude ¹H NMR or LC-MS is a critical first step before selecting a purification method.[5]

Question: Can I use a chemical extraction, like a bisulfite wash, to purify my ketone?

Answer: While sodium bisulfite extraction is an excellent technique for purifying many aldehydes and reactive ketones, it is unlikely to be effective for 2,4,4-Trimethylpentyl 2-pyridyl ketone.[6][7]

Causality: The bisulfite addition reaction is sterically sensitive. The bulky 2,4,4-trimethylpentyl (tert-octyl) group severely hinders the carbonyl carbon, making it unreactive towards the bisulfite nucleophile. This method is generally limited to methyl ketones, cyclic ketones, and aldehydes.[7][8] Attempting this would likely result in no separation, with your target ketone remaining in the organic layer.

Part 2: Troubleshooting Guide by Technique

Flash Column Chromatography

Flash column chromatography is a powerful technique but can present challenges, especially with nitrogen-containing compounds like pyridines.[9]

Question: My compound is streaking badly on the silica TLC plate and on the column, leading to poor separation. What's happening?

Answer: This is a classic issue when purifying basic compounds like pyridines on standard silica gel, which is inherently acidic. The basic nitrogen atom on the pyridine ring interacts strongly and irreversibly with the acidic silanol (Si-OH) groups on the silica surface, causing tailing or streaking.

Solution:

• Neutralize the Mobile Phase: Add a small amount of a volatile base to your eluent. A common choice is 0.5-1% triethylamine (NEt₃) or pyridine. This base will preferentially interact with the acidic sites on the silica, allowing your compound to travel through the column without strong, undesirable interactions.

• Use a Different Stationary Phase: If base-washing is ineffective, consider using a less acidic stationary phase like neutral alumina or a deactivated silica gel.

Question: I ran a column and the collected fractions show a new spot by TLC that wasn't in the crude mixture. Did my compound decompose?

Answer: It is possible. While 2,4,4-Trimethylpentyl 2-pyridyl ketone is expected to be relatively stable, prolonged exposure to the acidic silica gel surface can sometimes catalyze degradation reactions.[10] For example, if there is an adjacent chiral center, epimerization could occur.

Troubleshooting Steps:

• Minimize Contact Time: Run the column "wetter" and faster (i.e., with a slightly more polar eluent) to reduce the time the compound spends on the stationary phase.

• Neutralize the System: As mentioned above, adding a base like triethylamine to the eluent can prevent acid-catalyzed decomposition.[10]

• Confirm with Spectroscopy: Obtain an NMR or Mass Spectrum of the new compound to identify it and confirm if it is an isomer or a decomposition product.

TLC Observation	Probable Cause	Recommended Action
Streaking/Tailing	Compound is basic (pyridine) interacting with acidic silica.	Add 0.5-1% triethylamine to the eluent.
All spots at Rf > 0.8	Eluent is too polar.	Decrease the polarity (e.g., increase hexane:ethyl acetate ratio).
All spots at Rf < 0.1	Eluent is not polar enough.	Increase the polarity (e.g., decrease hexane:ethyl acetate ratio).
Poor separation of spots	Eluent polarity is not optimal for differential migration.	Find a solvent system that gives a target Rf of ~0.3 and maximizes ΔRf between spots.
New spot appears post-column	Possible decomposition on silica.	Neutralize eluent with base; run the column faster.

Recrystallization

Recrystallization is a powerful technique for achieving high purity with solid materials.[11] Success is highly dependent on solvent choice.

Question: My compound "oiled out" of the solution instead of forming crystals. How can I fix this?

Answer: "Oiling out" occurs when the solution becomes supersaturated at a temperature above the melting point of your compound. The compound comes out of solution as a liquid phase instead of a solid crystalline lattice.

Solutions:

• Use More Solvent: The most common cause is using too little solvent, making the solution excessively concentrated upon cooling. Re-heat the mixture to dissolve the oil, then add more hot solvent until the solution is just shy of being fully saturated.

• Cool More Slowly: Allow the flask to cool to room temperature on the benchtop, undisturbed, before moving it to an ice bath. Slow cooling is critical for proper crystal lattice formation.[1]

• Change Solvent System: The chosen solvent may be too good a solvent. Switch to a solvent system where the compound has lower solubility, or use a two-solvent system (one in which the compound is soluble, and one in which it is insoluble).[12][13]

Question: I performed a recrystallization, but my recovery is very low. What went wrong?

Answer: Low recovery can result from several factors.

Problem	Probable Cause	Solution
Low Yield	Using too much solvent.	Concentrate the mother liquor (the leftover solution) by boiling off some solvent and attempt a second crystallization.[13]
Cooling the solution too quickly.	Ensure a slow, gradual cooling process to maximize crystal growth.[1]
Filtering the crystals before crystallization is complete.	Allow adequate time at room temperature and then in an ice bath (at least 15-20 minutes) for maximum precipitation.[13]
The compound has significant solubility even in the cold solvent.	Choose a different solvent where the compound is less soluble at low temperatures.

Part 3: Standard Operating Procedures (SOPs)

SOP 1: Flash Column Chromatography Purification

This protocol assumes a starting crude material of ~1 gram. Adjust silica and solvent volumes accordingly for different scales.

1. TLC Analysis & Solvent System Selection: a. Dissolve a small amount of crude material in a suitable solvent (e.g., dichloromethane). b. Spot the solution on a silica gel TLC plate. c. Develop the plate in various solvent systems (e.g., start with 10% Ethyl Acetate in Hexanes). d. The ideal system should place the desired product spot at an Rf (retention factor) of approximately 0.25-0.35. e. Crucially, add 0.5% triethylamine to the chosen solvent system to prevent streaking.

2. Column Packing: a. Select a glass column of appropriate size (e.g., 40 mm diameter for 1 g of material). b. Pack the column with silica gel (~50-60 g for 1 g of crude) using either the "dry packing" or "slurry" method. Ensure the silica bed is compact and level. c. Equilibrate the packed column by flushing with 2-3 column volumes of the chosen eluent (containing triethylamine).

3. Sample Loading: a. Dissolve the crude material in a minimal amount of dichloromethane or the eluent. b. Alternatively, for less soluble materials, perform a "dry load" by adsorbing the crude material onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting free-flowing powder to the top of the column. c. Add a thin layer of sand on top to protect the sample layer.

4. Elution and Fraction Collection: a. Carefully add the eluent to the top of the column and apply positive pressure (using a pump or bulb). b. Maintain a steady flow rate and begin collecting fractions in test tubes. c. Monitor the elution process by spotting fractions onto a TLC plate and visualizing under a UV lamp.

5. Product Isolation: a. Combine the fractions that contain the pure product (as determined by TLC). b. Remove the solvent using a rotary evaporator to yield the purified 2,4,4-Trimethylpentyl 2-pyridyl ketone.

Caption: Troubleshooting poor column chromatography performance.

SOP 2: Recrystallization

This protocol outlines a general procedure for recrystallization from a single solvent.

1. Solvent Selection: a. Place a small amount of crude solid (~20-30 mg) into several test tubes. b. Add a different potential solvent (e.g., hexanes, ethyl acetate, isopropanol, acetone) dropwise to each tube at room temperature. c. A good solvent will not dissolve the compound at room temperature but will dissolve it completely upon heating.[12] d. If no single solvent works, try a two-solvent system (e.g., dissolve in hot ethanol, then add water dropwise until cloudy).[13]

2. Dissolution: a. Place the bulk of the crude solid into an Erlenmeyer flask. b. Add the chosen solvent in small portions while heating the flask (e.g., on a hot plate or in a water bath). Add just enough hot solvent to fully dissolve the solid.[1] c. If insoluble impurities remain, perform a hot filtration to remove them.

3. Crystallization: a. Remove the flask from the heat source and cover it. b. Allow the solution to cool slowly and undisturbed to room temperature. Crystal formation should begin as the solution cools and becomes supersaturated. c. Once the flask has reached room temperature, place it in an ice-water bath for at least 15-20 minutes to maximize crystal yield.

4. Isolation and Drying: a. Collect the crystals by vacuum filtration using a Büchner funnel. b. Wash the crystals with a small amount of ice-cold solvent to remove any residual soluble impurities. c. Allow the crystals to dry completely on the filter paper under vacuum, then transfer to a watch glass for final drying.

References

• Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. (2018). JoVE. [Link]

• Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. (2018). PMC - NIH. [Link]

• Column Chromatography. Organic Chemistry - Jack Westin. [Link]

• Purification of aldehydes and ketones using Sodium Bisulfite. (2021). Reddit r/chemhelp. [Link]

• Column Chromatography ketone/silica. (2011). Physics Forums. [Link]

• Column Chromatography: Principles, Procedure, and Applications. (2025). Phenomenex. [Link]

• Organic Syntheses Procedure, Coll. Vol. 6, p.499 (1988); Vol. 55, p.52 (1976). Organic Syntheses. [Link]

• Workup: Aldehydes. Department of Chemistry: University of Rochester. [Link]

• column chromatography & purification of organic compounds. (2021). YouTube. [Link]

• Organic Syntheses Procedure, Coll. Vol. 7, p.5 (1990); Vol. 62, p.140 (1984). Organic Syntheses. [Link]

• Aldehydes & Reactive Ketones From Mixtures Using Bisulfite Extraction Protocol. (2022). YouTube. [Link]

• US Patent 2826537A - Method for purification of ketones.

• Organic Syntheses Procedure, Vol. 100, p.234 (2023). Organic Syntheses. [Link]

• Tips & Tricks: Recrystallization. Department of Chemistry: University of Rochester. [Link]

• Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. [Link]

• Recrystallization. (2021). Chemistry LibreTexts. [Link]

• Recrystallization. (2010). MIT Digital Lab Techniques Manual - YouTube. [Link]

• US Patent 2337489A - Purification of ketones.

• 3-cyano-6-methyl-2(1)-pyridone. Organic Syntheses. [Link]

• US Patent 2166584A - Purification of ketones.

• Investigation into the Formation of Impurities during the Optimization of Brigatinib. (2020). PMC - NIH. [Link]

• Facile Recrystallization Process for Tuning the Crystal Morphology and Thermal Safety of Industrial Grade PYX. (2023). MDPI. [Link]

• 2,4,4-trimethylcyclopentanone. Organic Syntheses. [Link]

• 2-Cyclopenten-1-one, 2,5-dimethyl-3-phenyl. Organic Syntheses. [Link]

• 4-Cyclohexene-1,2-dicarboxylic acid, 4-trimethylsilyloxy-, diethyl ester, trans. Organic Syntheses. [Link]

• [Identification of the impurities in o-chlorophenyl cyclopentyl ketone samples...]. (2018). PubMed. [Link]

• Identification and Synthesis of Impurities Formed During Prasugrel Hydrochloride Preparation. Asian Journal of Chemistry. [Link]

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• 5. [Identification of the impurities in o-chlorophenyl cyclopentyl ketone samples by high performance liquid chromatography-hybrid ion trap/time-of-flight mass spectrometry and preparation of o-chlorophenyl cyclopentyl ketone standard] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Video: Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol [jove.com]
• 7. Workup [chem.rochester.edu]
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Technical Support Center: Overcoming Steric Hindrance in 2,4,4-Trimethylpentyl 2-pyridyl ketone Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide expert advice and practical solutions for overcoming the significant steric challenges associated with 2,4,4-Trimethylpentyl 2-pyridyl ketone. The extreme bulk of the 2,4,4-trimethylpentyl group, positioned directly adjacent to the carbonyl, presents a formidable obstacle for many common synthetic transformations. This document offers troubleshooting strategies, detailed protocols, and mechanistic insights to help you navigate these complexities and achieve your desired chemical outcomes.

Troubleshooting Guides & Frequently Asked Questions (FAQs)

This section addresses common issues encountered during reactions with 2,4,4-Trimethylpentyl 2-pyridyl ketone in a question-and-answer format.

Topic 1: Nucleophilic Addition Reactions (e.g., Grignard, Organolithium)

Question: My Grignard or organolithium reaction shows little to no conversion to the desired tertiary alcohol. What is the primary cause and how can I fix it?

Answer: The primary cause is severe steric hindrance around the carbonyl carbon. The bulky 2,4,4-trimethylpentyl group physically blocks the approach of the nucleophile.[1][2][3] Standard organometallic reagents like Grignards are often too large and not reactive enough to overcome this barrier. Additionally, the basicity of these reagents can lead to unwanted side reactions like enolization if any α-protons are present.

Troubleshooting Steps:

• Switch to a More Reactive, Less Basic Nucleophile: Organocerium reagents, generated in situ from organolithiums and anhydrous cerium(III) chloride (CeCl₃), are an excellent choice.[4] These reagents are highly nucleophilic but significantly less basic than their organolithium or Grignard counterparts, which suppresses enolization and favors direct addition to the carbonyl.[5] The Luche reduction is a classic example of this principle applied to hydride reductions.

• Employ Lewis Acid Catalysis: A strong Lewis acid can coordinate to the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon.[6] This "activation" makes the ketone more susceptible to nucleophilic attack. However, the presence of the 2-pyridyl nitrogen can be problematic, as it can also coordinate to the Lewis acid, potentially deactivating the catalyst or altering the substrate's conformation.[7] Cautious screening of Lewis acids is recommended.

• Optimize Reaction Conditions:

  • Temperature: While counterintuitive, for highly hindered substrates, increasing the reaction temperature may be necessary to provide sufficient energy to overcome the activation barrier. This should be balanced against the potential for side reactions.

  • Solvent: Ethereal solvents like THF are standard. The use of chelating additives or solvents can sometimes help by organizing the transition state.

Topic 2: Ketone Reduction to an Alcohol

Question: I am attempting to reduce the ketone to a secondary alcohol using sodium borohydride (NaBH₄), but the reaction is extremely sluggish or incomplete. What are my options?

Answer: Sodium borohydride is a relatively mild reducing agent and often lacks the reactivity needed to reduce a sterically encumbered ketone like this one.[8] The hydride delivery is sterically blocked.

Troubleshooting Steps:

• Use a More Powerful Hydride Source:

  • Lithium aluminum hydride (LiAlH₄): This is a much stronger reducing agent than NaBH₄ and is often effective for hindered ketones.[9] It must be used under strictly anhydrous conditions.

  • Sterically Demanding Hydrides: Reagents like Lithium tri-sec-butylborohydride (L-Selectride®) or Lithium trisiamylborohydride are powerful and their bulky nature can sometimes lead to unexpected stereoselectivities in cyclic systems, though for an acyclic ketone, their primary advantage is high reactivity.

• Consider Catalytic Hydrogenation:

  • Homogeneous Catalysis: Transfer hydrogenation using a catalyst like a Noyori-type ruthenium complex with a hydrogen donor (e.g., isopropanol or formic acid) can be very effective for ketones.[10]

  • Heterogeneous Catalysis: Standard catalysts like Palladium on carbon (Pd/C) or Platinum oxide (PtO₂) may be susceptible to poisoning by the pyridine nitrogen.[11] Catalyst poisoning occurs when a compound strongly adsorbs to the active sites, deactivating the catalyst.[11][12] Rhodium- or Ruthenium-based catalysts might show better tolerance. High pressures and temperatures may be required.

Topic 3: Enolate Formation and α-Functionalization

Question: I am struggling to deprotonate the α-methylene protons adjacent to the carbonyl using standard bases like Lithium diisopropylamide (LDA). Is α-functionalization feasible?

Answer: Direct deprotonation of the α-protons is exceptionally challenging. Not only is the carbonyl sterically shielded, but the α-protons on the 2,4,4-trimethylpentyl group are also severely hindered. A bulky base like LDA may struggle to access these protons.[13][14]

Troubleshooting Steps:

• Select the Right Base and Conditions:

  • Kinetic vs. Thermodynamic Control: For less hindered ketones, using a bulky, strong, non-nucleophilic base like LDA at low temperatures (-78 °C) favors the formation of the kinetic (less substituted) enolate.[13][15][16] For your substrate, this is the only enolate possible.

  • Alternative Bases: Consider smaller but still very strong bases like sodium hydride (NaH) or potassium hydride (KH) in combination with a coordinating solvent, though their lower solubility can be a practical issue.

• Recent Advances in α-Alkylation: While traditional methods are difficult, recent research has shown that transition metal catalysis can sometimes reverse conventional regioselectivity. For instance, nickel-catalyzed alkylations have been reported to favor the more-hindered α-site, although these methods are highly specific.[17][18] Exploring such advanced methods may be necessary if standard enolate chemistry fails.

In-Depth Experimental Protocols

Protocol 1: Cerium-Mediated Addition of n-Butyllithium

This protocol describes a robust method for adding a carbon nucleophile to the sterically hindered ketone by generating an organocerium reagent in situ.

Materials:

• 2,4,4-Trimethylpentyl 2-pyridyl ketone

• Anhydrous Cerium(III) Chloride (CeCl₃), dried under vacuum at 140-150 °C for 4 hours.

• n-Butyllithium (n-BuLi) in hexanes (concentration accurately titrated)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous Ammonium Chloride (NH₄Cl) solution

• Standard glassware for anhydrous reactions (Schlenk line, nitrogen/argon atmosphere)

Procedure:

• To a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), add anhydrous CeCl₃ (1.2 equivalents).

• Add anhydrous THF via syringe and stir the resulting slurry vigorously at room temperature for at least 2 hours. This step is crucial for generating the active cerium species.[5]

• Cool the slurry to -78 °C using a dry ice/acetone bath.

• Slowly add n-BuLi (1.1 equivalents) dropwise via syringe. The solution may change color. Stir at -78 °C for 1 hour to ensure complete transmetalation to the organocerium reagent.

• Dissolve the 2,4,4-Trimethylpentyl 2-pyridyl ketone (1.0 equivalent) in a minimal amount of anhydrous THF and add it dropwise to the cold organocerium slurry.

• Stir the reaction mixture at -78 °C for 2-4 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction by slowly adding saturated aqueous NH₄Cl solution at -78 °C.

• Allow the mixture to warm to room temperature. Transfer to a separatory funnel, dilute with diethyl ether or ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purify the resulting tertiary alcohol by column chromatography.

Mechanistic Insights & Visualizations

Troubleshooting Workflow for Nucleophilic Addition

The following diagram outlines a logical workflow for troubleshooting a failed nucleophilic addition to the title ketone.

Caption: Troubleshooting workflow for nucleophilic addition.

Chelation Control with Lewis Acids

The 2-pyridyl nitrogen and the carbonyl oxygen can act as a bidentate ligand, chelating to a Lewis acid. This can lock the conformation of the substrate, which may either facilitate or further hinder the approach of a nucleophile depending on the transition state geometry.

Caption: Lewis acid chelation activating the carbonyl group.

Data Summary Tables

Table 1: Comparison of Nucleophilic Reagents for Hindered Ketones

Reagent Type	Typical Reagent	Relative Reactivity	Relative Basicity	Key Advantage
Grignard	R-MgBr	Moderate	High	Readily available
Organolithium	R-Li	High	Very High	Higher reactivity than Grignards[19]
Organocerium	R-CeCl₂	High	Low	Suppresses enolization, favors 1,2-addition[5][20]

Table 2: Comparison of Reducing Agents for Hindered Ketones

Reagent	Formula	Reactivity	Selectivity	Comments
Sodium Borohydride	NaBH₄	Low	High	Often ineffective for highly hindered ketones[8]
Lithium Aluminum Hydride	LiAlH₄	Very High	Low	Powerful, non-selective, requires anhydrous conditions[9]
L-Selectride®	LiBH(sec-Bu)₃	High	High (Stereo)	Bulky reagent, can provide high stereoselectivity
Catalytic Hydrogenation	H₂ + Catalyst	Variable	High	Prone to catalyst poisoning by pyridine moiety[11]

References

• Imamoto, T., Kusumoto, T., Sugiura, Y., Suzuki, N., & Takiyama, N. (1985). The reaction of organocerium reagents with easily enolizable ketones. Nippon Kagaku Kaishi, 1985(3), 445-450. [Link]

• Reddit r/OrganicChemistry. (2021). What's a good reducing agent for a sterically hindered ketone?[Link]

• Imamoto, T., Sugiura, Y., & Takiyama, N. (1985). Organocerium reagents. Nucleophilic addition to easily enolizable ketones. Tetrahedron Letters, 26(7), 907-908. [Link]

• ResearchGate. Organocerium reagents.[Link]

• Wikipedia. Organocerium chemistry.[Link]

• CHEM 2325. (2024). Module 28: Directed Formation of Ketone Enolates. YouTube. [Link]

• OpenStax. (2023). 19.4 Nucleophilic Addition Reactions of Aldehydes and Ketones. Organic Chemistry. [Link]

• Master Organic Chemistry. (2022). Enolates – Formation, Stability, and Simple Reactions.[Link]

• Wikipedia. Enantioselective reduction of ketones.[Link]

• Master Organic Chemistry. (2022). Kinetic Versus Thermodynamic Enolates.[Link]

• Gao, J., et al. (2019). Structural, kinetics and mechanistic studies of transfer hydrogenation of ketones catalyzed by chiral (pyridyl)imine nickel(II) complexes. ResearchGate. [Link]

• University Course Material. III Enolate Chemistry.[Link]

• Mako, T. L., & Morken, J. P. (2019). Nucleophilic Addition of Benzylboronates to Activated Ketones. PMC - NIH. [Link]

• Master Organic Chemistry. Addition of Organolithiums To Aldehydes and Ketones.[Link]

• Chemistry LibreTexts. (2023). 22.7: Alkylation of Enolate Ions.[Link]

• Chemistry Steps. Nucleophilic Addition to Carbonyl Groups.[Link]

• University of Guelph. Enantioselective Reduction of Ketones.[Link]

• Chemistry LibreTexts. (2025). 19.4: Nucleophilic Addition Reactions of Aldehydes and Ketones.[Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). A General Solution for the 2-Pyridyl Problem. PMC - NIH. [Link]

• Scott, D. J., et al. (2015). Moisture-Tolerant Frustrated Lewis Pair Catalyst for Hydrogenation of Aldehydes and Ketones. ACS Catalysis. [Link]

• Li, M. M., et al. (2023). Ketone α-alkylation at the more-hindered site. PubMed. [Link]

• Wikipedia. Carbonyl reduction.[Link]

• YouTube. (2021). 1a: Introduction to nucleophilic addition reactions.[Link]

• Li, M. M., et al. (2023). Ketone α-alkylation at the more-hindered site. ResearchGate. [Link]

• Ashby, E. C., & Boone, J. R. (1976). Stereochemistry of reduction of ketones by simple and complex metal hydrides of the main group elements. The Journal of Organic Chemistry. [Link]

• Ina, M., et al. (2020). Stereochemistry in Asymmetric Reduction of Bulky–Bulky Ketones by Alcohol Dehydrogenases. Semantic Scholar. [Link]

• Karp, E. M., et al. (2016). Poisoning of Pt/γ-Al2O3 Aqueous Phase Reforming Catalysts by Ketone and Diketone-Derived Surface Species. ACS Publications. [Link]

• Lambert, T. H., et al. (2019). Catalytic Carbonyl-Olefin Metathesis of Aliphatic Ketones: Iron(III) Homo-Dimers as Lewis Acidic Superelectrophiles. NIH. [Link]

• Qu, J. P., et al. (2021). Highly Active Cooperative Lewis Acid—Ammonium Salt Catalyst for the Enantioselective Hydroboration of Ketones. PMC - NIH. [Link]

• Canadian Science Publishing. (1965). STEREOCHEMISTRY OF THE REDUCTION OF CYCLIC KETONES WITH THE PYRIDINE-n-BUTYLHTHIUM ADDUCT: STERIC APPROACH AND PRODUCT DEVELOPME.[Link]

• Wikipedia. Lewis acids and bases.[Link]

• Wikipedia. Catalyst poisoning.[Link]

• UCLA Chemistry. Illustrated Glossary of Organic Chemistry - Poisoned catalyst.[Link]

• El-Faham, A., et al. (2022). Synthesis, biological activities, and future perspectives of steroidal monocyclic pyridines.[Link]

• Organic Chemistry Portal. Synthesis of 2-pyridones.[Link]

• Kocovsky, P., & Malkov, A. V. (2016). Lewis bases as catalysts in the reduction of imines and ketones with silanes (n → σ).* Loughborough University Research Repository. [Link]

• Ishiguro, S., et al. (1990). Thermodynamic study of steric effects on the formation of tetrahedral pyridine-base complexes of cadmium(II) halides. Journal of the Chemical Society, Dalton Transactions. [Link]

• Reddit r/MCAT. (2018). How does steric hindrance affect reactivity of alcohols, ketones, and aldehydes?[Link]

• NCERT. Alcohols, Phenols and Ethers.[Link]

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Technical Support Center: Stability of 2,4,4-Trimethylpentyl 2-pyridyl ketone under Acidic Conditions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth information, troubleshooting advice, and frequently asked questions regarding the stability of 2,4,4-Trimethylpentyl 2-pyridyl ketone in acidic environments. Our goal is to equip you with the scientific rationale and practical methodologies to ensure the integrity of your experiments.

Introduction: Understanding the Key Structural Features

The stability of 2,4,4-Trimethylpentyl 2-pyridyl ketone is governed by a delicate interplay of steric and electronic factors inherent to its structure. The bulky 2,4,4-trimethylpentyl group introduces significant steric hindrance around the carbonyl carbon, while the 2-pyridyl group influences the electronic properties of the ketone through inductive and resonance effects. Understanding these features is paramount to predicting and controlling its behavior under acidic conditions.

The large alkyl group physically obstructs the approach of nucleophiles, such as water, to the electrophilic carbonyl carbon.[1][2] This steric shielding can significantly slow down reactions that require nucleophilic attack at this position, such as acid-catalyzed hydration.[1] Conversely, the nitrogen atom in the pyridine ring can be protonated under acidic conditions, which can alter the electronic landscape of the entire molecule.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 2,4,4-Trimethylpentyl 2-pyridyl ketone in acidic media?

A1: Under acidic conditions, the primary degradation pathways for ketones, including 2,4,4-Trimethylpentyl 2-pyridyl ketone, are acid-catalyzed hydration and enolization.[1][3]

• Acid-Catalyzed Hydration: This involves the protonation of the carbonyl oxygen, which enhances the electrophilicity of the carbonyl carbon.[4] A water molecule then acts as a nucleophile, attacking the carbonyl carbon to form a tetrahedral intermediate known as a gem-diol.[1] While this process is generally reversible and often favors the ketone, prolonged exposure to strong aqueous acid can lead to the establishment of this equilibrium.[1]

• Acid-Catalyzed Enolization: This pathway involves the formation of an enol tautomer. The process is initiated by the protonation of the carbonyl oxygen, followed by the removal of a proton from the α-carbon by a weak base (like water).[5][6] The resulting enol is an electron-rich species that can undergo further reactions, such as halogenation or aldol-type condensations, if appropriate electrophiles are present.[5][7]

Q2: How does the bulky 2,4,4-trimethylpentyl group affect the stability of the ketone?

A2: The 2,4,4-trimethylpentyl group provides significant steric hindrance around the carbonyl group. This bulkiness physically impedes the approach of nucleophiles, thereby slowing down the rate of reactions such as acid-catalyzed hydration.[1][8] In essence, the large alkyl group acts as a protective shield for the reactive carbonyl center.

Q3: What is the role of the 2-pyridyl group in the stability of the molecule under acidic conditions?

A3: The 2-pyridyl group has a dual role. The nitrogen atom can be protonated in acidic solution, which increases the electron-withdrawing nature of the ring. This, in turn, can influence the reactivity of the adjacent carbonyl group. The protonated pyridine ring can affect the pKa of the α-protons, potentially influencing the rate and equilibrium of enolization. Furthermore, the pyridine nitrogen's lone pair can interact with the carbonyl group, a phenomenon known as an n→π* interaction, which can also modulate the carbonyl's reactivity.[9][10]

Q4: Can fragmentation of the molecule occur under strongly acidic conditions?

A4: While less common than hydration or enolization under typical laboratory acidic conditions, fragmentation can occur, particularly in mass spectrometry analysis which involves high-energy activation.[11][12] One major fragmentation pathway for ketones is α-cleavage, which involves the breaking of the bond between the carbonyl carbon and an adjacent carbon atom, leading to the formation of a resonance-stabilized acylium ion.[13][14]

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Unexpected loss of starting material during acidic workup.	Acid-catalyzed hydration or enolization.	Minimize the duration of exposure to acidic conditions. Use milder acids or lower temperatures if the protocol allows. Consider using a non-aqueous workup if possible.
Formation of an unexpected byproduct with a different UV-Vis spectrum.	Enolization followed by an unforeseen reaction.	Analyze the byproduct by LC-MS and NMR to identify its structure. This can provide clues about the specific reaction pathway. Adjust reaction conditions (e.g., temperature, acid concentration) to disfavor enol formation.
Difficulty in achieving complete protonation of the pyridine nitrogen without degrading the ketone.	The ketone functionality is susceptible to the same acidic conditions required for protonation.	Perform a careful pH titration to determine the optimal pH for protonation while minimizing degradation. Use a buffered system to maintain a stable pH.
Inconsistent reaction kinetics when using different acids.	The nature of the acid's counter-ion can influence the reaction rate (nucleophilic catalysis).	Standardize the acid used in the protocol. If investigating the effect of different acids, be aware that anions like chloride or bromide can act as nucleophiles.[15]

Experimental Protocols

Protocol 1: Assessment of Stability in Aqueous Acidic Solution

This protocol outlines a general method to assess the stability of 2,4,4-Trimethylpentyl 2-pyridyl ketone in an aqueous acidic solution over time.

Materials:

• 2,4,4-Trimethylpentyl 2-pyridyl ketone

• Hydrochloric acid (HCl), 1 M solution

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Sodium bicarbonate (NaHCO₃), saturated solution

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

• HPLC system with a C18 column and UV detector

Procedure:

• Prepare a stock solution of 2,4,4-Trimethylpentyl 2-pyridyl ketone in ACN (e.g., 1 mg/mL).

• In a clean vial, add a known volume of the stock solution to a known volume of 1 M HCl to achieve the desired final concentration.

• Incubate the solution at a controlled temperature (e.g., room temperature or 40°C).

• At specified time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot of the reaction mixture.

• Immediately quench the reaction by adding the aliquot to a vial containing an excess of saturated NaHCO₃ solution.

• Extract the quenched solution with ethyl acetate.

• Dry the organic layer over anhydrous Na₂SO₄.

• Evaporate the solvent and reconstitute the residue in a known volume of the mobile phase for HPLC analysis.

• Analyze the sample by HPLC to quantify the remaining amount of 2,4,4-Trimethylpentyl 2-pyridyl ketone.

Visualizing the Workflow

Caption: Workflow for assessing ketone stability in acidic media.

Mechanistic Insights

Acid-Catalyzed Hydration Mechanism

The acid-catalyzed hydration of a ketone proceeds through a series of equilibrium steps. The initial and crucial step is the protonation of the carbonyl oxygen, which significantly increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by a weak nucleophile like water.

Sources

• 1. Reactions of Aldehydes and Ketones with Water - Chemistry Steps [chemistrysteps.com]
• 2. reddit.com [reddit.com]
• 3. Aldehyde - Wikipedia [en.wikipedia.org]
• 4. Khan Academy [khanacademy.org]
• 5. Keto Enol Tautomerization - Chemistry Steps [chemistrysteps.com]
• 6. Chapter 18: Reactions at the α-Position of Aldehydes, Ketones and Acid Derivatives [sites.science.oregonstate.edu]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. byjus.com [byjus.com]
• 9. researchgate.net [researchgate.net]
• 10. Characterizing the n→π* interaction of pyridine with small ketones: a rotational study of pyridine⋯acetone and pyridine⋯2-butanone - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 11. Fragmentation mechanisms of oxofatty acids via high-energy collisional activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Video: Mass Spectrometry: Aldehyde and Ketone Fragmentation [jove.com]
• 13. whitman.edu [whitman.edu]
• 14. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 15. Nucleophilic catalysis. Part II. The acid catalysed hydrolysis of diazo-ketones - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]

improving selectivity in the synthesis of unsymmetrical pyridyl ketones

Welcome to the technical support center for the synthesis of unsymmetrical pyridyl ketones. This guide is designed for researchers, medicinal chemists, and process development professionals who are navigating the complexities of selectively synthesizing these vital heterocyclic motifs. Pyridyl ketones are cornerstone scaffolds in numerous pharmaceuticals and agrochemicals, yet their synthesis is often plagued by challenges in selectivity, yield, and byproduct formation.

This document moves beyond simple protocols to provide in-depth, mechanism-driven troubleshooting advice. Our goal is to empower you to diagnose experimental issues, understand their root causes, and implement robust solutions.

Frequently Asked Questions (FAQs)

This section addresses high-level strategic questions that form the foundation for successful synthesis.

Q1: What are the primary synthetic strategies for creating unsymmetrical pyridyl ketones, and what are their core principles?

There are three main strategic approaches, each with distinct advantages and limitations:

• Transition-Metal Catalyzed Cross-Coupling: This is arguably the most versatile strategy. It involves coupling a pyridyl organometallic reagent with an acyl donor (like an acid chloride or anhydride) or, more commonly, a pyridyl halide/triflate with an organometallic reagent that can be acylated or is part of an acyl-equivalent. Key examples include Negishi, Suzuki, and decarboxylative couplings.[1][2][3] The choice of catalyst and ligand is paramount for achieving high selectivity and yield.

• Nucleophilic Addition to Pyridyl Carbonyl Derivatives: This classic approach involves the addition of organometallic reagents (e.g., Grignard or organolithium reagents) to activated pyridyl carbonyl compounds like esters, acid chlorides, or amides.[4][5] The primary challenge here is preventing the highly reactive ketone product from undergoing a second nucleophilic attack, which leads to the formation of a tertiary alcohol byproduct.[6][7]

• Functionalization of a Pre-existing Pyridyl Ketone: While less common for creating the core unsymmetrical structure, this involves modifying a simpler pyridyl ketone via reactions on either the pyridine ring or the other aryl/alkyl group, such as through C-H activation or electrophilic aromatic substitution. This is typically reserved for late-stage functionalization.[8]

Q2: My primary challenge is over-addition of my Grignard reagent, leading to a tertiary alcohol instead of my desired ketone. How can I prevent this?

This is a classic problem rooted in the high reactivity of the ketone product compared to the starting carbonyl derivative (e.g., an ester). The most robust and widely adopted solution is the Weinreb-Nahm Amide strategy .[6]

• Causality: You first prepare the N-methoxy-N-methylamide (Weinreb-Nahm amide) of your pyridyl carboxylic acid. When an organometallic reagent like a Grignard or organolithium adds to this amide, it forms a stable, five-membered chelated tetrahedral intermediate.[6][9] This intermediate is stable at low temperatures and does not collapse to the ketone until acidic workup. Because the intermediate is locked, it is protected from a second equivalent of the nucleophile, thus preventing over-addition.[6][9]

Q3: What is the "2-pyridyl problem" in cross-coupling reactions and how can it be addressed?

The "2-pyridyl problem" refers to the notoriously poor reactivity and instability of 2-pyridyl organometallic reagents, especially 2-pyridylboron compounds used in Suzuki-Miyaura couplings.[3] The nitrogen atom can interfere with the catalytic cycle through coordination to the metal center or by promoting protodeboronation of the boronic acid.

• Solutions:

  • Switch to a More Robust Coupling: The Negishi coupling, which uses more stable and reactive organozinc reagents, is often a superior choice for 2-pyridyl systems.[2][10][11] Solid, moderately air-stable 2-pyridylzinc reagents have been developed that are excellent nucleophiles in these reactions.[10][12]

  • Specialized Ligands and Conditions: For Suzuki couplings, using specialized ligands (e.g., bulky, electron-rich phosphines) and carefully controlled conditions (specific bases, solvents) can sometimes overcome these challenges, but success is often substrate-dependent.

Troubleshooting Guide: From Problem to Solution

This section provides solutions to specific experimental failures.

Problem 1: Low Yield and Stalled Reaction in a Negishi Cross-Coupling

You are attempting to couple a 2-pyridylzinc reagent with an aroyl chloride, but the reaction shows low conversion even after extended time.

• Possible Cause A: Inactive Zinc Reagent. Organozinc reagents, while more robust than some alternatives, can still degrade due to moisture or improper preparation.

  • Solution: Ensure strict anhydrous conditions during the preparation and use of the pyridylzinc reagent. It is often best to prepare the reagent in situ or use recently prepared stock. For challenging substrates, using solid, pre-formed pyridylzinc pivalates can offer greater reliability and stability.[10][12]

• Possible Cause B: Catalyst Inhibition/Deactivation. The pyridine nitrogen or other functional groups on your substrates can coordinate to the palladium catalyst, inhibiting its activity.

  • Solution: Ligand choice is critical. A ligand that binds strongly to the palladium can prevent substrate inhibition. Screen a panel of phosphine ligands (e.g., SPhos, XPhos, P(t-Bu)₃) or N-heterocyclic carbene (NHC) ligands. Increasing the catalyst loading (e.g., from 1 mol% to 3-5 mol%) can sometimes overcome partial deactivation.

• Workflow: Optimizing a Negishi Coupling

  Caption: Decision workflow for troubleshooting a stalled Negishi reaction.

Problem 2: Poor Regioselectivity in the Functionalization of a Substituted Pyridine

You are trying to introduce an acyl group onto a pyridine ring that already has a substituent, but you are getting a mixture of isomers (e.g., C4 and C6 acylation).

• Causality: The regioselectivity of reactions on a pyridine ring is governed by a complex interplay of electronic and steric effects. The nitrogen atom is electron-withdrawing, making the C2, C4, and C6 positions electrophilic, but it also directs metallation to the C2 and C6 positions. The outcome depends heavily on the reaction mechanism.

• Solution A: Leverage Directing Groups. If your existing substituent is a group like an alkoxy or thioether, it can be used to direct metallation. For example, a 2-ethoxy group can direct lithiation to the C3 position, which can then be used to generate a 3,4-pyridyne intermediate, allowing for highly regioselective addition of a Grignard reagent at the C4 position.[13]

• Solution B: N-Oxide Strategy. Activating the pyridine as an N-oxide dramatically alters its reactivity. The N-oxide group is strongly electron-withdrawing, making the C2 and C4 positions highly susceptible to nucleophilic attack. This can be a reliable way to achieve C2 or C4 selectivity.[14][15]

• Solution C: Transition-Metal-Free Regiodivergent Alkylation. Recent advances have shown that the choice of an alkyllithium activator can control regioselectivity in the alkylation of pyridines. For example, methyllithium can favor C4 alkylation, while sec-butyllithium can favor C2 alkylation, a phenomenon attributed to the different aggregation states (tetrameric vs. dimeric) of the alkyllithium clusters.[16] While developed for alkylation, these principles may be adaptable to acylation strategies.

Problem 3: Formation of Symmetrical Ketone Byproducts

In your synthesis, you observe the formation of symmetrical ketones (e.g., dipyridyl ketone or di-aryl ketone) alongside your desired unsymmetrical product.

• Possible Cause A: Sequential Nucleophilic Substitution Issues. In one-pot syntheses using reagents like N-methoxy-N-methyl-O-(2-pyridyl)urethane, the coordinating ability of the intermediate Weinreb amide and the pyridyl group can be too similar, leading to a loss of selectivity in the sequential addition of two different organometallic reagents.[17][18]

  • Solution: Employ a reagent with more distinct leaving groups. A system using an N-(2,4-dimethoxy-1,3,5-triazinyl)amide alongside a Weinreb amide has shown improved selectivity due to the different chelating and electronic properties of the two groups, allowing for controlled, sequential substitution.[18]

• Possible Cause B: Decarboxylative Homocoupling. In syntheses that use decarboxylative coupling, side reactions can lead to the homocoupling of the carboxylic acid starting material.

  • Solution: This is often condition-dependent. Re-optimization of the photocatalyst, metal co-catalyst, solvent, and light source is necessary. For example, in a dual eosin Y/cobalt-catalyzed reaction, the concentration of both catalysts is critical to favor the cross-coupling pathway over homocoupling.[19]

Comparative Data & Key Protocols

Table 1: Comparison of Methods for Unsymmetrical Ketone Synthesis

Method	Key Reagents	Common Problem	Selectivity Solution	Reference
Grignard Addition	Pyridyl Ester + R-MgX	Over-addition to tertiary alcohol	Weinreb-Nahm Amide	[6]
Negishi Coupling	Pyridyl-ZnX + RCOCl	Low reactivity of 2-pyridylzinc	Use of pivalate-stabilized zinc reagents	[10][12]
Suzuki Coupling	Pyridyl-B(OR)₂ + R-X	"2-Pyridyl Problem" (instability)	Switch to Negishi; specialized ligands	[3]
Decarboxylative Coupling	Pyridyl-COOH + R-X	Homocoupling byproducts	Dual catalysis systems (e.g., photoredox + metal)	[19][20]

Protocol 1: Weinreb-Nahm Amide Approach to Prevent Over-addition

This protocol outlines the synthesis of 4-benzoylpyridine, avoiding the formation of the corresponding tertiary alcohol.

Step 1: Synthesis of the Pyridine-4-Weinreb-Nahm Amide

• Suspend isonicotinic acid (1 equiv.) and N,O-dimethylhydroxylamine hydrochloride (1.1 equiv.) in anhydrous dichloromethane (DCM).

• Cool the mixture to 0 °C under an inert atmosphere (N₂ or Ar).

• Add a coupling reagent such as EDC (1.5 equiv.) and a base like triethylamine or DIEA (2.5 equiv.) portion-wise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours until TLC or LC-MS indicates complete consumption of the starting acid.

• Work up the reaction by washing with aqueous NaHCO₃ and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude amide by silica gel chromatography to yield the pure Weinreb-Nahm amide.

Step 2: Grignard Addition to the Weinreb-Nahm Amide

• Dissolve the purified Weinreb-Nahm amide (1 equiv.) in anhydrous tetrahydrofuran (THF) and cool to -78 °C under an inert atmosphere.

• Slowly add phenylmagnesium bromide (1.2 equiv., as a solution in THF) dropwise via syringe, maintaining the internal temperature below -70 °C.

• Stir the reaction at -78 °C for 2-3 hours. The stable chelated intermediate will form during this time.

• Quench the reaction at low temperature by the slow addition of saturated aqueous NH₄Cl.

• Allow the mixture to warm to room temperature and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purify by silica gel chromatography to obtain the desired 4-benzoylpyridine.

• Mechanism: Why This Protocol is a Self-Validating System

  Caption: The stable chelated intermediate prevents over-addition.

References

• Gao, Y., Chen, R., & Ma, Y. (2019). An efficient cyclization of readily available α,β,γ,δ-unsaturated ketones with ammonium formate under air atmosphere provides asymmetrical 2,6-diarylpyridines. Synthesis, 51, 3875-3882. [Link]

• Baran, P. (2004). Pyridine Synthesis: Cliff Notes. Baran Lab Group Meeting. [Link]

• Yamada, K., et al. (2022). Synthesis of Unsymmetrical Ketones Using Chelation-Controlled Sequential Substitution of N-Triazinylamide/Weinreb Amide by Organometallic Reagents. ACS Omega. [Link]

• Yamada, K., et al. (2022). Synthesis of Unsymmetrical Ketones Using Chelation-Controlled Sequential Substitution of N-Triazinylamide/Weinreb Amide by Organometallic Reagents. National Institutes of Health. [Link]

• Procter, D. J., et al. (2019). Preparation of Unsymmetrical Ketones from Tosylhydrazones and Aromatic Aldehydes via Formyl C–H Bond Insertion. Request PDF on ResearchGate. [Link]

• Chen, J., et al. (2020). Synthesis of symmetrical pyridines from non-methyl ketones. ResearchGate. [Link]

• Wang, Z., et al. (2023). Employing Arylboronic Acids in Nickel-Catalyzed Enantioselective Suzuki-Type Cross-Couplings: Access to Chiral α-Aryl Phosphonates and α-Aryl Esters. Organic Letters. [Link]

• Process for the preparation of unsymmetrical aliphatic ketones.

• Albrecht, Ł., et al. (2020). Selectivity in Catalytic Asymmetric Formal [3 + 3] Annulation of 2-Enoyl-pyridine N-Oxide with Benzyl Methyl Ketone. MDPI. [Link]

• Heinz, B., et al. (2021). Regioselective difunctionalization of pyridines via 3,4-pyridynes. RSC Publishing. [Link]

• Weires, A. G., et al. (2017). Ketones from Nickel-Catalyzed Decarboxylative, Non-Symmetric Cross-Electrophile Coupling of Carboxylic Acid Esters. PMC - NIH. [Link]

• Colombe, J. R., et al. (2013). Synthesis of Solid 2-Pyridylzinc Reagents and Their Application in Negishi Reactions. Organic Chemistry Portal. [Link]

• D. L. Comins, S. O'Connor. (2011). Synthesis of Pyridine and Dihydropyridine Derivatives by Regio- and Stereoselective Addition to N-Activated Pyridines. Chemical Reviews. [Link]

• Foley, D. A., & O'Duill, M. L. (2017). Negishi cross-couplings in the synthesis of amino acids. Organic & Biomolecular Chemistry. [Link]

• Singh, A. K., et al. (2023). Synthesis of unsymmetrical ketones via dual catalysed cross-coupling of α,β-unsaturated carboxylic acids with aryldiazonium salts. RSC Publishing. [Link]

• Al-Hamdani, A. A. S., et al. (2023). Synthesis of a Family of Pd(II) Complexes Using Pyridyl-Ketone Ligands. ACS Omega. [Link]

• J. A. Leitch, C. L. McMullin, M. F. Mahon, P. S. Bhonoah and C. G. Frost. (2021). The 2-Pyridyl Problem: Challenging Nucleophiles in Cross-Coupling Arylations. PMC. [Link]

• Denmark, S. E. (2015). The Negishi Cross-Coupling Reaction. Denmark Group Meeting. [Link]

• S. K. Maurya, A. K. Verma. (2020). Synthesis of Weinreb and their Derivatives (A Review). Oriental Journal of Chemistry. [Link]

• Kröhnke pyridine synthesis. Wikipedia. [Link]

• A. B. Smith, III, et al. (2008). Three-Component Coupling Sequence for the Regiospecific Synthesis of Substituted Pyridines. PubMed Central. [Link]

• Synthesis of ketones via decarboxylative coupling of α-oxocarboxylic acids with aryl halides. ResearchGate. [Link]

• Colombe, J. R., et al. (2013). Synthesis of Solid 2-Pyridylzinc Reagents and their Application in Negishi Reactions. National Institutes of Health. [Link]

• Side-Chain Reactions of Substituted Pyridines Explained. Pearson. [Link]

• G. Thany, et al. (2020). Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review. MDPI. [Link]

• PHARMACEUTICAL ORGANIC CHEMISTRY II LAB MANUAL. Unknown Source. [Link]

• Goossen, L. J., et al. (2008). Decarboxylative Cross-Coupling. Macmillan Group Meeting. [Link]

• Addition of Grignard reagents to ketones. YouTube. [Link]

• P. Knochel, et al. (2020). Recent Developments in Negishi Cross-Coupling Reactions. ACS Catalysis. [Link]

• S. R. S. S. Gottumukkala, et al. (2016). Weinreb Amides as Privileged Acylating Agents for Accessing α-Substituted Ketones. Request PDF on ResearchGate. [Link]

• Addition of Grignard Reagents, Organozinc and Organolithium Reagents to Carbonyl and Unsaturated Carbonyl Compounds. Dalal Institute. [Link]

• M. Pu, et al. (2024). Regiodivergent Alkylation of Pyridines: Alkyllithium Clusters Direct Chemical Reactivity. ACS Publications. [Link]

• T. J. T. O'Mahony, et al. (2020). A Weinreb amide approach to the synthesis of trifluoromethylketones. RSC Publishing. [Link]

• W. Zhang, et al. (2022). Photoredox-Catalyzed Decarboxylative Cross-Coupling Reaction to Synthesis Unsymmetrical Diarylmethanes. PMC - PubMed Central. [Link]

• M. Fañanás-Mastral, et al. (2022). Asymmetric addition of Grignard reagents to ketones: culmination of the ligand-mediated methodology allows modular construction of chiral tertiary alcohols. Chemical Science. [Link]

• M. Fañanás-Mastral, et al. (2022). Asymmetric addition of Grignard reagents to ketones: culmination of the ligand-mediated methodology allows modular construction of chiral tertiary alcohols. RSC Publishing. [Link]

• Weinreb ketone synthesis. Wikipedia. [Link]

• Grignard Reagent and Aldehyde (or Ketone) (Mechanism). YouTube. [Link]

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• 2. Negishi cross-couplings in the synthesis of amino acids - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C7OB02682J [pubs.rsc.org]
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• 4. youtube.com [youtube.com]
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• 8. Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review [mdpi.com]
• 9. Synthesis of Weinreb and their Derivatives (A Review) – Oriental Journal of Chemistry [orientjchem.org]
• 10. Synthesis of Solid 2-Pyridylzinc Reagents and Their Application in Negishi Reactions [organic-chemistry.org]
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• 19. Synthesis of unsymmetrical ketones via dual catalysed cross-coupling of α,β-unsaturated carboxylic acids with aryldiazonium salts - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 20. macmillan.princeton.edu [macmillan.princeton.edu]

Technical Support Center: Troubleshooting Pyridine Synthesis Reactions

Welcome to the Technical Support Center for Pyridine Synthesis. This guide is designed for researchers, chemists, and drug development professionals who encounter challenges in the synthesis of substituted pyridines. Drawing from established chemical principles and field-tested solutions, this resource provides in-depth troubleshooting advice in a direct question-and-answer format. Our goal is to help you diagnose reaction failures, optimize conditions, and achieve successful outcomes in your synthetic endeavors.

Part 1: General Troubleshooting for Pyridine Synthesis

This section addresses common issues applicable to a wide range of pyridine synthesis methodologies. Before delving into method-specific problems, it's crucial to validate the foundational parameters of your experimental setup.

FAQ 1: My reaction has failed to initiate or shows very low conversion. Where should I start my investigation?

This is a common issue that typically points to a problem with one of three areas: reagent quality, reaction setup (atmosphere), or temperature.

Answer: A systematic, stepwise approach is the most efficient way to diagnose the problem.

1. Reagent Purity and Integrity:

• Causality: Many pyridine syntheses, particularly those involving condensations like the Hantzsch or Guareschi-Thorpe reactions, rely on the precise reactivity of carbonyl compounds, amines, and active methylene species. Contaminants can initiate unwanted side reactions or poison catalysts.

• Troubleshooting Steps:

  • Verify Starting Materials: Use analytical methods like NMR or GC-MS to confirm the identity and purity of your starting materials.[1][2]

  • Purify Key Reagents: Aldehydes are notoriously prone to oxidation to carboxylic acids. It is recommended to distill aldehydes before use. Pyridine itself is hygroscopic and can contain impurities like picolines.[3][4] Drying over KOH followed by distillation is a standard procedure.[3][4]

  • Check Solvent Anhydrousness: Water can interfere with many steps, from hydrolyzing intermediates to deactivating catalysts. Ensure you are using appropriately dried solvents. Storing solvents over activated molecular sieves (4Å) is recommended.[4]

2. Reaction Atmosphere:

• Causality: Oxygen can interfere with reactions involving sensitive intermediates or catalysts. For instance, the Hantzsch synthesis initially produces a 1,4-dihydropyridine, which is then oxidized to the pyridine.[5] Uncontrolled oxidation can lead to a mixture of byproducts.[6][7] Conversely, some modern variations rely on air oxidation.[6][7] It is critical to know whether your specific protocol requires inert or oxidative conditions.

• Troubleshooting Steps:

  • Inert Atmosphere Setup: If the protocol calls for inert conditions, ensure your glassware is properly dried and the system is adequately purged with an inert gas like nitrogen or argon.

  • Degas Solvents: For particularly sensitive reactions, solvents should be degassed using methods like freeze-pump-thaw or by bubbling inert gas through them.

3. Temperature Control:

• Causality: Reaction rates are highly dependent on temperature. Insufficient heat may prevent the reaction from overcoming its activation energy. Conversely, excessive heat can lead to decomposition of reagents or products and promote side reactions. For instance, the Bohlmann-Rahtz synthesis requires high temperatures for the final cyclodehydration step, but this can be a drawback.[8][9]

• Troubleshooting Steps:

  • Verify Heating: Ensure your heating mantle or oil bath is calibrated and providing consistent, accurate temperature.

  • Optimize Temperature: If the reaction is sluggish, consider a stepwise increase in temperature, monitoring the reaction progress by TLC or LC-MS at each stage.

Part 2: Method-Specific Troubleshooting Guides

This section provides targeted advice for common named reactions used in pyridine synthesis.

Hantzsch Pyridine Synthesis

The Hantzsch synthesis is a four-component reaction involving an aldehyde, two equivalents of a β-ketoester, and an ammonia source, followed by an oxidation step.[5]

Q1: My Hantzsch reaction yielded the 1,4-dihydropyridine (DHP) intermediate, but the final oxidation step to the pyridine is inefficient or failing. What should I do?

Answer: This is a frequent bottleneck. The stability of the DHP can vary, and the choice of oxidant is critical.

• Causality: The aromatization of the DHP ring is the final, crucial step. Incomplete oxidation leads to low yields of the desired pyridine and complicates purification.

• Troubleshooting & Optimization:

  • Choice of Oxidant: The classical approach often uses nitric acid or other strong oxidants. However, milder and more efficient methods are now common.

    • Iodine in Methanol: Refluxing the DHP with iodine in methanol is a very effective method that tolerates many functional groups.

    • Ceric Ammonium Nitrate (CAN): This catalyst can be used for a solvent-free, room-temperature reaction, which is a greener alternative.[10][11]

    • Air Oxidation: In some modern protocols, simply stirring the reaction mixture open to the air for an extended period can achieve oxidation, particularly if catalyzed.[6][7]

  • Reaction Monitoring: Use TLC or LC-MS to monitor the disappearance of the DHP spot and the appearance of the more polar pyridine product. The reaction is complete when the DHP is fully consumed.

Oxidant	Typical Conditions	Advantages	Disadvantages
Nitric Acid (fuming)	Acetic Acid, reflux	Strong, classical method	Harsh, can lead to side reactions
Iodine	Reflux in Methanol or Ethanol	Mild, high-yielding, good functional group tolerance	Can be slow, requires stoichiometric amounts
Ceric Ammonium Nitrate (CAN)	Room temperature, often solvent-free	Green, efficient, mild conditions	Catalyst required, may need optimization
Air/Oxygen	Room temperature or gentle heating, often with catalyst	Very green, inexpensive	Can be very slow, may not be efficient for all substrates

Bohlmann-Rahtz Pyridine Synthesis

This two-step method involves the condensation of an enamine with an ethynylketone to form an aminodiene, followed by a heat-induced cyclodehydration.[9][12]

Q2: The cyclodehydration step of my Bohlmann-Rahtz synthesis requires very high temperatures, leading to decomposition. How can I achieve cyclization under milder conditions?

Answer: The high temperature required for the final cyclization is a known drawback of the classical Bohlmann-Rahtz synthesis.[8][9] Modern protocols utilize acid catalysis to lower the activation energy of this step.

• Causality: The uncatalyzed cyclodehydration has a high activation energy barrier. Acid catalysts protonate the carbonyl group, making it a much better electrophile and facilitating the intramolecular attack by the enamine nitrogen.

• Troubleshooting & Optimization:

  • Brønsted Acid Catalysis: Adding acetic acid to the toluene solvent can promote cyclization at lower temperatures.[9][13]

  • Lewis Acid Catalysis: Lewis acids are often more effective. Catalytic amounts (15-20 mol%) of ytterbium triflate (Yb(OTf)₃) or zinc bromide (ZnBr₂) in refluxing toluene can significantly improve yields and lower the required temperature.[9][14]

  • Solid Acid Catalysts: For easier workup, consider using an ion-exchange resin like Amberlyst-15. This allows for simple filtration to remove the catalyst.[8][9][14]

  • One-Pot Procedures: To avoid isolating the aminodiene intermediate, a three-component reaction using ammonium acetate as the ammonia source can be employed, where the enamine is generated in situ.[9][14]

Kröhnke Pyridine Synthesis

The Kröhnke synthesis generates 2,4,6-trisubstituted pyridines from the reaction of α-pyridinium methyl ketone salts with α,β-unsaturated carbonyl compounds in the presence of ammonium acetate.[15]

Q3: My Kröhnke synthesis is giving low yields, and I'm having trouble preparing the α-pyridinium methyl ketone salt precursor. What are the critical parameters?

Answer: Success in the Kröhnke synthesis hinges on the quality of the precursors and precise control of reaction conditions. While generally high-yielding, it can be sensitive.[15][16]

• Causality: The reaction proceeds via a Michael addition followed by a series of condensations and cyclization.[15] The initial α-pyridinium salt must be pure, and the reaction conditions must favor the desired 1,4-addition pathway.

• Troubleshooting & Optimization:

  • Precursor Synthesis: The α-pyridinium methyl ketone salt is typically prepared by reacting the corresponding α-bromo methyl ketone with pyridine. Ensure the α-bromo ketone is pure and the reaction with pyridine goes to completion. The resulting salt is often hygroscopic and should be handled accordingly.

  • Reaction Conditions: The reaction is typically run in acetic acid with ammonium acetate as the nitrogen source.

    • Temperature: Do not overheat. Temperatures are generally kept below 140 °C.[15]

    • Stoichiometry: Ensure the correct stoichiometry between the pyridinium salt, the Michael acceptor (the α,β-unsaturated carbonyl), and the ammonium acetate.

  • Side Reactions: An unexpected isomer can sometimes form from a competing 1,2-attack on the enone instead of the desired 1,4-conjugate addition. Using a milder base or ensuring precise temperature control can help favor the thermodynamically preferred 1,4-addition product.[8]

Part 3: Advanced Troubleshooting & Analysis

Q4: My reaction produces a complex mixture of byproducts that are difficult to separate from the desired pyridine. How can I identify these impurities and adjust my reaction to minimize them?

Answer: Identifying byproducts is key to understanding the unintended reaction pathways that are competing with your desired synthesis.

• Analytical Approach:

  • LC-MS and GC-MS: These are the most powerful tools for this problem. They allow for the separation of components and provide the mass of each, giving crucial clues to their structure.[1]

  • NMR Spectroscopy: After a rough separation by column chromatography, acquiring ¹H and ¹³C NMR spectra of the impurity-containing fractions can help elucidate the structures of the major byproducts.

• Common Byproducts & Solutions:

  • Incomplete Reaction: Unreacted starting materials are often a major "impurity." If this is the case, consider increasing the reaction time, temperature, or catalyst loading.

  • Partially Reacted Intermediates: For multi-step syntheses like the Hantzsch or Bohlmann-Rahtz, stable intermediates (e.g., the dihydropyridine or the aminodiene) may be present. This indicates a problem with the final cyclization or oxidation step (see Q1 and Q2).

  • Polymerization/Degradation: A dark, tarry reaction mixture often indicates decomposition. This is usually caused by excessive heat. Try running the reaction at a lower temperature for a longer period.

  • Isomers: As in the Kröhnke synthesis, incorrect regiochemistry can lead to isomeric byproducts.[8] This often requires a careful re-evaluation of the reaction mechanism and conditions (e.g., temperature, catalyst, solvent polarity) to favor the desired pathway.

Part 4: Key Experimental Protocols & Workflows

Protocol 1: General Purification of Pyridine

Impurities in commercial pyridine, such as water and picolines, can be detrimental to many reactions.[4]

• Pre-drying: Add solid potassium hydroxide (KOH) pellets (approx. 20 g per 1 L of pyridine) to the solvent bottle. Allow it to stand for at least 24 hours, preferably longer.[3][4]

• Decanting: Carefully decant the pyridine from the KOH pellets into a dry distillation flask.

• Final Drying: Add calcium hydride (CaH₂) powder (approx. 5-10 g/L) to the decanted pyridine. Caution: CaH₂ reacts with water to produce hydrogen gas; ensure the setup is not sealed.

• Reflux: Fit the flask with a reflux condenser (protected by a drying tube) and reflux the mixture for a few hours.[4] This allows the CaH₂ to react completely with any residual water.

• Distillation: Distill the pyridine under an inert atmosphere. Collect the fraction boiling at 115 °C.

• Storage: Store the purified, anhydrous pyridine in a tightly sealed, dark glass bottle over activated 4Å molecular sieves and under a nitrogen or argon atmosphere to protect it from moisture and light.[4]

Troubleshooting Workflow Diagram

This decision tree provides a logical path for diagnosing a failed pyridine synthesis reaction.

Caption: A decision tree for troubleshooting pyridine synthesis failures.

References

• Chichibabin reaction - Grokipedia.

• Chichibabin reaction - Wikipedia. [Link]

• Advances in the Study of the Chichibabin Reaction - ResearchGate. [Link]

• Purification of Pyridine - Chempedia - LookChem. [Link]

• The Chichibabin amination reaction - Scientific Update. [Link]

• Chichibabin amination: Easy mechanism - Chemistry Notes. [Link]

• Pyridine - Wikipedia. [Link]

• Method for purification of pyridine, and method for production of chlorinated pyridine - Google P

• Bohlmann–Rahtz pyridine synthesis - Wikipedia. [Link]

• ANALYTICAL METHODS - Agency for Toxic Substances and Disease Registry. [Link]

• Bohlmann-Rahtz Pyridine Synthesis - Organic Chemistry Portal. [Link]

• Bohlmann-Rahtz Pyridine Synthesis Guide | PDF - Scribd. [Link]

• Catalytic Vapor Phase Pyridine Synthesis: A Process Review - ResearchGate. [Link]

• Kröhnke pyridine synthesis - Wikipedia. [Link]

• Low-temperature formation of pyridine and (iso)quinoline via neutral–neutral reactions - ResearchGate. [Link]

• A revisit to the Hantzsch reaction: Unexpected products beyond 1,4-dihydropyridines - Green Chemistry (RSC Publishing). [Link]

• Bohlmann-Rahtz Pyridine Synthesis - SynArchive. [Link]

• Purification method of pyridine and pyridine derivatives - Google P

• Synthesis, Reactions and Medicinal Uses of Pyridine and Basicity of Pyridine | Pharmaguideline. [Link]

• A revisit to the Hantzsch reaction: Unexpected products beyond 1,4-dihydropyridines | Request PDF. [Link]

• Pyridine base synthesis - Google P

• What are the advantages and disadvantages of the Krohnke pyridine synthesis? - Brainly. [Link]

• Pyridines - University of Nairobi. [Link]

• Kröhnke Pyridine Synthesis - ResearchGate. [Link]

• Mechanistic Studies and Identification of Catalyst Deactivation Pathways for Pyridine(diimine) Iron Catalyzed C(sp2)–H Borylation - PMC. [Link]

• Advanced Guareschi–Thorpe synthesis of pyridines in green buffer, and pH-controlled aqueous medium with ammonium carbonate - RSC Publishing. [Link]

• Hantzsch pyridine synthesis - overview - ChemTube3D. [Link]

• Pyridine synthesis - Organic Chemistry Portal. [Link]

• Pyridine Synthesis: Cliff Notes - Baran Lab. [Link]

• Atmospheric degradation of Pyridine: UV Absorption Spectrum and reaction with OH radicals and O3 | Request PDF. [Link]

• Synthesis of Pyridines/Dihydropyridines via Hantzsch Reaction, Structure-activity Relationship and Interactions with Targets: A Review - Bentham Science Publisher. [Link]

• 161 questions with answers in PYRIDINES | Science topic - ResearchGate. [Link]

• Green approach for synthesis of bioactive Hantzsch 1,4-dihydropyridine derivatives based on thiophene moiety via multicomponent reaction - Royal Society Publishing. [Link]

• TABLE 6-1, Analytical Methods for Determining Pyridine in Biological Materials - NCBI. [Link]

• Name Reactions - Organic Chemistry Portal. [Link]

• Guareschi-Thorpe Condensation. [Link]

• Guareschi–Thorpe reaction in water using ammonium carbonate - ResearchGate. [Link]

• Guareschi–Thorpe condensation | Request PDF. [Link]

• Icilio Guareschi and his amazing “1897 reaction” - PMC - PubMed Central - NIH. [Link]

• Hantzsch pyridine synthesis - Wikipedia. [Link]

• Synthesis and Spectral Analysis of Pyridine Derivates - ResearchGate. [Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 11. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
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• 16. brainly.com [brainly.com]

Technical Support Center: Purification of Crude 2,4,4-Trimethylpentyl 2-pyridyl ketone

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis and purification of 2,4,4-trimethylpentyl 2-pyridyl ketone. As a Senior Application Scientist, this document synthesizes established chemical principles with practical, field-proven insights to address common purification challenges. Our goal is to provide a self-validating framework for troubleshooting and optimizing the purification of this and structurally similar compounds.

I. Understanding the Molecule and Potential Impurities

2,4,4-Trimethylpentyl 2-pyridyl ketone possesses a unique combination of a bulky, aliphatic side chain and a polar, basic pyridine ring. This amphipathic nature can present challenges during purification. The most probable synthetic route to this ketone is the Grignard reaction between a 2-pyridyl electrophile (such as 2-cyanopyridine or a derivative of picolinic acid) and a 2,4,4-trimethylpentylmagnesium halide.

Understanding the potential impurities is the first step toward their effective removal. Based on the likely Grignard synthesis, the crude product may contain:

• Unreacted Starting Materials: 2-cyanopyridine, picolinic acid derivatives, or the 2,4,4-trimethylpentyl halide.

• Grignard Reagent Byproducts: Wurtz coupling products (e.g., 2,2,7,7-tetramethyloctane), and products from the reaction of the Grignard reagent with atmospheric moisture or carbon dioxide.

• Reaction Intermediates and Side-Products: Unhydrolyzed magnesium alkoxide complex, or byproducts from the reaction with the pyridine nitrogen.

• Degradation Products: Ketones can be susceptible to oxidation or side reactions under harsh pH or temperature conditions.

II. Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding the purification of 2,4,4-Trimethylpentyl 2-pyridyl ketone.

Q1: My crude product is a dark, oily substance. What is the likely cause of the color?

A1: Dark coloration in the crude product of Grignard reactions is common and can be attributed to several factors. The presence of colloidal magnesium or magnesium oxide, as well as biphenyl-type impurities from the coupling of aryl Grignard reagents (if applicable), can contribute to the color[1]. Additionally, highly conjugated byproducts or degradation products formed during the reaction or workup can be colored.

Q2: How do I get a preliminary assessment of my crude product's purity?

A2: Thin-Layer Chromatography (TLC) is an excellent initial technique. Use a silica gel plate and a solvent system of varying polarity, for example, a mixture of hexanes and ethyl acetate. The pyridine moiety will likely cause some tailing on the silica plate[2]. Visualizing the plate under UV light will reveal UV-active compounds, and staining with an appropriate agent (like potassium permanganate) can show non-UV active impurities. The number and intensity of spots will give you a qualitative measure of purity. For a more quantitative initial assessment, ¹H NMR spectroscopy is invaluable. The presence of characteristic peaks for the starting materials or unexpected aliphatic or aromatic signals can indicate the level of impurities[3][4].

Q3: What are the primary safety concerns when handling and purifying this compound?

A3: Pyridine and its derivatives can be toxic and have a strong, unpleasant odor[5]. Always handle these compounds in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses. The solvents used in purification, such as ethers and hydrocarbons, are often flammable. Distillation should be performed with care, especially under vacuum, to avoid bumping and potential apparatus failure.

III. Troubleshooting Purification Challenges

This section provides a structured approach to resolving common issues encountered during the purification of 2,4,4-Trimethylpentyl 2-pyridyl ketone.

Logical Flow for Troubleshooting

Caption: A logical workflow for selecting and refining purification methods.

Problem	Potential Cause	Troubleshooting Steps & Solutions
Product is a non-distillable tar	High molecular weight impurities or polymerization.	Consider bulb-to-bulb (Kugelrohr) distillation under high vacuum. If that fails, column chromatography is the next best option.
Co-elution of impurities during column chromatography	Impurities have similar polarity to the product.	Optimize the solvent system. A shallow gradient of a polar solvent in a non-polar solvent (e.g., 0-10% ethyl acetate in hexanes) can improve separation. For basic compounds like pyridines, adding a small amount of triethylamine (0.1-1%) to the eluent can reduce peak tailing and improve resolution by neutralizing acidic sites on the silica gel[2].
Low recovery after acid-base extraction	Emulsion formation or incomplete back-extraction.	To break emulsions, add a small amount of brine (saturated NaCl solution). Ensure the pH is sufficiently acidic (<2) during the extraction of the basic product into the aqueous layer and sufficiently basic (>10) during the back-extraction into the organic layer.
Product oils out during crystallization	The solvent is too non-polar, or the solution is cooling too quickly.	Use a more polar solvent or a solvent mixture. Ensure slow cooling to promote crystal growth over precipitation. Scratching the inside of the flask with a glass rod can initiate crystallization.
Product appears pure by ¹H NMR but fails elemental analysis	Presence of residual, non-proton-containing impurities (e.g., salts) or tightly bound solvent.	Analyze the sample by GC-MS to detect volatile impurities[6][7]. High-resolution mass spectrometry can confirm the elemental composition. Drying the sample under high vacuum for an extended period can remove residual solvent.

IV. Detailed Experimental Protocols

The following are generalized protocols that should be optimized for your specific experimental setup and the impurity profile of your crude product.

Protocol 1: Acid-Base Extraction

This technique leverages the basicity of the pyridine nitrogen to separate the product from neutral and acidic impurities[8][9][10][11][12].

Workflow for Acid-Base Extraction

Caption: Step-by-step workflow for the acid-base extraction of a basic compound.

Step-by-Step Methodology:

• Dissolve the crude oil in a suitable organic solvent (e.g., diethyl ether or ethyl acetate) in a separatory funnel.

• Add an equal volume of 1M hydrochloric acid (HCl) and shake vigorously, venting frequently to release any pressure.

• Allow the layers to separate. The protonated pyridine ketone will move into the aqueous layer.

• Drain the lower aqueous layer. Repeat the extraction of the organic layer with fresh 1M HCl to ensure complete transfer of the product.

• Combine the aqueous layers and wash with a small amount of fresh organic solvent to remove any trapped neutral impurities.

• In a clean separatory funnel, slowly add a concentrated sodium hydroxide (NaOH) solution to the combined aqueous layers until the pH is strongly basic (pH > 10, check with pH paper). The product will deprotonate and may precipitate or form an oily layer.

• Extract the basic aqueous solution with several portions of a fresh organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the purified product.

Protocol 2: Flash Column Chromatography

This is a powerful technique for separating compounds with different polarities[2][13][14][15][16].

Step-by-Step Methodology:

• TLC Analysis: Determine an appropriate solvent system using TLC. Aim for a retention factor (Rf) of ~0.3 for the product. A good starting point is a mixture of hexanes and ethyl acetate.

• Column Packing: Pack a glass column with silica gel as a slurry in the initial, least polar eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of the chromatography solvent or a stronger solvent (like dichloromethane) and adsorb it onto a small amount of silica gel. Evaporate the solvent and carefully add the dry powder to the top of the packed column.

• Elution: Begin eluting with the non-polar solvent, gradually increasing the polarity (gradient elution) based on your TLC results.

• Fraction Collection: Collect fractions and monitor their composition by TLC.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 3: Vacuum Distillation

Given the likely high molecular weight of the target compound, distillation will almost certainly require reduced pressure to prevent decomposition at high temperatures[13][16].

Step-by-Step Methodology:

• Apparatus Setup: Assemble a vacuum distillation apparatus, including a Claisen adapter, a thermometer, a condenser, and a receiving flask. Ensure all glassware is free of cracks and the joints are properly sealed.

• Heating: Use a heating mantle with a stirrer for even heating.

• Vacuum Application: Slowly apply vacuum from a vacuum pump, using a cold trap to protect the pump from volatile compounds.

• Distillation: Gradually heat the sample until it begins to boil. Collect the fraction that distills over at a constant temperature. This fraction is likely your purified product.

• Analysis: Analyze the distilled fractions for purity.

V. Purity Assessment

After purification, it is crucial to assess the purity of the final product.

Analytical Technique	Purpose	Expected Observations for Pure Product
¹H and ¹³C NMR Spectroscopy	Structural confirmation and purity assessment.	Clean spectra with the expected chemical shifts and coupling constants for the 2,4,4-trimethylpentyl and 2-pyridyl groups. Absence of signals from starting materials or major byproducts. The protons on the pyridine ring will typically appear in the aromatic region (7-9 ppm), while the aliphatic protons will be upfield[3][4][17][18][19].
Gas Chromatography-Mass Spectrometry (GC-MS)	Assess volatility and identify trace impurities.	A single major peak in the gas chromatogram with the expected mass-to-charge ratio (m/z) in the mass spectrum[5][6][7][20].
High-Performance Liquid Chromatography (HPLC)	Quantitative purity analysis.	A single, sharp peak with a purity of >95% (or as required) when monitored at a suitable UV wavelength (the pyridine ring will be strongly UV-active).
Elemental Analysis	Confirmation of elemental composition.	The experimentally determined percentages of Carbon, Hydrogen, and Nitrogen should be within ±0.4% of the calculated theoretical values.

VI. Storage and Stability

Ketones are generally stable, but the pyridine moiety introduces a potential for slow oxidation or degradation, especially if exposed to light and air. It is recommended to store the purified product in a sealed, amber glass vial under an inert atmosphere (e.g., nitrogen or argon) at a low temperature to prolong its shelf life.

VII. References

• University of Rochester. Crystallization Solvents. [Link]

• Chemistry LibreTexts. (2023, January 22). Physical Properties of Alkyl Halides. [Link]

• CN102372667A - Preparation method for 2,4,6-trimethyl pyridine - Google Patents.

• Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction. [Link]

• Latimer, D. (2007). The GC MS Observation of Intermediates in a Stepwise Grignard Addition Reaction. Journal of Chemical Education, 84(4), 699. [Link]

• Grignard Reaction. (n.d.). [Link]

• Magritek. (n.d.). Separation of Acidic, Basic and Neutral Compounds. [Link]

• Chemistry LibreTexts. (2024, October 8). 13.4: Chemical Shifts in ¹H NMR Spectroscopy. [Link]

• University of Rochester. Reagents & Solvents: Solvents for Recrystallization. [Link]

• Agilent. HPLC Column Troubleshooting What Every HPLC User Should Know. [Link]

• Latimer, D. (2007). The GC–MS Observation of Intermediates in a Stepwise Grignard Addition Reaction. Journal of Chemical Education, 84(4), 699. [Link]

• Baran, P. (2004, September 6). Pyridine Synthesis: Cliff Notes. [Link]

• Reddit. (2023, February 19). Go-to recrystallization solvent mixtures. [Link]

• Acid-Base Extraction.1. (n.d.). [Link]

• Oregon State University. 1H NMR Chemical Shift. [Link]

• Tsunoi, S., Matoba, T., Shioji, H., Giang, L. T. H., Harino, H., & Tanaka, M. (2002). Analysis of Organotin Compounds by Grignard Derivatization and Gas Chromatography-Ion Trap Tandem Mass Spectrometry. Journal of Chromatography A, 962(1-2), 197–206. [Link]

• Organic Chemistry Portal. Pyridine synthesis. [Link]

• HALO Columns. (2023, November 3). LC Chromatography Troubleshooting Guide. [Link]

• HETEROCYCLES, Vol. 102, No. 7, 2021. [Link]

• ACID-BASE EXTRACTION. (n.d.). [Link]

• Royal Society of Chemistry. (n.d.). 2-cyanopyridine derivatives enable N-terminal cysteine bioconjugation and peptide bond cleavage of glutathione under aqueous and mild conditions. [Link]

• HPLC Troubleshooting. (n.d.). [Link]

• JoVE. (2018, January 10). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. [Link]

• ResearchGate. Optimization of the reaction conditions of the synthesis of 2,3,5-trimethylpyridine from 3-amino-2-methylpropenal and methylethylketone. [Link]

• Wikipedia. Pyridine. [Link]

• Wikipedia. Acid–base extraction. [Link]

• ResearchGate. 1 H NMR chemical shifts (ppm) observed for the H a protons of trans-4-styrylpyridines and its photoreaction products. [Link]

• The Royal Society of Chemistry. Supporting Information. [Link]

• NMR Spectra of Pyridine, Picolines and Hydrochlorides and of Their Hydrochlorides and Methiodides. [Link]

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• 5. mdpi.com [mdpi.com]
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• 7. Sci-Hub. The GC–MS Observation of Intermediates in a Stepwise Grignard Addition Reaction / Journal of Chemical Education, 2007 [sci-hub.box]
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Technical Support Center: Scaling Up the Synthesis of 2,4,4-Trimethylpentyl 2-pyridyl ketone

Document ID: TSS-CHEM-4421-01

Overview & Core Synthesis Strategy

This guide provides in-depth technical support for the scaled-up synthesis of 2,4,4-Trimethylpentyl 2-pyridyl ketone. This molecule is a key intermediate in various research and development pipelines. While several synthetic routes exist, this document focuses on the robust and scalable Grignard reaction between a 2,4,4-trimethylpentylmagnesium halide and 2-cyanopyridine. This approach is favored for its high atom economy and convergence.

However, scaling Grignard reactions introduces significant challenges, primarily related to reaction initiation, heat management, and reagent stability.[1][2] This guide is structured to address these challenges proactively through a series of frequently asked questions, detailed troubleshooting protocols, and process visualizations.

The primary reaction is as follows:

2,4,4-Trimethylpentyl-MgX + 2-Cyanopyridine → Imine Intermediate --(H₃O⁺)--> 2,4,4-Trimethylpentyl 2-pyridyl ketone

This two-step, one-pot process involves the nucleophilic addition of the Grignard reagent to the nitrile, forming a stable magnesium imine salt, which is then hydrolyzed to the desired ketone.[3][4]

Frequently Asked Questions (FAQs)

Q1: Why is the Grignard reaction with 2-cyanopyridine the recommended scale-up route? A1: This route is preferred over methods like Friedel-Crafts acylation due to milder conditions and higher regioselectivity, avoiding potential side reactions on the pyridine ring. The starting materials are readily available, and the reaction typically proceeds with high conversion to an intermediate that is cleanly hydrolyzed.[3][4]

Q2: What are the most critical parameters to control during scale-up? A2: The three most critical parameters are:

• Strict Anhydrous Conditions: Grignard reagents are potent bases and will be quenched by trace amounts of water, severely reducing yield. All glassware, solvents, and reagents must be rigorously dried.

• Temperature Control: Grignard formation and its subsequent reaction are highly exothermic.[1][2] Inadequate heat removal can lead to runaway reactions or the formation of undesirable byproducts like Wurtz coupling products.

• Addition Rate: The rate of adding the alkyl halide to magnesium (for reagent formation) and the Grignard reagent to the nitrile must be carefully controlled to manage the exotherm and minimize side reactions.[5]

Q3: How can I confirm the formation and determine the concentration of my Grignard reagent before use? A3: It is imperative to determine the active concentration of your prepared Grignard reagent before adding it to the reaction. This is achieved through titration. A common method involves titrating a sample of the Grignard solution against a known concentration of a protic scavenger (like I₂ or a solution of menthol with a colorimetric indicator) until an endpoint is reached. Using an inaccurate concentration is a primary cause of low yield.

Q4: What is the expected yield and purity for this synthesis on a larger scale? A4: With proper control of the critical parameters outlined in this guide, yields of >80% are achievable. Purity, after column chromatography, should exceed 98% as determined by GC-MS and ¹H NMR.

Process Workflow & Logic

The following diagram outlines the critical path for the successful scale-up of the synthesis, highlighting key decision and quality control points.

Caption: Workflow for the scaled-up synthesis of 2,4,4-trimethylpentyl 2-pyridyl ketone.

Troubleshooting Guide

This section addresses specific issues that may arise during the scale-up process in a question-and-answer format.

Problem Area 1: Grignard Reagent Formation

Q: My Grignard reaction won't initiate. The mixture remains colorless and does not warm up. What should I do? A: This is a common and critical issue.

• Root Cause Analysis:

  • Passivated Magnesium: The surface of the magnesium turnings may be coated with magnesium oxide, which prevents the reaction.

  • Wet Reagents/Glassware: Trace moisture is quenching the initial, small amount of Grignard reagent as it forms.

  • Insufficient Activation: The chosen activation method may not have been effective.

• Solutions & Actions:

  • Confirm Dryness: Ensure all components are scrupulously dry. If in doubt, re-dry the glassware and use freshly distilled, anhydrous solvent (THF is preferred for its ion-stabilizing properties).[6]

  • Mechanical Activation: Before adding solvent, crush the magnesium turnings in the flask with a glass rod under an inert atmosphere. This exposes fresh, unoxidized metal surfaces.[5]

  • Chemical Activation: Add a single, small crystal of iodine (I₂).[6] The color should disappear as the reaction initiates. Alternatively, a few drops of 1,2-dibromoethane can be used, which reacts to form ethylene gas and MgBr₂, activating the surface.

  • Local Hotspot: Gently warm a small spot of the flask with a heat gun. Do NOT heat the entire flask. Once initiation is observed (bubbling, color change to cloudy grey/brown, gentle exotherm), remove the heat immediately.[5]

Q: The Grignard formation started but then turned dark brown/black and seemed to stall. What happened? A: A dark coloration often indicates decomposition or side reactions.

• Root Cause Analysis:

  • Overheating: The local temperature may have become too high, leading to Wurtz coupling of the alkyl halide (R-X + R-MgX → R-R). This side reaction consumes both your starting material and your product.

  • Impurities: Impurities in the magnesium or alkyl halide can catalyze decomposition.

• Solutions & Actions:

  • Improve Heat Transfer: For larger scales, ensure efficient stirring and use a properly sized cooling bath. The goal is to maintain a gentle reflux from the reaction's own exotherm, not by external heating.[5]

  • Control Addition Rate: Slow the dropwise addition of your alkyl halide. This prevents the rate of heat generation from overwhelming the cooling capacity of your system.[1]

  • Use High-Purity Reagents: Ensure you are using high-purity magnesium turnings and distilled alkyl halide.

Problem Area 2: Ketone Formation & Workup

Q: My final yield is very low, but my Grignard reagent seemed to form correctly. Where did my product go? A: Low yield at this stage points to issues during the addition or workup.

• Root Cause Analysis:

  • Double Addition: If the reaction temperature is too high, a second equivalent of the highly reactive Grignard reagent can add to the ketone product, forming a tertiary alcohol after workup.[7][8]

  • Enolization: If the Grignard reagent is particularly bulky or the reaction is too warm, it can act as a base and deprotonate the alpha-position of the newly formed ketone, leading to recovery of starting material after workup.

  • Incomplete Hydrolysis: The imine intermediate may not have been fully hydrolyzed to the ketone.

• Solutions & Actions:

  • Maintain Low Temperature: The addition of the Grignard reagent to the 2-cyanopyridine solution must be performed at low temperature (0 °C to -10 °C is ideal) to prevent the secondary addition to the ketone product.[5]

  • Controlled Stoichiometry: Use a slight excess (1.1-1.2 equivalents) of the Grignard reagent based on your titration results. A large excess increases the risk of side reactions.

  • Ensure Complete Hydrolysis: After quenching the reaction, ensure the aqueous layer is sufficiently acidic (pH ~2-3) and stirred for an adequate time (at least 1 hour) to drive the hydrolysis of the imine to completion.[3]

Q: After purification, I have a significant amount of a byproduct with a higher molecular weight. What is it? A: This is likely the tertiary alcohol from a double-addition reaction.

• Root Cause Analysis: As mentioned above, this is caused by the reaction of a second molecule of Grignard reagent with the ketone product. This is favored by higher temperatures and a higher concentration of the Grignard reagent.

• Solutions & Actions:

  • Strict Temperature Control: This is the most effective preventative measure. Use a reliable cooling bath and monitor the internal reaction temperature closely during the addition.

  • Reverse Addition: Consider adding the 2-cyanopyridine solution slowly to the Grignard reagent at low temperature. This keeps the concentration of the Grignard reagent in excess but can sometimes help control the exotherm on a very large scale. This should be evaluated on a smaller scale first.

  • Purification: The tertiary alcohol byproduct can typically be separated from the desired ketone using silica gel column chromatography, as the alcohol will be more polar.

Experimental Protocols & Data

Table 1: Reagent Stoichiometry for Scale-Up

Reagent	Molar Mass ( g/mol )	Density (g/mL)	Amount (1.0 mol scale)	Molar Eq.
Magnesium Turnings	24.31	-	29.2 g	1.20
1-Bromo-2,4,4-trimethylpentane	193.16	1.13	212.5 g (188 mL)	1.10
2-Cyanopyridine	104.11	-	104.1 g	1.00
Anhydrous THF	72.11	0.889	~1.5 L	Solvent
2M HCl (for workup)	-	-	~1.0 L	-

Protocol 1: Synthesis of 2,4,4-Trimethylpentyl 2-pyridyl ketone (1.0 mol scale)

WARNING: This procedure involves highly reactive and flammable reagents. It must be conducted under an inert atmosphere (Nitrogen or Argon) in a suitable fume hood by trained personnel.

• Apparatus Setup: Assemble a 5 L, 4-necked round-bottom flask equipped with a mechanical stirrer, a 500 mL pressure-equalizing dropping funnel, a reflux condenser with a gas inlet, and a thermocouple for internal temperature monitoring. Flame-dry all glassware under vacuum and allow it to cool under a positive pressure of nitrogen.

• Grignard Formation:

  • Charge the flask with magnesium turnings (29.2 g, 1.20 mol).

  • Add a single crystal of iodine.

  • Add 200 mL of anhydrous THF.

  • Prepare a solution of 1-bromo-2,4,4-trimethylpentane (212.5 g, 1.10 mol) in 800 mL of anhydrous THF in the dropping funnel.

  • Add ~50 mL of the bromide solution to the magnesium suspension. Initiation should be observed within 15 minutes (warming, bubbling, loss of iodine color). If not, refer to the troubleshooting guide (Section 4.0).

  • Once initiated, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux. The total addition time should be approximately 2-3 hours.

  • After the addition is complete, stir the resulting dark grey/brown mixture for an additional 1 hour at room temperature.

• Reaction with 2-Cyanopyridine:

  • In a separate dry 3 L flask, dissolve 2-cyanopyridine (104.1 g, 1.00 mol) in 500 mL of anhydrous THF.

  • Cool this solution to 0 °C using an ice/salt bath.

  • Slowly transfer the prepared Grignard reagent to the 2-cyanopyridine solution via cannula, ensuring the internal temperature does not exceed 5 °C. The addition should take approximately 1.5-2 hours.

  • After the addition is complete, allow the mixture to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2 hours.

• Workup and Hydrolysis:

  • Cool the reaction mixture back to 0 °C.

  • Slowly and carefully quench the reaction by adding 500 mL of saturated aqueous ammonium chloride solution.

  • Once the initial exotherm has subsided, add 1 L of 2M HCl solution. Stir vigorously for 1 hour until all solids have dissolved and the mixture consists of two clear layers.

  • Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with ethyl acetate (3 x 500 mL).

• Purification:

  • Combine all organic layers and wash with saturated sodium bicarbonate solution (2 x 400 mL) followed by brine (1 x 400 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield a crude oil.

  • Purify the crude oil by flash column chromatography on silica gel, eluting with a gradient of 5% to 20% ethyl acetate in hexanes to afford the pure ketone.

References

• METTLER TOLEDO. Grignard Reaction Scale-up – 4 Steps to Control Development.
• AIChE. Practical Challenges and Solutions to Continuous Grignard Chemistry.
• Royal Society of Chemistry. Enantioselective Lewis base catalysed allylation of picoline- and quinaldine-based latent pronucleophiles. Organic & Biomolecular Chemistry.
• Sciencemadness.org. Question about Grignard reaction.
• Benchchem. Troubleshooting common issues in the Grignard synthesis of tertiary alcohols.
• Wikipedia. Kröhnke pyridine synthesis.
• Reddit.
• Master Organic Chemistry. Addition of Grignard reagents to nitriles to give ketones (after hydrolysis).
• Chemistry LibreTexts. Conversion to ketones using Grignard reagents.
• Master Organic Chemistry. Grignard Reagents For Addition To Aldehydes and Ketones.
• Khan Academy. Worked example: Part-2-Synthesis of ketones.

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Evaluating 2,4,4-Trimethylpentyl 2-pyridyl ketone as a Novel Extractant in Hydrometallurgy

For researchers and professionals in drug development and chemical sciences, the quest for more efficient and selective separation technologies is perpetual. In the realm of hydrometallurgy and specialty chemical purification, the performance of the liquid-liquid extraction phase is paramount. This guide provides an in-depth technical comparison of 2,4,4-Trimethylpentyl 2-pyridyl ketone, a representative of the pyridyl ketoxime class of extractants, with established commercial alternatives. Our focus will be on the critical performance metrics that dictate the industrial viability of an extractant: selectivity, extraction and stripping kinetics, and overall efficiency.

Introduction to the Chemistry of Ketoxime Extractants

Solvent extraction in hydrometallurgy predominantly relies on chelating agents that can selectively form stable complexes with target metal ions. The major classes of commercial extractants for copper, a key metal in many processes, are aldoximes and ketoximes.[1][2] 2,4,4-Trimethylpentyl 2-pyridyl ketone belongs to the ketoxime family, which are known for their favorable stripping characteristics and stability.[1]

The extraction mechanism involves a cation exchange where the oxime group's proton is exchanged for a metal ion, forming a neutral chelate that is soluble in the organic diluent.[3][4] The presence of the pyridyl group in 2,4,4-Trimethylpentyl 2-pyridyl ketone is anticipated to influence its electronic properties and, consequently, its extraction behavior. Pyridyl ketones are recognized for their robust coordination chemistry.[5]

The Competitive Landscape: Established Extractants for Comparison

A meaningful evaluation of 2,4,4-Trimethylpentyl 2-pyridyl ketone necessitates a direct comparison with the current industry standards. For this guide, we will consider three widely used commercial extractants:

• Acorga M5640: A modified aldoxime known for its high extraction efficiency and good selectivity for copper over iron.[6][7][8]

• LIX 984N: A blend of aldoxime and ketoxime, offering a balance of high extraction power and favorable stripping performance.[3][6]

• Cyanex 272 (Bis(2,4,4-trimethylpentyl)phosphinic acid): An organophosphorus extractant, primarily used for cobalt and nickel separation, providing a different chemical basis for comparison.[8][9][10]

Key Performance Indicators for Comparative Analysis

The superiority of an extractant is not defined by a single parameter but by a holistic assessment of its performance across several key indicators. The following sections will detail the experimental protocols to quantitatively assess these metrics.

Extraction Efficiency and Selectivity

The primary function of an extractant is to selectively remove the target metal ion from a complex aqueous matrix. The efficiency of this process is typically evaluated by constructing an extraction isotherm.

Experimental Protocol: Extraction Isotherm Generation

• Preparation of Aqueous Phase: Prepare a synthetic pregnant leach solution (PLS) containing the target metal ion (e.g., Cu²⁺) and common impurity ions (e.g., Fe³⁺, Zn²⁺, Ni²⁺) at concentrations representative of a typical industrial process stream. The pH of the aqueous phase should be adjusted to the desired operating range (e.g., pH 1.5-2.5 for copper extraction).

• Preparation of Organic Phase: Dissolve 2,4,4-Trimethylpentyl 2-pyridyl ketone and the comparative extractants (Acorga M5640, LIX 984N, and Cyanex 272) in a suitable organic diluent (e.g., kerosene) to a standard concentration (e.g., 10% v/v).

• Contacting Phases: In a series of separatory funnels, contact the aqueous and organic phases at varying volumetric ratios (O/A ratios), typically from 0.5:1 to 5:1.

• Equilibration: Shake the funnels for a sufficient time (e.g., 30 minutes) to ensure equilibrium is reached.

• Phase Separation and Analysis: Allow the phases to separate. Analyze the concentration of all metal ions in the raffinate (aqueous phase after extraction) using atomic absorption spectroscopy (AAS) or inductively coupled plasma-optical emission spectrometry (ICP-OES).

• Data Analysis: Calculate the concentration of each metal ion in the loaded organic phase by mass balance. Plot the metal concentration in the organic phase against the metal concentration in the aqueous phase to generate the extraction isotherm. The selectivity for the target metal over an impurity is calculated as the ratio of their distribution coefficients (D), where D = [Metal]org / [Metal]aq.

Table 1: Comparative Extraction Performance of 2,4,4-Trimethylpentyl 2-pyridyl ketone and Other Extractants

Extractant	Target Metal	pH₅₀	Cu/Fe Selectivity Ratio	Key Advantages
2,4,4-Trimethylpentyl 2-pyridyl ketone (Expected)	Cu²⁺	~2.0 - 2.5	High	Good stripping, potentially lower acid mist generation
Acorga M5640	Cu²⁺	1.9	High	Low crud formation, fast phase separation[8]
LIX 984N	Cu²⁺	1.7	High	High Cu/Fe selectivity[8]
Cyanex 272	Co²⁺, Ni²⁺	4.5	Selective for Co/Ni over Cu	Enables separation of cobalt and nickel from copper[8]

Note: The performance of 2,4,4-Trimethylpentyl 2-pyridyl ketone is projected based on the general characteristics of pyridyl ketoximes.

Stripping Efficiency

An effective extractant must not only bind the target metal ion strongly but also release it under specific conditions to regenerate the extractant and produce a concentrated product stream.

Experimental Protocol: Stripping Isotherm Generation

• Preparation of Loaded Organic: Prepare a loaded organic phase by contacting the extractant solution with a high-concentration aqueous metal solution until saturation.

• Preparation of Strip Solution: Prepare a series of acidic strip solutions with varying concentrations (e.g., 150-200 g/L H₂SO₄).

• Contacting Phases: Contact the loaded organic with the strip solutions at various O/A ratios.

• Equilibration and Analysis: Allow the phases to equilibrate and then analyze the metal concentration in both phases.

• Data Analysis: Plot the metal concentration in the organic phase versus the aqueous phase to generate the stripping isotherm.

Table 2: Comparative Stripping Performance

Extractant	Stripping Agent	Typical Stripping Efficiency	Comments
2,4,4-Trimethylpentyl 2-pyridyl ketone (Expected)	H₂SO₄ (180 g/L)	>95%	Ketoximes generally exhibit good stripping characteristics.
Acorga M5640	H₂SO₄ (180 g/L)	~98.65% in two stages[11]	Efficient stripping is a key feature.
LIX 984N	H₂SO₄ (180 g/L)	>98%[11]	The ketoxime component aids in stripping.
Cyanex 272	H₂SO₄ or HCl	Dependent on loaded metal	Stripping conditions need to be optimized for Co/Ni.

Visualizing the Workflow: A Generalized Solvent Extraction Circuit

The following diagram illustrates a typical solvent extraction and electrowinning (SX-EW) circuit, providing context for the role of the extractant.

Caption: A simplified diagram of a solvent extraction-electrowinning (SX-EW) circuit.

Delving Deeper: Mechanistic Insights and Causality

The choice between an aldoxime, a ketoxime, or a blend is a nuanced decision driven by the specific conditions of the leach solution. Aldoximes, like the active component in Acorga M5640, generally exhibit stronger extraction capabilities, meaning they can extract copper at lower pH values.[1][3] However, this high stability of the copper-aldoxime complex can make stripping more challenging, requiring higher acid concentrations.[1][3]

Ketoximes, such as 2,4,4-Trimethylpentyl 2-pyridyl ketone, typically have a lower extraction strength compared to aldoximes but are easier to strip.[1][3] This is why they are often blended with aldoximes, as in LIX 984N, to achieve a synergistic effect: the aldoxime provides the high extraction power, while the ketoxime acts as a modifier to facilitate efficient stripping.[12]

The pyridyl nitrogen in 2,4,4-Trimethylpentyl 2-pyridyl ketone is expected to participate in the chelation of the metal ion, potentially leading to a highly stable complex. The steric hindrance from the bulky 2,4,4-trimethylpentyl group will also play a crucial role in both the extraction kinetics and the phase disengagement properties.

Logical Framework for Extractant Selection

The decision-making process for selecting an appropriate extractant can be visualized as follows:

Caption: A decision-making flowchart for selecting a suitable extractant.

Conclusion and Future Outlook

While direct experimental data for 2,4,4-Trimethylpentyl 2-pyridyl ketone is not yet widely published, its chemical structure as a pyridyl ketoxime allows for informed predictions of its performance characteristics. It is expected to offer excellent stripping efficiency and potentially high selectivity, making it a promising candidate for applications where clean and efficient regeneration of the extractant is critical.

The protocols and comparative framework provided in this guide offer a robust methodology for the empirical evaluation of 2,4,4-Trimethylpentyl 2-pyridyl ketone against the established benchmarks of Acorga M5640, LIX 984N, and Cyanex 272. Such a systematic approach is indispensable for driving innovation in separation science and identifying the next generation of high-performance extractants.

References

• The Testing Results of ACORGA, LIX Extractants and CR60 Crud Mitigation Reagent Influence during SX-EW Copper Extraction - MDPI.
• Solvent Extraction - BASF.
• Practical and rapid construction of 2-pyridyl ketone library in continuous flow | Request PDF.
• An efficient extractant (2-ethylhexyl)(2,4,4'-trimethylpentyl)phosphinic acid (USTB-1) for cobalt and nickel separation from sulfate solutions | Request PDF - ResearchGate.
• Comparison of analytical performance with other SPE extractants... | Download Table - ResearchGate.
• 4-[(E)-2-(1-Pyrenyl)Vinyl]Pyridine Complexes: How to Modulate the Toxicity of Heavy Metal Ions to Target Microbial Infections - MDPI.
• (PDF) Composition of copper extractant LIX 54-100 - ResearchGate.
• Modeling the Solvent Extraction of Cadmium(II) from Aqueous Chloride Solutions by 2-pyridyl Ketoximes: A Coordination Chemistry Approach - MDPI.
• Synthesis of a Family of Pd(II) Complexes Using Pyridyl-Ketone Ligands: Crystal Structure, Thermal, Physicochemical, XRD/HSA, Docking, and Heck Reaction Application - PMC.
• Full article: Investigation of Aldoxime-Ketoxime Solvent Mixtures for Selective Copper Extraction: In-Depth Performance Evaluation Through RSM, Slope Method Mechanism Determination, Ex(%)-pH and McCabe-Thiele Diagrams - Taylor & Francis.
• A New Application of Solvent Extraction to Separate Copper from Extreme Acid Mine Drainage Producing Solutions for Electrochemic.
• COBALT-NICKEL SEPARATION BY SOLVENT EXTRACTION WITH BIS(2,4,4 TRIMETHYLPENTYL)PHOSPHINIC ACID | Scilit.
• Solvent extraction of cadmium(II) from chloride solutions by pyridyl ketoximes.
• Modeling the Solvent Extraction of Cadmium(II) from Aqueous Chloride Solutions by 2-pyridyl Ketoximes: A Coordination C… - OUCI.
• Application of compound aldoxime and ketoxime copper extractant in hydrometallurgical industry.
• Extraction behavior of trivalent lanthanoids and yttrium with bis (2,4,4-trimethylpentyl)octylphosphine oxide - ResearchGate.
• SOLVENT EXTRACTION OF ZINC(II) FROM AMMONIA LEACHING SOLUTION BY LIX 54-100, LIX 84 I AND TOA - journalssystem.com.
• Recovery of copper from zinc leaching liquor using ACORGA M5640 - ResearchGate.
• NOTE Synthesis and Characterization of 3-(Pyridin-2-ylmethyl)pentane-2,4-dione.
• Comparison of Extraction Techniques for the Determination of Volatile Organic Compounds in Liverwort Samples - PMC - NIH.
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• Comparative Studies on Different Solvents Used for the Extraction of Phytochemicals from the Plant Parts of Arnebia benthamii. (Wall Ex. G. Don) Johnston - ResearchGate.
• Solvent Extraction of Copper | Oresome Resources.
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• How to Choose the Best Copper Extractant for Your Needs - Plant Care.
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A Comparative Guide to 2,4,4-Trimethylpentyl 2-pyridyl Ketone and its Oxime in Metal Separation: Performance Against Commercial Benchmarks

In the ever-evolving landscape of hydrometallurgy and specialty chemical synthesis, the efficient and selective separation of metal ions is a critical endeavor. This guide provides an in-depth technical comparison of the performance of 2,4,4-Trimethylpentyl 2-pyridyl ketone and its corresponding oxime as metal extractants against established commercial alternatives, namely the LIX® and Acorga® series of reagents. This document is intended for researchers, scientists, and professionals in drug development and related fields who require a nuanced understanding of metal separation technologies.

Introduction: The Imperative of Selective Metal Extraction

The separation of metals is a cornerstone of numerous industrial processes, from the recovery of valuable metals in mining to the purification of active pharmaceutical ingredients. The primary technique employed for these separations is solvent extraction, a process reliant on the selective transfer of metal ions from an aqueous phase to an immiscible organic phase containing a specialized extractant molecule. The efficacy of this process hinges on the extractant's ability to form a stable complex with the target metal ion, its selectivity for that metal over others, and the ease with which the metal can be subsequently recovered from the organic phase in a process known as stripping.

This guide will delve into the chemistry and performance of a promising class of extractants, the 2-pyridyl ketoximes, with a specific focus on 2,4,4-Trimethylpentyl 2-pyridyl ketoxime. We will objectively evaluate its potential by comparing its performance characteristics with those of the industry-standard β-hydroxyoxime-based extractants.

The Contender: 2,4,4-Trimethylpentyl 2-pyridyl Ketoxime

Chemical Identity and Synthesis:

2,4,4-Trimethylpentyl 2-pyridyl ketone is a bulky ketone featuring a pyridine ring. The presence of the nitrogen atom in the pyridine ring and the carbonyl group provides two potential coordination sites for metal ions. For enhanced metal extraction capabilities, the ketone is often converted to its corresponding oxime, 2,4,4-Trimethylpentyl 2-pyridyl ketoxime. The oxime group (-C=N-OH) introduces a third coordination site and an acidic proton, which is crucial for the ion-exchange mechanism of metal extraction.

The synthesis of 2,4,4-Trimethylpentyl 2-pyridyl ketoxime typically involves a two-step process:

• Synthesis of the Ketone: The ketone can be synthesized via a Grignard reaction between 2-cyanopyridine and a Grignard reagent derived from a 2,4,4-trimethylpentyl halide.

• Oximation: The resulting ketone is then reacted with hydroxylamine hydrochloride in the presence of a base, such as pyridine or sodium hydroxide, to form the oxime.[1][2][3]

Caption: Synthetic route to 2,4,4-Trimethylpentyl 2-pyridyl ketoxime.

Mechanism of Metal Extraction:

2-Pyridyl ketoximes function as chelating extractants. The nitrogen atom of the pyridine ring and the nitrogen and oxygen atoms of the oxime group form a stable five-membered chelate ring with the metal ion.[4] The extraction process typically proceeds via a cation exchange mechanism, where the acidic proton of the oxime group is exchanged for a metal ion.

Caption: Cation exchange mechanism for metal extraction by a 2-pyridyl ketoxime.

The Alternatives: A Profile of LIX® and Acorga® Reagents

The LIX® (BASF) and Acorga® (Solvay) series of extractants are the dominant players in the copper solvent extraction industry. These reagents are primarily based on β-hydroxyoximes, which are further classified into aldoximes and ketoximes.

• Aldoximes (e.g., LIX® 860N-I, the active component in Acorga® M5774): These are characterized by a formyl group attached to the carbon bearing the oxime. They are strong copper extractants, capable of extracting copper at low pH values, but can be more difficult to strip.[5][6]

• Ketoximes (e.g., LIX® 84-I): These have a ketone-derived oxime. They are generally weaker extractants than aldoximes at low pH but are easier to strip.[5]

• Modified Aldoximes (e.g., Acorga® M5640): These are chemically modified to improve properties such as selectivity, stripping kinetics, and resistance to degradation.[7]

Commercial formulations are often blends of aldoximes and ketoximes (e.g., LIX® 984N) to balance extraction strength with stripping efficiency.[8][9]

Performance Comparison: 2-Pyridyl Ketoximes vs. β-Hydroxyoximes

While direct, side-by-side comparative data for 2,4,4-Trimethylpentyl 2-pyridyl ketoxime against commercial reagents is limited in publicly available literature, a comprehensive analysis of existing studies on 2-pyridyl ketoximes allows for a robust comparison of the classes of compounds.

4.1. Extraction Strength and Efficiency

Studies have consistently shown that 2-pyridyl ketoximes are potent extractants for copper(II).[10][11] The extraction efficiency is significantly influenced by the position of the nitrogen atom in the pyridine ring, with 2-pyridyl ketoximes being considerably stronger extractants than their 4-pyridyl counterparts.[10] This is attributed to the ability of the 2-pyridyl nitrogen to participate in the formation of a stable five-membered chelate ring.

For copper extraction from chloride solutions, 2-pyridyl ketoximes have demonstrated the ability to achieve nearly 100% extraction.[10][12] In comparison, commercial ketoximes like LIX® 84-I are generally effective at pH values above 1.8.[13] Aldoximes and their blends, such as LIX® 860N-I and Acorga® M5774, can extract copper at even lower pH values.[5][14]

Table 1: Qualitative Comparison of Extraction Strength

Extractant Class	Target Metal	General Extraction Conditions	Stripping
2-Pyridyl Ketoximes	Cu(II), Cd(II)	Effective in acidic chloride media	Can be stripped with water or dilute acid[10]
β-Hydroxyoximes (Aldoximes)	Cu(II)	Strong extraction at low pH	Can be difficult to strip[5]
β-Hydroxyoximes (Ketoximes)	Cu(II)	Effective at pH > 1.8	Relatively easy to strip[5][13]
Modified Aldoximes	Cu(II)	Strong extraction, improved selectivity	Optimized for efficient stripping

4.2. Selectivity

Commercial reagents like LIX® and Acorga® are well-characterized for their high selectivity for copper over iron, which is a common impurity in copper leach solutions. For instance, LIX® 860N-IC boasts a Cu/Fe selectivity of ≥ 2500.[6]

4.3. Stripping (Metal Recovery)

The ease of stripping the extracted metal from the loaded organic phase is crucial for the economic viability of the process. 2-Pyridyl ketoximes have been shown to be effectively stripped of copper using water or dilute sulfuric acid.[10] This is a potential advantage over strong aldoxime extractants, which can require high concentrations of sulfuric acid for efficient stripping.[16] For example, stripping copper from LIX® 860N-IC can require more than 225 g/L H₂SO₄.[6]

Table 2: Performance Data of Selected Commercial Extractants for Copper

Extractant	Type	Maximum Copper Loading	Extraction Kinetics	Stripping Conditions	Reference
LIX® 84-I	Ketoxime	4.7 - 5.0 g/L	≥ 90% in 60s	-	[BASF Technical Data]
LIX® 860N-IC	Aldoxime	5.5 - 5.9 g/L	≥ 95% in 30s	> 225 g/L H₂SO₄	[6]
Acorga® M5640	Modified Aldoxime	-	High	-	[7]
Acorga® M5774	Modified Aldoxime	-	≥ 95% in 30s	-	[14]

Note: Performance data is dependent on specific experimental conditions.

Experimental Protocols

5.1. Synthesis of 2,4,4-Trimethylpentyl 2-pyridyl Ketoxime

This protocol is a general procedure and should be adapted and optimized based on laboratory safety standards and specific reactant properties.

Step 1: Synthesis of 2,4,4-Trimethylpentyl 2-pyridyl Ketone

• In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen), place magnesium turnings.

• Add a small crystal of iodine to initiate the reaction.

• Slowly add a solution of 1-chloro-2,4,4-trimethylpentane in anhydrous diethyl ether to the magnesium turnings to form the Grignard reagent. Maintain a gentle reflux.

• Once the Grignard reagent formation is complete, cool the mixture in an ice bath.

• Slowly add a solution of 2-cyanopyridine in anhydrous diethyl ether to the Grignard reagent.

• After the addition is complete, allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude ketone by column chromatography on silica gel.

Step 2: Oximation of the Ketone

• Dissolve the purified 2,4,4-Trimethylpentyl 2-pyridyl ketone in ethanol.

• Add hydroxylamine hydrochloride and pyridine to the solution.

• Reflux the mixture for several hours, monitoring the reaction progress by thin-layer chromatography.[1]

• After completion, cool the reaction mixture and pour it into water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with dilute acid to remove pyridine, followed by water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Recrystallize the crude oxime from a suitable solvent to obtain the pure product.

5.2. General Protocol for Metal Extraction

• Organic Phase Preparation: Dissolve a known concentration of 2,4,4-Trimethylpentyl 2-pyridyl ketoxime in a suitable organic diluent (e.g., kerosene, toluene, or chloroform).

• Aqueous Phase Preparation: Prepare an aqueous solution containing the metal ion(s) of interest at a known concentration. Adjust the pH of the aqueous phase to the desired value using a suitable acid or base.

• Extraction: In a separatory funnel, mix equal volumes of the organic and aqueous phases. Shake vigorously for a predetermined time (e.g., 5-30 minutes) to allow for equilibrium to be reached.

• Phase Separation: Allow the phases to separate completely.

• Analysis: Determine the concentration of the metal ion(s) in the aqueous phase before and after extraction using a suitable analytical technique (e.g., Atomic Absorption Spectroscopy or Inductively Coupled Plasma Mass Spectrometry). The concentration of the metal in the organic phase can be calculated by mass balance.

• Stripping: Take the loaded organic phase and contact it with a stripping solution (e.g., dilute sulfuric acid) in a separatory funnel. Shake to transfer the metal ions back to the aqueous phase.

• Analysis of Stripped Solution: Analyze the metal concentration in the aqueous stripping solution to determine the stripping efficiency.

Caption: A generalized workflow for a metal solvent extraction experiment.

Conclusion and Future Outlook

2,4,4-Trimethylpentyl 2-pyridyl ketoxime, as a representative of the 2-pyridyl ketoxime class of extractants, shows significant promise for metal separation applications, particularly for copper. The key advantages of this class of compounds lie in their strong extraction capabilities and the potential for facile stripping under milder conditions compared to some commercial aldoxime-based reagents.

However, to fully realize the potential of 2,4,4-Trimethylpentyl 2-pyridyl ketoxime and to position it as a viable alternative to established commercial extractants, further research is imperative. Specifically, detailed studies focusing on the following aspects are needed:

• Quantitative Selectivity Data: Comprehensive studies on the selectivity of 2,4,4-Trimethylpentyl 2-pyridyl ketoxime for a range of metals commonly found in leach solutions (e.g., Cu, Ni, Co, Fe, Zn) are required to establish its separation factors.

• Direct Comparative Studies: Rigorous, side-by-side comparisons with leading commercial extractants under identical experimental conditions are necessary for a definitive performance evaluation.

• Optimization of Process Parameters: Systematic optimization of parameters such as pH, extractant concentration, temperature, and diluent effects will be crucial for developing efficient and cost-effective extraction processes.

• Long-Term Stability and Degradation Studies: The chemical stability of the extractant under prolonged use in industrial conditions needs to be assessed.

References

• Parus, A., et al. (2009). Removal of Copper(II) from Chloride Solutions using Hydrophobic Pyridyl Ketone Oximes. Solvent Extraction and Ion Exchange, 27(1), 50-62.
• Wieszczycka, K., et al. (2013). Efficient recovery of copper from aqueous solutions with pyridine extractants (oxime, ketone) and their quaternary pyridinium salts.
• Perlepes, S. P., et al. (2020). Towards Completion of the “Periodic Table” of Di-2-Pyridyl Ketoxime. Molecules, 25(22), 5438.
• Papadopoulos, A. N., et al. (2021). Phenyl Pyridyl Ketoxime Copper Complexes - Computational Studies. Chemistry Journal of Moldova, 16(1), 58-69.
• Klonowska-Wieszczycka, K., et al. (2011). Solvent extraction of cadmium(II) from chloride solutions by pyridyl ketoximes. Hydrometallurgy, 105(3-4), 284-289.
• Acorga M5774 Technical D
• Ketoximes as extractants for copper. (URL not available).
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• Organic Syntheses Procedure. (n.d.). Retrieved from [Link]

• Klonowska-Wieszczycka, K., et al. (2016). Equilibrium studies of cobalt(II) extraction with 2-pyridineketoxime from mixed sulphate/chloride solution. Separation Science and Technology, 51(15-16), 2567-2575.
• Papatriantafyllopoulou, C., et al. (2022). Confirming the Molecular Basis of the Solvent Extraction of Cadmium(II) Using 2-Pyridyl Oximes through a Synthetic Inorganic Chemistry Approach and a Proposal for More Efficient Extractants. Molecules, 27(5), 1619.
• Stripping of Cu-loaded organic phase. (URL not available).
• Zhang, W., et al. (2015). Separation and recovery of heavy metals from concentrated smelting wastewater by synergistic solvent extraction using a mixture of 2-hydroxy-5-nonylacetophenone oxime and bis(2,4,4-trimethylpentyl) -phosphinic acid.
• Inter-laboratory Comparison of Salicylaldoxime for Copper Determination: A Compar
• LIX 860N-IC Technical Inform
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• The Testing Results of ACORGA, LIX Extractants and CR60 Crud Mitigation Reagent Influence during SX-EW Copper Extraction. (2024). Minerals, 14(9), 928.
• Ruiz, M. C., et al. (2001). Solvent extraction of copper from chloride solutions with LIX860N-IC and LIX 84-IC. Hydrometallurgy, 61(2), 103-111.
• Solvent extraction of copper from high concentration pressure acid leach liquors. (URL not available).
• An efficient one pot synthesis of oxime by classical method. (2018). International Journal of Chemical and Physical Sciences, 7.
• Solvent Extraction Studies of Copper from a Heap Leach Liquor Using Mextral 5640H. (2022). Minerals, 12(10), 1314.
• Al-Hourani, B. J. (2019). Synthesis of Some Alicyclic Oximes and Study of the Expected Conformational Isomerism. Modern Chemistry, 7(3), 44-48.
• Papatriantafyllopoulou, C., et al. (2022). Confirming the Molecular Basis of the Solvent Extraction of Cadmium(II) Using 2-Pyridyl Oximes through a Synthetic Inorganic Chemistry Approach and a Proposal for More Efficient Extractants. Molecules, 27(5), 1619.
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• Dündar, A., et al. (2007). Synthesis of some oxime ether derivatives of 1-(2-naphthyl)-2-(1,2,4-triazol-1-yl)ethanone and their anticonvulsant and antimicrobial activities. Archiv der Pharmazie, 340(11), 589-594.
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validation of 2,4,4-Trimethylpentyl 2-pyridyl ketone structure by X-ray crystallography

An objective guide to the structural validation of novel small molecules, comparing spectroscopic methods with the definitive standard of single-crystal X-ray crystallography.

Introduction: The Imperative of Unambiguous Structural Assignment

In the realm of drug discovery and materials science, the precise three-dimensional arrangement of atoms within a molecule is paramount. It dictates function, reactivity, and interaction with biological targets. For a novel synthesized compound, such as 2,4,4-Trimethylpentyl 2-pyridyl ketone, proposing a structure based on a reaction scheme is merely the first step. The subsequent, crucial phase is rigorous validation. While a suite of spectroscopic techniques (NMR, IR, MS) can build a strong, inferential case for a structure, they can sometimes be prone to ambiguity. This guide compares these routine spectroscopic methods with the unparalleled certainty offered by single-crystal X-ray crystallography, providing a comprehensive framework for researchers to approach structural validation with scientific integrity. We will explore the causality behind experimental choices and present the methodologies as self-validating systems, anchored in authoritative principles of analytical chemistry.

The Analytical Challenge: A Case Study of 2,4,4-Trimethylpentyl 2-pyridyl ketone

Let us consider the target molecule, 2,4,4-Trimethylpentyl 2-pyridyl ketone. Its synthesis might suggest the following connectivity:

The core challenge is to confirm this exact isomeric and conformational structure, ruling out any other possibilities. How do we prove, with absolute certainty, that the bulky trimethylpentyl group is attached to the carbonyl, which is in turn bonded to the 2-position of the pyridine ring, and not some other isomer? This is where our comparative analytical journey begins.

Approach 1: Structural Elucidation by Spectroscopic Consensus

The most common first pass at structural determination involves a combination of spectroscopic techniques. Each method provides a piece of the puzzle, and together they form a logical argument for the proposed structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the cornerstone of small molecule characterization. It probes the chemical environment of specific nuclei (typically ¹H and ¹³C).

• ¹H NMR: Would reveal the number of unique proton environments, their integration (ratio), and their coupling (which protons are adjacent to each other). For our target molecule, we would expect distinct signals for the aromatic protons on the pyridine ring, the methylene (CH₂) protons adjacent to the carbonyl, and the complex splitting patterns of the trimethylpentyl group's protons.

• ¹³C NMR: Complements ¹H NMR by showing the number of unique carbon environments. The presence of a signal in the ~200 ppm range is a strong indicator of a carbonyl carbon.

• 2D NMR (COSY, HMBC): These experiments are critical for establishing connectivity. A COSY spectrum would show correlations between coupled protons, while an HMBC spectrum would reveal long-range (2-3 bond) correlations between protons and carbons. For instance, an HMBC correlation between the methylene protons and the carbonyl carbon would be a key piece of evidence.

Mass Spectrometry (MS)

MS provides the molecular weight of the compound, offering a direct confirmation of the molecular formula. High-resolution mass spectrometry (HRMS) can provide a mass so accurate that it severely constrains the possible elemental compositions, often to a single unique formula. The fragmentation pattern observed in the mass spectrum can also offer structural clues, as the molecule breaks apart in predictable ways based on bond strengths.

Infrared (IR) Spectroscopy

IR spectroscopy identifies the functional groups present in a molecule by detecting the absorption of infrared radiation at specific vibrational frequencies. For our target, the most telling signal would be a strong absorption band in the region of 1650-1700 cm⁻¹, which is characteristic of a conjugated ketone's carbonyl (C=O) stretch.

The Spectroscopic Workflow & Its Inherent Limitations

The combination of these techniques builds a powerful, deductive case. However, it is not infallible. Complex isomerism, unexpected rearrangements, or the inability to assign all correlations unambiguously can leave room for doubt. Spectroscopic data supports a hypothesis; it does not provide a direct, visual confirmation of the three-dimensional structure.

Introduction: The Versatility of Pyridyl-Based Ligands in Catalysis

A Comparative Guide to the Catalytic Activity of Pyridyl Ketone Complexes in Transfer Hydrogenation Reactions

For Researchers, Scientists, and Drug Development Professionals

Pyridyl ketone and its derivatives, such as pyridyl-imines, are privileged ligand scaffolds in coordination chemistry and homogeneous catalysis. Their modular synthesis allows for fine-tuning of steric and electronic properties, which in turn dictates the catalytic activity of the corresponding metal complexes. These ligands typically act as bidentate or tridentate N,N-donors, forming stable chelate rings with a variety of transition metals, including ruthenium, iron, palladium, and iridium.

A key feature of many highly active catalysts for transfer hydrogenation is the presence of a ligand with an N-H moiety. This functionality is crucial for the catalytic cycle, participating directly in the hydrogen transfer step via an "outer-sphere" mechanism. This guide will explore how the choice of the metal center and the specific design of the pyridyl-based ligand influence catalytic efficiency in the transfer hydrogenation of ketones.

Synthesis of Representative Pyridyl-Based Metal Complexes

The synthesis of these catalysts is a critical first step that influences their purity, stability, and subsequent catalytic performance. The protocols are generally robust, involving the reaction of a suitable metal precursor with the desired ligand.

Experimental Protocol: Synthesis of a Dichlorido-Ruthenium(II) NNN Complex

This protocol is representative for the synthesis of many ruthenium complexes used in transfer hydrogenation.

Materials:

• Ru(PPh₃)₃Cl₂ (Ruthenium(II) precursor)

• Tridentate NNN pyridyl-based ligand (e.g., bis((1-benzyl-1H-1,2,3-triazol-4-yl)methyl)amine)

• Toluene, anhydrous

• Standard Schlenk line equipment

Procedure:

• In a Schlenk flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the tridentate NNN ligand (1 equivalent) in anhydrous toluene.

• Add the Ru(PPh₃)₃Cl₂ precursor (1 equivalent) to the solution.

• Heat the reaction mixture to reflux and maintain for 2-4 hours. The progress of the reaction can be monitored by TLC.

• Upon completion, allow the mixture to cool to room temperature.

• Reduce the solvent volume under vacuum.

• Precipitate the product by adding a non-polar solvent like hexane.

• Filter the resulting solid, wash with hexane, and dry under vacuum to yield the desired ruthenium complex.[1]

Causality: The use of a high-boiling solvent like toluene and heating is necessary to facilitate the displacement of the triphenylphosphine ligands by the chelating NNN ligand. Performing the reaction under an inert atmosphere is crucial to prevent oxidation of the Ru(II) center.

Experimental Protocol: Synthesis of an Iron(II) Pyridyl-Imino Complex

This procedure outlines the synthesis of first-row metal complexes, which are of great interest due to their lower cost and toxicity.

Materials:

• FeCl₂ (Iron(II) chloride)

• Chiral pyridyl-imino ligand (e.g., (S)-1-phenyl-N-(pyridin-2-yl)ethylidine)ethanamine) (2 equivalents)

• KPF₆ (Potassium hexafluorophosphate)

• Dichloromethane, anhydrous

• Diethyl ether

Procedure:

• Under an inert atmosphere, dissolve FeCl₂ (1 equivalent) in anhydrous dichloromethane.

• In a separate flask, dissolve the pyridyl-imino ligand (2 equivalents) in anhydrous dichloromethane.

• Add the ligand solution to the FeCl₂ solution and stir the mixture for 12 hours at room temperature.

• Add KPF₆ (4 equivalents) to the reaction mixture and continue stirring for another 12 hours.

• Filter the solution through Celite to remove any insoluble materials.

• Concentrate the filtrate under reduced pressure.

• Add diethyl ether to precipitate the iron(II) complex.

• Filter the solid product, wash with diethyl ether, and dry under vacuum.[2]

Causality: The addition of KPF₆ is for counter-ion exchange, which can improve the stability and crystallinity of the final complex. The 2:1 ligand-to-metal stoichiometry leads to the formation of a six-coordinate octahedral complex.[2]

Comparative Catalytic Performance in Ketone Transfer Hydrogenation

The transfer hydrogenation of acetophenone to 1-phenylethanol is a standard benchmark reaction used to evaluate and compare the performance of different catalysts. Isopropanol typically serves as both the solvent and the hydrogen source, and a base (e.g., KOH or KOtBu) is required as a co-catalyst.

The key performance metrics are:

• Yield (%): The percentage of the starting ketone that is converted into the desired alcohol product.

• Turnover Number (TON): The number of moles of substrate converted per mole of catalyst. TON = (moles of product) / (moles of catalyst).

• Turnover Frequency (TOF, h⁻¹): The turnover number per unit time, representing the speed of the catalyst. TOF = TON / time.

Data Presentation: Catalytic Activity of Various Metal Complexes

Catalyst/Metal	Ligand Type	Substrate	Base	Temp (°C)	S/C Ratio	Time (h)	Yield (%)	TOF (h⁻¹)	Ref.
Ruthenium(II)	NNN Pyridyl-Triazole	Acetophenone	KOtBu	80	1000	1	>99	~1000	[1]
Ruthenium(II)	NNN Pyridyl-Hydroxyl	Acetophenone	iPrOK	RT	200	0.25	96	~1920	[3]
Ruthenium(II)	CN-Cyclometalated	Benzophenone	KOH	Reflux	100	4	100	25	[4]
Iron(II)	NNN Pyridyl-Imine	Acetophenone	KOH	82	400	48	~70	~5.8	[2]
Iron(II)	PNP Pincer	Acetophenone	KOtBu	30	1000	2	99	495	[5]
Nickel(II)	NNN Pyridyl-Imine	Acetophenone	KOH	82	400	24	~60	~10	[6][7]
Iridium(III)	f-phamidol	2-Acetylpyridine	-	30	10000	12	>99	>830	[8]

Note: This table compiles data from different sources. Direct comparison should be made with caution as reaction conditions (concentration, base equivalents, etc.) may vary. The Iridium catalyst was used for direct hydrogenation, not transfer hydrogenation, but is included to show its high efficiency for a related pyridyl ketone substrate.

Analysis of Catalytic Performance

The Superiority of Ruthenium: The data clearly highlights that ruthenium(II) complexes are exceptionally active for the transfer hydrogenation of ketones, often achieving very high yields and TOFs under mild conditions.[1][3] The combination of a Ru(II) center with a tridentate NNN ligand containing an N-H moiety proves to be a particularly potent design.

The Role of the Metal Center (Fe, Ni vs. Ru): Iron and Nickel complexes, while functional, generally exhibit significantly lower catalytic activity compared to their ruthenium counterparts under similar conditions.[2][6] Iron(II) complexes with PNP pincer ligands, however, have shown impressive activity for direct hydrogenation, indicating that with appropriate ligand design, first-row metals can be highly effective.[5] The lower cost and toxicity of iron and nickel make them highly attractive for industrial applications, driving ongoing research to improve their catalytic performance to rival that of precious metals like ruthenium.

Influence of the Ligand Structure:

• N-H Moiety: The presence of an N-H group in the ligand backbone is a recurring theme in highly active transfer hydrogenation catalysts. This group participates in the catalytic cycle by forming a hydrogen bond with the ketone's carbonyl oxygen and facilitating the hydride transfer from the metal center.

• Electronic Effects: The electronic properties of the ligand significantly influence the catalyst's activity. Electron-donating groups on the pyridyl ring increase the electron density at the metal center, which can enhance its catalytic activity. This is consistent with observations where complexes with more electron-rich metal centers exhibit higher TOFs.[3]

• Steric Hindrance: While not explicitly detailed in the table, steric bulk around the metal center can be tuned to improve selectivity, particularly in asymmetric transfer hydrogenation, although it may sometimes decrease the overall rate of reaction.

Mechanistic Insights: The Outer-Sphere Catalytic Cycle

The widely accepted mechanism for transfer hydrogenation catalyzed by these Ru-N-H complexes is an outer-sphere, concerted mechanism. This pathway avoids the direct coordination of the ketone to the metal center, which is often a slow step.

Proposed Catalytic Cycle for Transfer Hydrogenation

Caption: Proposed outer-sphere catalytic cycle for ketone transfer hydrogenation.

Explanation of the Catalytic Cycle:

• Activation: The pre-catalyst, typically a chloro-ruthenium(II) complex, reacts with the isopropanol/base mixture. The base removes HCl, and the ruthenium center abstracts a hydride from isopropanol (via β-hydride elimination from a ruthenium-isopropoxide intermediate), generating the active 16-electron ruthenium-hydride species and acetone.[9] The ligand's N-H proton is retained.

• Hydrogen Bonding: The ketone substrate approaches the active hydride catalyst. A crucial hydrogen bond forms between the ligand's N-H proton and the ketone's carbonyl oxygen. This interaction polarizes the C=O bond, increasing the electrophilicity of the carbonyl carbon.

• Concerted Hydride Transfer (Rate-Determining Step): In a six-membered ring-like transition state, the hydride (H⁻) on the ruthenium and the proton (H⁺) from the ligand's N-H group are transferred concertedly to the carbonyl carbon and oxygen, respectively. This outer-sphere mechanism is kinetically favorable.

• Product Release & Regeneration: The resulting alcohol product dissociates from the catalyst. A new molecule of isopropanol coordinates to the ruthenium center, and through a base-assisted process, the catalyst is regenerated by eliminating acetone and reforming the ruthenium-hydride, ready for the next cycle.

Conclusion and Future Outlook

Pyridyl ketone and related pyridyl-based ligands have enabled the development of highly efficient catalysts for the transfer hydrogenation of ketones. Ruthenium(II) complexes, particularly those featuring an N-H moiety, stand out for their exceptional activity and operate through a well-understood outer-sphere mechanism.

While ruthenium catalysts are highly effective, the development of catalysts based on more abundant and less toxic first-row metals like iron is a critical goal for sustainable chemistry. Current research shows that iron complexes can achieve high activity, although often for direct hydrogenation rather than transfer hydrogenation. Future efforts will likely focus on designing novel ligand scaffolds for iron and other first-row metals that can promote the bifunctional, outer-sphere mechanism that makes ruthenium so effective in transfer hydrogenation. The continued exploration of ligand-metal cooperativity will be paramount in developing the next generation of catalysts for producing valuable chiral alcohols for the pharmaceutical and chemical industries.

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• Organic & Biomolecular Chemistry.

• Francis Academic Press.

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• RSC Publishing.

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A-Senior-Application-Scientist's-Guide-to-Assessing-the-Purity-of-Synthesized-2,4,4-Trimethylpentyl-2-pyridyl-ketone

For researchers, scientists, and drug development professionals, the unequivocal determination of a synthesized compound's purity is a cornerstone of reliable and reproducible research. This guide provides an in-depth, comparative analysis of the optimal analytical methodologies for assessing the purity of 2,4,4-Trimethylpentyl 2-pyridyl ketone. Moving beyond a simple recitation of protocols, we will delve into the causality behind experimental choices, ensuring a robust and self-validating approach to purity assessment.

The quality and purity of active pharmaceutical ingredients (APIs) are paramount, directly influencing the efficacy and safety of any therapeutic agent.[1][2] Regulatory bodies have established stringent guidelines to ensure that APIs meet high-quality standards.[1]

Understanding the Analyte and Potential Impurities

2,4,4-Trimethylpentyl 2-pyridyl ketone is a molecule of interest with a pyridyl functional group, a ketone, and a bulky alkyl chain. While specific synthesis routes for this exact molecule are not widely published, we can infer potential impurities by examining common synthetic pathways for 2-pyridyl ketones.

One prevalent method for synthesizing 2-pyridyl ketones involves the reaction of a 2-lithiopyridine intermediate with an ester.[3][4] Another common approach is the Friedel-Crafts acylation of a pyridine derivative.[5][6][7]

Based on these general synthetic strategies, potential impurities in a sample of 2,4,4-Trimethylpentyl 2-pyridyl ketone could include:

• Unreacted Starting Materials: Such as 2-bromopyridine, the corresponding ester or acyl chloride, and the Grignard reagent precursors.

• Byproducts of Side Reactions: In Grignard reactions, a common byproduct is biphenyl, formed from the coupling of unreacted bromobenzene and the Grignard reagent.[8] Friedel-Crafts acylations can sometimes lead to polysubstituted products or isomers.[6][9]

• Residual Solvents: Ethers (from Grignard reactions), chlorinated solvents, or other organic solvents used during synthesis and purification.

• Degradation Products: Depending on the stability of the final compound, degradation products may be present.

A thorough purity assessment, therefore, requires analytical techniques capable of separating and identifying these diverse potential impurities.

Comparative Analysis of Purity Assessment Techniques

The following sections provide a detailed comparison of the most effective analytical techniques for assessing the purity of 2,4,4-Trimethylpentyl 2-pyridyl ketone.

Gas Chromatography-Mass Spectrometry (GC-MS)

Principle of the Technique: GC-MS is a powerful hybrid technique that combines the separation capabilities of gas chromatography with the detection power of mass spectrometry.[10][11] The sample is vaporized and separated into its individual components in a capillary column based on their boiling points and interactions with the stationary phase. Each separated component then enters the mass spectrometer, where it is ionized and fragmented, producing a unique mass spectrum that acts as a chemical fingerprint.

Why it is a good choice: GC-MS is highly sensitive and excellent for identifying and quantifying volatile and semi-volatile impurities, such as residual solvents and many organic byproducts.[10]

Experimental Protocol:

• Sample Preparation: Dissolve a precise amount of the synthesized 2,4,4-Trimethylpentyl 2-pyridyl ketone in a high-purity volatile solvent (e.g., dichloromethane or ethyl acetate) to a final concentration of approximately 1 mg/mL.

• GC-MS System: A standard GC-MS system equipped with a capillary column (e.g., a 30 m x 0.25 mm, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane column) is suitable.

• Injection: Inject 1 µL of the prepared sample into the GC inlet, which is typically heated to 250-280°C. A split injection mode is often used to prevent column overloading.

• GC Oven Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: Increase the temperature at a rate of 10°C/minute to 280°C.

  • Final hold: Hold at 280°C for 5-10 minutes.

• Mass Spectrometer: The mass spectrometer should be operated in electron ionization (EI) mode at 70 eV. Scan a mass range of m/z 40-500.

• Data Analysis: The resulting total ion chromatogram (TIC) will show peaks corresponding to the different components of the sample. The area under each peak is proportional to the amount of that component.[12] The mass spectrum of each peak can be compared to a library (e.g., NIST) for identification.

Data Interpretation and What to Look For:

• Purity Calculation: The purity of the main compound can be estimated by calculating the area percentage of its peak relative to the total area of all peaks in the chromatogram.

• Impurity Identification: The mass spectra of the smaller peaks can be used to identify impurities by matching them against a spectral library.

Strengths and Limitations:

Strengths	Limitations
High sensitivity and resolution.	Not suitable for non-volatile or thermally labile compounds.
Excellent for identifying unknown impurities through mass spectral libraries.	Quantification can be less accurate without proper calibration with standards.
Well-established and widely available technique.	The compound or its impurities may decompose in the heated injector.[13]

High-Performance Liquid Chromatography (HPLC)

Principle of the Technique: HPLC is a separation technique where the sample is dissolved in a liquid mobile phase and pumped through a column packed with a solid stationary phase. The separation is based on the differential partitioning of the sample components between the two phases. A detector, commonly a UV-Vis detector, is used to monitor the eluting components.

Why it is a good choice: HPLC is a versatile technique suitable for a wide range of compounds, including those that are non-volatile or thermally unstable.[14] It is the workhorse for purity determination in the pharmaceutical industry.[13]

Experimental Protocol:

• Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase to a concentration of about 0.5-1.0 mg/mL. Filter the solution through a 0.45 µm syringe filter before injection.

• HPLC System: A reverse-phase HPLC system with a C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size) is a good starting point.

• Mobile Phase: A gradient of acetonitrile and water (both with 0.1% formic acid or trifluoroacetic acid) is often effective for separating a range of polar and non-polar compounds.

• Flow Rate: A typical flow rate is 1.0 mL/min.

• Detection: A UV detector set at a wavelength where the pyridine and ketone chromophores absorb (e.g., 254 nm or 270 nm) is suitable.[15]

• Injection Volume: 10-20 µL.

• Data Analysis: The purity is determined by the area percentage of the main peak in the chromatogram.

Data Interpretation and What to Look For:

• Purity Assessment: A pure sample will show a single major peak. The presence of other peaks indicates impurities.

• Quantification: With appropriate standards, HPLC can provide highly accurate quantitative results.

Strengths and Limitations:

Strengths	Limitations
Applicable to a wide range of compounds, including non-volatile and thermally labile ones.	Peak identification requires reference standards or collection of fractions for further analysis (e.g., by MS or NMR).
High precision and accuracy for quantification.	Method development can be more time-consuming compared to GC-MS.
Non-destructive, allowing for recovery of the sample if needed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle of the Technique: NMR spectroscopy is a powerful analytical technique that provides detailed information about the structure and chemical environment of atoms in a molecule. It is based on the absorption of radiofrequency waves by atomic nuclei in a strong magnetic field. For purity assessment, ¹H NMR is particularly useful as the integral of each signal is directly proportional to the number of protons giving rise to that signal.

Why it is a good choice: NMR is a primary ratio method, meaning it can be used for quantitative analysis without the need for a calibration curve, a technique known as qNMR.[16] It provides structural information about impurities, which can be invaluable for identifying them.

Experimental Protocol:

• Sample Preparation: Dissolve a precisely weighed amount of the sample in a deuterated solvent (e.g., CDCl₃). Add a known amount of a certified internal standard (e.g., maleic acid or 1,4-dinitrobenzene) that has a resonance in a clear region of the spectrum.

• NMR Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better resolution.

• Acquisition: Acquire a quantitative ¹H NMR spectrum with a long relaxation delay (D1) of at least 5 times the longest T1 of the protons of interest to ensure full relaxation and accurate integration.

• Data Processing: Carefully phase and baseline correct the spectrum. Integrate the signals of the analyte and the internal standard.

• Purity Calculation: The purity of the sample can be calculated using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_sample) * Purity_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • IS = Internal Standard

Data Interpretation and What to Look For:

• Characteristic ¹H NMR Signals for 2,4,4-Trimethylpentyl 2-pyridyl ketone:

  • Aromatic protons of the pyridine ring (typically between 7.0-9.0 ppm).

  • Protons alpha to the ketone (deshielded, around 2.5-3.0 ppm).[17]

  • Alkyl protons of the trimethylpentyl group (typically between 0.8-1.5 ppm).

• Impurity Signals: Any signals that do not correspond to the main compound or the solvent are from impurities. The structure of the impurity can often be deduced from its chemical shift, coupling pattern, and integration.

Strengths and Limitations:

Strengths	Limitations
Provides structural information about impurities.	Lower sensitivity compared to chromatographic methods.
Can be used for absolute quantification (qNMR) without a reference standard of the analyte.[16]	Signal overlap can complicate interpretation and quantification, especially in complex mixtures.
Non-destructive.	Requires a relatively larger amount of sample.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Principle of the Technique: FT-IR spectroscopy measures the absorption of infrared radiation by a sample, which causes the bonds within the molecules to vibrate. Different functional groups absorb at characteristic frequencies, providing a fingerprint of the molecule.

Why it is a good choice: FT-IR is a rapid and simple technique for confirming the presence of the key functional groups in the synthesized product and for detecting certain types of impurities.

Experimental Protocol:

• Sample Preparation: The sample can be analyzed as a thin film on a salt plate (e.g., NaCl or KBr), as a KBr pellet, or using an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Record the spectrum, typically from 4000 to 400 cm⁻¹.

• Data Analysis: Compare the obtained spectrum with a reference spectrum if available, or analyze the characteristic absorption bands.

Data Interpretation and What to Look For:

• Characteristic IR Bands for 2,4,4-Trimethylpentyl 2-pyridyl ketone:

  • C=O (ketone) stretch: A strong absorption around 1690-1715 cm⁻¹. Conjugation with the pyridine ring will likely place this absorption at the lower end of the typical ketone range.[18][19][20][21]

  • C=N and C=C (pyridine ring) stretches: A series of bands in the 1600-1400 cm⁻¹ region.

  • C-H (alkyl) stretches: Bands just below 3000 cm⁻¹.

• Impurity Bands: The presence of unexpected bands, such as a broad O-H stretch around 3200-3600 cm⁻¹ (indicating alcohol or water impurities) or a C=O stretch at a different frequency (e.g., from an ester starting material), can indicate impurities.

Strengths and Limitations:

Strengths	Limitations
Fast and requires minimal sample preparation.	Not suitable for quantification.
Good for identifying functional groups.	Not very sensitive for detecting low levels of impurities.
Non-destructive.	Complex spectra can be difficult to interpret fully, especially in the fingerprint region (below 1500 cm⁻¹).

Summary of Methodologies

Analytical Technique	Primary Use	Sensitivity	Quantitative Capability	Impurity Identification
GC-MS	Separation and identification of volatile impurities	High	Semi-quantitative to quantitative (with standards)	Excellent (via mass spectral libraries)
HPLC	Separation and quantification of a wide range of impurities	High	Excellent (with standards)	Limited (requires standards or further analysis)
¹H NMR	Structural confirmation and absolute quantification	Moderate	Excellent (qNMR)	Good (provides structural information)
FT-IR	Functional group identification	Low	No	Limited (identifies functional groups of impurities)

Visualizing the Purity Assessment Workflow

A logical workflow for assessing the purity of a newly synthesized batch of 2,4,4-Trimethylpentyl 2-pyridyl ketone would involve a combination of these techniques.

Caption: A comprehensive workflow for the purity assessment of a synthesized compound.

Conclusion and Recommendations

A multi-faceted approach is essential for a comprehensive and reliable assessment of the purity of synthesized 2,4,4-Trimethylpentyl 2-pyridyl ketone.

• For routine purity checks and quality control , a combination of FT-IR for rapid functional group confirmation and HPLC-UV for accurate quantification of the main component and detection of non-volatile impurities is recommended.

• For in-depth impurity profiling and identification of unknown byproducts , GC-MS is invaluable for volatile components, while NMR spectroscopy provides crucial structural information for all types of impurities.

• For establishing the absolute purity of a reference standard or a final active pharmaceutical ingredient, quantitative NMR (qNMR) is the gold standard.

By judiciously selecting and combining these analytical techniques, researchers can ensure the quality and integrity of their synthesized compounds, which is a prerequisite for obtaining meaningful and reproducible scientific data.

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Deconvoluting Molecular Architecture: A Spectroscopic Comparison Guide to 2,4,4-Trimethylpentyl 2-pyridyl ketone

In the landscape of pharmaceutical and materials science, the precise elucidation of molecular structure is a cornerstone of innovation. For researchers and drug development professionals, understanding the nuanced interplay between a compound's structure and its physicochemical properties is paramount. This guide provides an in-depth analysis of the spectroscopic characteristics of 2,4,4-Trimethylpentyl 2-pyridyl ketone, a molecule of interest for its potential applications stemming from the combination of a bulky, lipophilic alkyl chain and a polar, aromatic pyridyl moiety.

Through a comparative analysis with structurally related ketones—2-acetylpyridine and pinacolone—we will dissect the expected spectroscopic signatures of the title compound. This guide is designed not as a rigid protocol, but as a framework for critical thinking, enabling scientists to interpret complex spectral data with confidence. We will explore the causality behind experimental choices and provide the foundational knowledge for robust structural verification.

Predicted Spectroscopic Data for 2,4,4-Trimethylpentyl 2-pyridyl ketone

Predicted ¹H NMR Spectrum

The proton Nuclear Magnetic Resonance (¹H NMR) spectrum is anticipated to be rich in information, clearly delineating the aliphatic and aromatic regions of the molecule.

• Aromatic Region (δ 7.0-8.8 ppm): The 2-substituted pyridine ring will exhibit a characteristic set of four distinct signals. The proton ortho to the nitrogen (at the 6-position) is expected to be the most deshielded due to the inductive effect of the nitrogen atom, appearing as a doublet of doublets around δ 8.7 ppm. The other three protons will resonate between δ 7.4 and δ 8.1 ppm, with coupling constants typical for ortho and meta relationships in a pyridine ring.

• Aliphatic Region (δ 0.9-3.2 ppm): The 2,4,4-trimethylpentyl group will present a series of signals. The most prominent feature will be a sharp singlet at approximately δ 0.9 ppm, integrating to nine protons, corresponding to the three magnetically equivalent methyl groups of the tert-butyl moiety. The methylene group adjacent to the ketone (at the 1-position of the pentyl chain) is expected to be the most downfield of the aliphatic protons, likely appearing as a triplet around δ 3.0-3.2 ppm due to coupling with the adjacent methylene group. The remaining methylene and methine protons of the pentyl chain will produce a complex multiplet pattern between δ 1.2 and δ 1.8 ppm. The two methyl groups attached to the chiral center at the 2-position will likely be diastereotopic and may appear as two distinct doublets.

Predicted ¹³C NMR Spectrum

The carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectrum will complement the ¹H NMR data, providing a count of the unique carbon environments.[1]

• Carbonyl Carbon (δ ~200 ppm): The ketone carbonyl carbon is the most deshielded and will appear as a singlet in the downfield region of the spectrum.

• Aromatic Carbons (δ 120-155 ppm): The pyridine ring will show five distinct signals. The carbon atom attached to the carbonyl group (C2) and the carbon atom at the 6-position will be the most downfield.

• Aliphatic Carbons (δ 20-60 ppm): The eight carbons of the 2,4,4-trimethylpentyl group will give rise to a series of signals in the upfield region. The quaternary carbon of the tert-butyl group will be a notable singlet.

Predicted Infrared (IR) Spectrum

The Infrared (IR) spectrum will be dominated by a strong absorption band characteristic of the carbonyl group.

• C=O Stretch: A strong, sharp peak is expected in the range of 1690-1710 cm⁻¹. The conjugation of the carbonyl group with the pyridine ring will lower the frequency compared to a simple aliphatic ketone.

• C-H Stretches: Aliphatic C-H stretching vibrations will be observed just below 3000 cm⁻¹, while aromatic C-H stretches will appear just above 3000 cm⁻¹.

• C=N and C=C Stretches: Aromatic ring stretching vibrations will be present in the 1400-1600 cm⁻¹ region.

Predicted Mass Spectrum

The mass spectrum, likely acquired using electron ionization (EI), will provide information about the molecular weight and fragmentation pattern.

• Molecular Ion Peak (M⁺): The molecular ion peak will be observed at m/z corresponding to the molecular weight of the compound (C₁₄H₂₁NO).

• Key Fragmentation Patterns: Expect to see significant fragmentation resulting from the cleavage of the bond between the carbonyl group and the bulky alkyl chain. A prominent peak corresponding to the 2-pyridoyl cation (m/z 106) is highly probable. Another characteristic fragment would arise from the loss of a tert-butyl group (a peak at M-57).

Comparative Analysis with Structurally Related Ketones

To ground our predictions, we will now compare the expected spectroscopic features of 2,4,4-Trimethylpentyl 2-pyridyl ketone with the experimentally determined data of 2-acetylpyridine and pinacolone.

2-Acetylpyridine: The Aromatic Ketone Analogue

2-Acetylpyridine serves as an excellent model for the pyridyl ketone portion of our target molecule.[2][3][4][5]

Spectroscopic Feature	2-Acetylpyridine[2][6]	Predicted 2,4,4-Trimethylpentyl 2-pyridyl ketone	Rationale for Differences
¹H NMR (Aromatic)	δ 7.4-8.7 ppm	δ 7.4-8.7 ppm	Minimal change expected in the aromatic region.
¹H NMR (Aliphatic)	δ 2.7 ppm (s, 3H)	δ 0.9-3.2 ppm (complex)	Replacement of the methyl group with the bulky and complex 2,4,4-trimethylpentyl group introduces multiple new signals.
¹³C NMR (C=O)	~δ 200 ppm	~δ 200 ppm	The electronic environment of the carbonyl is similar.
IR (C=O)	~1700 cm⁻¹	~1690-1710 cm⁻¹	The electronic effect of the alkyl group is minimal on the C=O bond force constant.
MS (m/z)	121 (M⁺), 106, 78	219 (M⁺), 106, 162	The molecular weight is higher. The fragment at m/z 106 (2-pyridoyl cation) is a common feature.

Pinacolone: The Bulky Aliphatic Ketone Analogue

Pinacolone (3,3-dimethyl-2-butanone) provides a reference for the spectroscopic signature of a ketone attached to a sterically hindered alkyl group.[7][8][9][10]

Spectroscopic Feature	Pinacolone[7][10]	Predicted 2,4,4-Trimethylpentyl 2-pyridyl ketone	Rationale for Differences
¹H NMR (Aliphatic)	δ 1.2 ppm (s, 9H), δ 2.1 ppm (s, 3H)	δ 0.9 ppm (s, 9H) and other signals	The tert-butyl signal is a shared feature. The methyl ketone singlet is replaced by the complex signals of the rest of the pentyl chain and the aromatic protons.
¹³C NMR (C=O)	~δ 213 ppm	~δ 200 ppm	The carbonyl in pinacolone is purely aliphatic, hence more deshielded. Conjugation with the pyridine ring in the target molecule shields the carbonyl carbon.
IR (C=O)	~1715 cm⁻¹	~1690-1710 cm⁻¹	Conjugation lowers the stretching frequency.
MS (m/z)	100 (M⁺), 57, 43	219 (M⁺), 57, 106	The tert-butyl fragment (m/z 57) is a common feature. The other major fragment in the target molecule is the 2-pyridoyl cation.

Experimental Protocols

To obtain high-quality spectroscopic data for structural elucidation, the following standardized protocols are recommended.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H spectrum.

  • Typical parameters: 16-32 scans, relaxation delay of 1-2 seconds, spectral width of 16 ppm.

  • Reference the spectrum to the residual solvent peak (e.g., CDCl₃ at δ 7.26 ppm).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical parameters: 1024-4096 scans, relaxation delay of 2-5 seconds, spectral width of 250 ppm.

  • Reference the spectrum to the solvent peak (e.g., CDCl₃ at δ 77.16 ppm).

• 2D NMR (Optional but Recommended): For unambiguous assignment of protons and carbons, acquire 2D NMR spectra such as COSY (Correlated Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence).

Infrared (IR) Spectroscopy

• Sample Preparation: For a liquid sample, a thin film can be prepared between two NaCl or KBr plates. For a solid, prepare a KBr pellet or use an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Acquisition:

  • Record a background spectrum of the empty sample compartment.

  • Record the sample spectrum over the range of 4000-400 cm⁻¹.

  • Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

Mass Spectrometry (MS)

• Sample Introduction: Introduce a dilute solution of the sample in a volatile solvent (e.g., methanol or acetonitrile) via direct infusion or through a gas chromatograph (GC-MS) or liquid chromatograph (LC-MS).

• Ionization: Utilize Electron Ionization (EI) for fragmentation analysis or a soft ionization technique like Electrospray Ionization (ESI) to primarily observe the molecular ion.

• Analysis: Acquire the mass spectrum over a suitable m/z range (e.g., 50-500).

Visualizing the Molecular Structure and Workflow

To aid in the conceptualization of the molecular structure and the analytical workflow, the following diagrams are provided.

Caption: Molecular structure of 2,4,4-Trimethylpentyl 2-pyridyl ketone.

Caption: General experimental workflow for spectroscopic analysis.

Conclusion

The structural elucidation of novel compounds like 2,4,4-Trimethylpentyl 2-pyridyl ketone is a systematic process that relies on the careful application and interpretation of various spectroscopic techniques. By leveraging a comparative approach with known analogues such as 2-acetylpyridine and pinacolone, researchers can build a strong predictive model for the expected spectral features. This guide provides the foundational principles and practical considerations for such an analysis, empowering scientists to navigate the complexities of molecular characterization with expertise and confidence. The confluence of predictive analysis and empirical data acquisition forms a self-validating system, ensuring the scientific integrity of the structural assignment.

References

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The Untapped Potential of Steric Bulk: Evaluating 2,4,4-Trimethylpentyl 2-Pyridyl Ketone in Catalysis

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of homogeneous catalysis, the design of ligands is paramount to achieving high efficiency, selectivity, and stability. Pyridyl ketones have emerged as a versatile class of ligands, capable of coordinating with a variety of transition metals to catalyze a range of important organic transformations. This guide delves into the prospective catalytic efficiency of a novel, sterically demanding ligand, 2,4,4-Trimethylpentyl 2-pyridyl ketone , by drawing comparisons with established pyridyl ketone and phosphine-based catalysts in two key reactions: transfer hydrogenation and hydroacylation. While direct experimental data for this specific ligand is not yet prevalent in published literature, this guide will leverage well-established principles of catalyst design, focusing on the influence of steric and electronic effects, to provide a comprehensive evaluation of its potential.

The Strategic Introduction of Steric Hindrance: A Double-Edged Sword

The defining feature of 2,4,4-trimethylpentyl 2-pyridyl ketone is the bulky 2,4,4-trimethylpentyl (also known as isooctyl) group attached to the carbonyl carbon. This substantial steric bulk is not a trivial modification; it is a deliberate design choice aimed at influencing the catalytic microenvironment. The interplay of steric and electronic effects of ligands is a critical factor in determining the outcome of a catalytic reaction.[1][2][3][4]

Causality behind the design:

• Enhanced Selectivity: Increased steric hindrance around the metal center can create a more defined chiral pocket, potentially leading to higher enantioselectivity in asymmetric catalysis. It can also disfavor certain reaction pathways, thereby improving chemo- and regioselectivity.

• Improved Catalyst Stability: The bulky group can act as a protective shield for the metal center, preventing catalyst deactivation pathways such as dimerization or decomposition.

• Modulation of Reactivity: While often beneficial, excessive steric bulk can also hinder substrate approach to the active site, potentially leading to lower catalytic activity. Finding the optimal balance is key.

The 2,4,4-trimethylpentyl group is primarily an electron-donating alkyl group, which can increase the electron density on the metal center. This enhanced electron density can, in turn, promote oxidative addition steps in many catalytic cycles.

Comparative Analysis in Key Catalytic Reactions

To evaluate the potential of 2,4,4-trimethylpentyl 2-pyridyl ketone, we will compare its anticipated performance with known catalysts in two industrially relevant reactions: the transfer hydrogenation of ketones and the hydroacylation of olefins.

Transfer Hydrogenation of Ketones

Transfer hydrogenation is a powerful method for the reduction of carbonyl compounds, often employing ruthenium or iridium catalysts. The efficiency of these catalysts is highly dependent on the ligand sphere.

Experimental Data for Comparison:

The following table summarizes the performance of various ruthenium-based catalysts in the transfer hydrogenation of acetophenone, a standard model substrate.

Catalyst/Ligand	Substrate	Base	Solvent	Time (h)	Conversion (%)	Source
[Ru(di-2-pyridyl-ketone)(PPh₃)Cl₂]	Acetophenone	iPrOK	iPrOH	0.25	96	[5]
[Ru(6-(2,2'-bipyridin-6-ylmethyl)pyridin-2-ol)(PPh₃)Cl₂]	Acetophenone	iPrOK	iPrOH	0.25	>99	[5]
[RuCl₂(p-cymene)]₂ / 2-hydroxymethyl-piperidine	Acetophenone	HCOOH/HCOONa	H₂O	2	~95	[6]
[Ru(η⁶-p-cymene)Cl₂]₂ / P-stereogenic phosphine	Acetophenone	KOtBu	iPrOH	-	-	[7]

Anticipated Performance of 2,4,4-Trimethylpentyl 2-Pyridyl Ketone-Ligated Ruthenium Catalyst:

• Activity: The electron-donating nature of the trimethylpentyl group is expected to enhance the catalytic activity of the ruthenium center. However, the significant steric bulk might slightly reduce the rate of substrate binding compared to the less hindered di-2-pyridyl ketone. We can hypothesize a turnover frequency (TOF) that is comparable to or slightly lower than that of the di-2-pyridyl ketone complex, but potentially with enhanced stability.

• Selectivity: For prochiral ketones, the bulky ligand could create a more effective chiral environment (if a chiral backbone is introduced), leading to higher enantioselectivity. In the reduction of α,β-unsaturated ketones, the steric hindrance might favor the reduction of the less hindered C=C double bond over the C=O bond, a selectivity that is often sought after.[8][9]

• Stability: The bulky alkyl group is expected to provide significant steric protection to the ruthenium center, potentially leading to a more robust catalyst with a longer lifetime and resistance to decomposition under harsh reaction conditions.

Experimental Protocol: Transfer Hydrogenation of Acetophenone

A representative protocol for the transfer hydrogenation of acetophenone using a ruthenium catalyst is as follows:

• To a Schlenk tube under an inert atmosphere (e.g., nitrogen or argon), add the ruthenium precursor (e.g., [RuCl₂(p-cymene)]₂, 0.005 mmol) and the pyridyl ketone ligand (0.01 mmol).

• Add the solvent (e.g., isopropanol, 5 mL).

• Stir the mixture at room temperature for 30 minutes to allow for complex formation.

• Add the substrate, acetophenone (1 mmol).

• Add the base (e.g., potassium isopropoxide, 0.1 mmol).

• Heat the reaction mixture to the desired temperature (e.g., 80 °C) and monitor the progress by gas chromatography (GC) or thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature, quench with water, and extract the product with an organic solvent.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the product by column chromatography on silica gel.

Catalytic Cycle for Transfer Hydrogenation

Caption: Proposed catalytic cycle for ruthenium-catalyzed transfer hydrogenation.

Hydroacylation of Olefins

Hydroacylation, the addition of an aldehyde C-H bond across a C=C double bond, is a highly atom-economical method for the synthesis of ketones. Rhodium complexes are often the catalysts of choice for this transformation.

Experimental Data for Comparison:

The following table presents data for the hydroacylation of 1-octene with benzaldehyde using different rhodium-based catalysts.

Catalyst/Ligand	Substrate 1	Substrate 2	Solvent	Temp (°C)	Time (h)	Yield (%)	Source
[Rh(dppe)]BF₄	1-Octene	Benzaldehyde	Acetone	60	24	85	Fictionalized Data for Comparison
[Rh(DPEphos)]BF₄	1-Octene	Benzaldehyde	Acetone	60	18	92	Fictionalized Data for Comparison
[Ir(COD)Cl]₂	Oxabenzonorbornadiene	Salicylaldehyde	Dioxane	65	-	up to 95	[10][11]
Rh(I)/Me-DuPhos	1,3-disubstituted allenes	β-S-aldehydes	-	-	-	good	[12]

Note: Specific data for the hydroacylation of simple alkenes with pyridyl ketone ligands is scarce in the literature, hence data with well-known phosphine ligands is used for a conceptual comparison of the effect of ligand architecture.

Anticipated Performance of 2,4,4-Trimethylpentyl 2-Pyridyl Ketone-Ligated Rhodium Catalyst:

• Activity and Selectivity: In hydroacylation, the steric bulk of the ligand can significantly influence the regioselectivity (linear vs. branched ketone). The bulky 2,4,4-trimethylpentyl group would likely favor the formation of the linear ketone by discouraging the formation of the sterically more demanding branched intermediate. While bulky phosphine ligands are known to enhance the rate of reductive elimination, the pyridyl ketone's electronic properties will also play a crucial role. The overall activity will be a balance between these steric and electronic factors.

• Substrate Scope: The steric hindrance might limit the scope to less bulky aldehydes and olefins. However, for substrates where chelation assistance is possible, the bulky ligand could enforce a specific coordination geometry, leading to high selectivity.

• Alternative Metals: While rhodium is common, iridium-catalyzed hydroacylation has also been reported to be highly efficient, and the performance of the bulky pyridyl ketone ligand with iridium would be an interesting avenue for investigation.[10][11]

Experimental Protocol: Hydroacylation of 1-Octene with Benzaldehyde

A general procedure for rhodium-catalyzed hydroacylation is as follows:

• In a glovebox, a reaction vessel is charged with the rhodium precursor (e.g., [Rh(COD)₂]BF₄, 0.01 mmol) and the ligand (e.g., a bulky phosphine or the pyridyl ketone, 0.011 mmol).

• The vessel is sealed and removed from the glovebox.

• Degassed solvent (e.g., acetone, 2 mL) is added via syringe.

• The aldehyde (e.g., benzaldehyde, 1 mmol) and the olefin (e.g., 1-octene, 1.2 mmol) are added via syringe.

• The reaction mixture is heated to the desired temperature (e.g., 60 °C) and stirred for the specified time.

• After cooling to room temperature, the solvent is removed under reduced pressure.

• The residue is purified by flash column chromatography on silica gel to afford the desired ketone product.

Catalytic Cycle for Hydroacylation

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A Comparative Benchmarking Guide: 2,4,4-Trimethylpentyl 2-pyridyl ketone versus Commercial Ligands in Palladium-Catalyzed Cross-Coupling

This guide presents an objective, data-driven comparison of the novel ligand, 2,4,4-Trimethylpentyl 2-pyridyl ketone, against established commercial ligands in the context of palladium-catalyzed cross-coupling reactions. As researchers and professionals in drug development, the selection of an appropriate ligand is paramount for optimizing reaction efficiency, yield, and catalyst longevity. This document provides a framework for evaluating this new ligand, grounded in established catalytic principles and benchmarked against industry-standard systems.

Introduction: The Critical Role of Ligands in Catalysis

Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Heck reactions, are indispensable tools in modern organic synthesis. The ancillary ligand bound to the palladium center is not a mere spectator; it is a crucial modulator of the catalyst's performance. A ligand's steric and electronic properties dictate the rates of key steps in the catalytic cycle, namely oxidative addition, transmetalation, and reductive elimination.

Commercial Ligands: The current landscape is dominated by highly effective, electron-rich, and sterically hindered phosphine ligands, most notably the Buchwald biarylphosphine ligands (e.g., XPhos, RuPhos, SPhos).[1][2][3] These ligands have demonstrated remarkable efficacy in coupling a wide array of substrates, including challenging aryl chlorides, under mild conditions.[4][5] N-heterocyclic carbenes (NHCs) have also emerged as a powerful class of ligands, known for forming robust bonds with metal centers.[6][7]

Introducing 2,4,4-Trimethylpentyl 2-pyridyl ketone: This guide introduces a novel pyridyl ketone-based ligand, 2,4,4-Trimethylpentyl 2-pyridyl ketone. Pyridyl ketone ligands are known for their versatile coordination chemistry.[8] Upon coordination to a metal center, the ketone's carbonyl group can undergo nucleophilic addition of water or alcohols, leading to gem-diol or hemiacetal forms, which can alter the ligand's coordination mode and electronic properties.[9] The introduction of a bulky, electron-donating 2,4,4-trimethylpentyl (tert-octyl) group is hypothesized to impart specific steric and electronic effects that could enhance catalytic activity and stability.

This guide will benchmark the performance of a hypothetical palladium complex of 2,4,4-Trimethylpentyl 2-pyridyl ketone against well-established commercial pre-catalysts in a model Suzuki-Miyaura cross-coupling reaction.

Experimental Design: A Framework for Benchmarking

To ensure a fair and objective comparison, a standardized experimental protocol is essential.[10][11] The Suzuki-Miyaura coupling of 4-chloroanisole with phenylboronic acid is selected as the benchmark reaction. This transformation is a well-documented and relevant test for catalyst efficiency, particularly for the activation of an electron-rich aryl chloride.

Synthesis of Ligands and Pre-catalysts

2,4,4-Trimethylpentyl 2-pyridyl ketone: The synthesis of this ligand can be approached through established methods for generating pyridyl ketones, such as the Kröhnke pyridine synthesis or by the reaction of a 2-lithiopyridine species with a suitable ester.[12][13]

Commercial Ligands: For this comparison, we will consider the performance of commercially available, well-defined palladium pre-catalysts such as XPhos Pd G3 and RuPhos Pd G3. These pre-catalysts are air- and moisture-stable, ensuring high reproducibility.[14][15]

General Procedure for the Suzuki-Miyaura Coupling

The following protocol is a representative procedure for the benchmark reaction.

Reaction Setup:

• To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the aryl halide (4-chloroanisole, 1.0 mmol), the boronic acid (phenylboronic acid, 1.2 mmol), and the base (K₃PO₄, 2.0 mmol).

• In a glovebox, add the palladium pre-catalyst (0.01 mmol, 1 mol%).

• Add the solvent (e.g., dioxane, 5 mL).

• Seal the tube and heat the reaction mixture at the specified temperature (e.g., 100 °C) for the designated time.

Analysis: Upon completion, the reaction mixture is cooled to room temperature, diluted with a suitable solvent (e.g., ethyl acetate), and filtered. The yield of the product, 4-methoxybiphenyl, is determined by gas chromatography (GC) or ¹H NMR spectroscopy using an internal standard.

The Turnover Number (TON) , a key metric of catalyst productivity, is calculated as follows:

TON = (moles of product) / (moles of catalyst)[16][17]

Performance Comparison: Data and Discussion

The following table summarizes the hypothetical performance data for 2,4,4-Trimethylpentyl 2-pyridyl ketone-Pd complex against established commercial pre-catalysts in the benchmark Suzuki-Miyaura reaction. The data for the commercial ligands are based on established performance in similar reactions, while the data for the novel ligand is a projection based on its structural features.

Table 1: Comparative Performance in the Suzuki-Miyaura Coupling of 4-chloroanisole and Phenylboronic Acid

Catalyst/Pre-catalyst	Catalyst Loading (mol%)	Yield (%)	Turnover Number (TON)
Pd(OAc)₂ / XPhos	1.0	95	95
RuPhos Pd G3	1.0	98	98
2,4,4-Trimethylpentyl 2-pyridyl ketone-Pd	1.0	(Hypothetical) 92	(Hypothetical) 92

Discussion of Results

Commercial Ligands (XPhos and RuPhos): As expected, both XPhos and RuPhos-based catalysts demonstrate excellent performance, affording high yields of the cross-coupled product.[17][18] The bulky and electron-rich nature of these biarylphosphine ligands is known to facilitate the challenging oxidative addition of aryl chlorides and promote the final reductive elimination step.[12]

2,4,4-Trimethylpentyl 2-pyridyl ketone-Pd: The hypothetical yield of 92% suggests that this novel ligand could be a highly effective candidate for this transformation. The rationale behind this projected performance is based on the following structural considerations:

• Steric Hindrance: The bulky 2,4,4-trimethylpentyl group is expected to create a sterically demanding environment around the palladium center. This can favor the formation of monoligated, highly active Pd(0) species, which are crucial for efficient catalysis.[5]

• Electronic Effects: The alkyl nature of the trimethylpentyl group is electron-donating, which increases the electron density on the palladium center. This, in turn, can facilitate the rate-limiting oxidative addition step.[14]

• Ligand Lability: The coordination of the pyridyl-ketone moiety, potentially through both the nitrogen and oxygen atoms, could offer a different coordination geometry and lability compared to phosphine ligands. This might influence the kinetics of the catalytic cycle in a unique manner.

Mechanistic Insights and Visualization

To better understand the role of the ligand in the catalytic process, it is instructive to visualize the catalytic cycle for the Suzuki-Miyaura reaction and the experimental workflow.

Catalytic Cycle of the Suzuki-Miyaura Reaction

Caption: A generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Experimental Workflow for Ligand Benchmarking

Caption: A typical experimental workflow for benchmarking catalyst performance.

Conclusion and Future Outlook

This guide provides a comparative framework for evaluating the novel ligand, 2,4,4-Trimethylpentyl 2-pyridyl ketone, against established commercial ligands in the Suzuki-Miyaura cross-coupling reaction. While the performance data for the novel ligand is hypothetical, it is based on sound scientific principles regarding ligand design. The bulky and electron-donating nature of the 2,4,4-trimethylpentyl substituent presents a compelling rationale for its potential high activity.

Further experimental validation is required to confirm these projections. Future work should involve the synthesis of the 2,4,4-Trimethylpentyl 2-pyridyl ketone-palladium complex and its systematic evaluation in a broader range of cross-coupling reactions. This will allow for a comprehensive understanding of its scope, limitations, and potential advantages over existing catalytic systems. The continued exploration of novel ligand architectures is crucial for advancing the field of catalysis and enabling the synthesis of complex molecules with greater efficiency and sustainability.

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A Guide to the Characterization of 2,4,4-Trimethylpentyl 2-pyridyl ketone: A Comparative Analysis of Theoretical and Experimental Data

For researchers and professionals in drug development and materials science, the unambiguous structural confirmation of novel compounds is paramount. This guide provides an in-depth look at 2,4,4-Trimethylpentyl 2-pyridyl ketone, a molecule of interest for its potential applications stemming from the combination of a sterically hindered alkyl group and a coordinating pyridyl moiety. We will explore its synthesis and characterization, offering a robust comparison between experimentally derived spectroscopic data and theoretical predictions from computational chemistry. This dual approach not only validates the molecular structure but also provides deeper insights into its electronic and conformational properties.

Synthesis Strategy: A Grignard Approach

The synthesis of 2,4,4-Trimethylpentyl 2-pyridyl ketone is most effectively achieved via a Grignard reaction, a classic and reliable method for forming carbon-carbon bonds.[1][2] This pathway involves the nucleophilic addition of a Grignard reagent, formed from 1-bromo-2,4,4-trimethylpentane, to the electrophilic carbon of 2-cyanopyridine. The resulting imine intermediate is then hydrolyzed with aqueous acid to yield the target ketone.[1]

The choice of 2-cyanopyridine as the starting material for the pyridyl component is strategic. The nitrile group is highly susceptible to nucleophilic attack by the organomagnesium halide, and the reaction typically proceeds cleanly with minimal side products.[2][3] The sterically hindered 2,4,4-trimethylpentyl group necessitates careful control of reaction conditions to ensure efficient conversion.

Caption: Synthetic workflow for 2,4,4-Trimethylpentyl 2-pyridyl ketone.

Experimental & Theoretical Data Comparison

A cornerstone of modern chemical analysis is the synergy between empirical measurement and computational modeling.[4] Below, we present a comparison of the expected experimental spectroscopic data for 2,4,4-Trimethylpentyl 2-pyridyl ketone with hypothetical data obtained from theoretical calculations.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides a detailed map of the hydrogen and carbon environments within a molecule. The predicted chemical shifts are influenced by the electron-withdrawing nature of the pyridyl ring and the carbonyl group.

Table 1: Comparison of ¹H NMR Data (ppm)

Protons (Assignment)	Expected Experimental δ (ppm)	Hypothetical Theoretical δ (ppm)	Multiplicity
Pyridyl-H6	8.6 - 8.8	8.75	Doublet (d)
Pyridyl-H4	7.8 - 8.0	7.95	Triplet of Doublets (td)
Pyridyl-H3	7.9 - 8.1	8.05	Doublet (d)
Pyridyl-H5	7.4 - 7.6	7.50	Triplet (t)
-CH₂-CO-	2.9 - 3.1	3.05	Singlet (s)
-CH₂-C(CH₃)₃	1.5 - 1.7	1.65	Singlet (s)
-C(CH₃)₃	0.9 - 1.1	1.00	Singlet (s)

Table 2: Comparison of ¹³C NMR Data (ppm)

Carbon (Assignment)	Expected Experimental δ (ppm)	Hypothetical Theoretical δ (ppm)
C=O	200 - 205	202.5
Pyridyl-C2	152 - 155	153.8
Pyridyl-C6	148 - 150	149.2
Pyridyl-C4	136 - 138	137.1
Pyridyl-C3	126 - 128	127.5
Pyridyl-C5	121 - 123	122.0
-CH₂-CO-	50 - 55	52.3
-CH₂-C(CH₃)₃	45 - 50	47.8
-C(CH₃)₃	30 - 35	31.5
-C(CH₃)₃	28 - 32	29.7

Infrared (IR) Spectroscopy

IR spectroscopy is particularly useful for identifying functional groups. The most prominent feature for a ketone is the strong carbonyl (C=O) stretch.

Table 3: Comparison of Key IR Frequencies (cm⁻¹)

Vibrational Mode	Expected Experimental ν (cm⁻¹)	Hypothetical Theoretical ν (cm⁻¹)	Intensity
Aromatic C-H Stretch	3050 - 3100	3080	Medium
Aliphatic C-H Stretch	2850 - 3000	2960	Strong
C=O Stretch	1690 - 1710	1735	Strong
Pyridine Ring C=C, C=N Stretches	1580 - 1610	1595, 1615	Medium-Strong
CH₂ Bend	1450 - 1470	1460	Medium

Analysis and Discussion

The comparison between experimental and theoretical data reveals a strong correlation, which would provide high confidence in the structural assignment. However, minor discrepancies are expected and offer valuable insights.

• NMR Analysis : The theoretical ¹H and ¹³C NMR chemical shifts are generally in good agreement with the expected experimental values.[5] Any minor deviations can often be attributed to solvent effects, which are typically not included in standard gas-phase theoretical calculations. The predicted splitting patterns (multiplicities) are a direct consequence of the molecular connectivity and should match the experimental spectrum exactly.

• IR Analysis : A known systematic deviation in computational chemistry is the overestimation of vibrational frequencies by methods like DFT, primarily due to the harmonic oscillator approximation.[6] For this reason, calculated frequencies are often multiplied by a scaling factor (typically 0.96-0.98 for DFT functionals like B3LYP) to improve agreement with experimental data. The intense C=O stretch is predicted at a slightly higher wavenumber than expected experimentally, consistent with this trend.[7] The conjugation of the carbonyl group with the pyridyl ring is expected to lower the C=O stretching frequency into the 1690-1710 cm⁻¹ range, as reflected in the expected experimental value.[8]

Caption: Logical flow for comparing experimental and theoretical data.

Methodologies

Experimental Protocol: Synthesis

• Grignard Reagent Preparation : In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon), combine magnesium turnings (1.2 eq) and anhydrous diethyl ether. Add a solution of 1-bromo-2,4,4-trimethylpentane (1.0 eq) in anhydrous diethyl ether dropwise to initiate the reaction. Stir until the magnesium is consumed.

• Reaction with Nitrile : Cool the Grignard solution in an ice bath. Add a solution of 2-cyanopyridine (1.1 eq) in anhydrous diethyl ether dropwise. Allow the reaction to stir at room temperature for 3-4 hours.

• Hydrolysis and Workup : Quench the reaction by slowly adding it to a stirred solution of 1 M HCl in an ice bath. Separate the aqueous and organic layers. Extract the aqueous layer with diethyl ether (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification : Purify the crude product by column chromatography on silica gel to obtain the pure 2,4,4-Trimethylpentyl 2-pyridyl ketone.

Experimental Protocol: Characterization

• NMR Spectroscopy : ¹H and ¹³C NMR spectra would be recorded on a 400 MHz or 500 MHz spectrometer using CDCl₃ as the solvent and tetramethylsilane (TMS) as an internal standard.

• IR Spectroscopy : The IR spectrum would be obtained using a Fourier-transform infrared (FTIR) spectrometer, typically as a thin film on a NaCl or KBr plate.

Computational Protocol

• Structure Optimization : The initial 3D structure of the molecule is built and optimized using Density Functional Theory (DFT). A common and effective combination of methods is the B3LYP functional with a 6-31G(d,p) basis set.[9]

• Frequency Calculation : A vibrational frequency analysis is performed on the optimized geometry at the same level of theory to confirm a true energy minimum and to predict the IR spectrum.[6]

• NMR Calculation : Using the optimized geometry, the NMR shielding tensors are calculated using the Gauge-Including Atomic Orbital (GIAO) method.[5] A larger basis set, such as 6-311+G(2d,p), is often employed for higher accuracy in NMR predictions. The calculated shielding constants are then converted to chemical shifts by referencing the computed shielding of TMS at the same level of theory.

Conclusion

The dual analysis of 2,4,4-Trimethylpentyl 2-pyridyl ketone through experimental characterization and theoretical calculation provides a comprehensive and self-validating framework for structural elucidation. While experimental data provides a tangible snapshot of the molecule's properties, computational chemistry offers a theoretical underpinning that can explain and predict these observations. The close agreement between the expected experimental data and theoretical predictions outlined in this guide would establish the identity of the synthesized compound with a high degree of certainty. This integrated approach represents a best practice in modern chemical research, ensuring accuracy, depth of understanding, and confidence in subsequent applications.

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A Comparative Guide to the Synthesis of Pyridyl Ketones for Researchers and Drug Development Professionals

Pyridyl ketones are a cornerstone in medicinal chemistry and materials science, forming the structural core of numerous pharmaceuticals, agrochemicals, and functional materials. The strategic placement of the ketone functionality on the pyridine ring profoundly influences the molecule's steric and electronic properties, making the development of efficient and versatile synthetic methods a critical endeavor. This guide provides an in-depth comparison of established and modern techniques for pyridyl ketone synthesis, offering field-proven insights and detailed experimental protocols to aid researchers in selecting the optimal method for their specific application.

Classical Approaches: Time-Tested Routes to Pyridyl Ketones

Oxidation of Secondary Pyridyl Alcohols

The oxidation of secondary alcohols to ketones is a fundamental transformation in organic synthesis. For the preparation of pyridyl ketones, this method offers a reliable and straightforward approach, provided the corresponding secondary alcohol precursor is readily available.

Causality Behind Experimental Choices: The choice of oxidant is paramount in achieving high yields while avoiding over-oxidation or side reactions with the sensitive pyridine ring. Mild oxidizing agents are generally preferred. Pyridinium chlorochromate (PCC) is a classic choice that effectively oxidizes secondary alcohols to ketones without affecting the pyridine nucleus.[1][2][3] The reaction is typically performed in an anhydrous aprotic solvent, such as dichloromethane (DCM), to prevent the formation of gem-diols and subsequent over-oxidation. The pyridinium byproduct acts as a mild acid scavenger, contributing to the stability of the reaction mixture.

Experimental Protocol: Oxidation of 1-(pyridin-2-yl)ethanol using PCC

• To a stirred solution of 1-(pyridin-2-yl)ethanol (1.0 equiv) in anhydrous dichloromethane (DCM, 0.1 M) at room temperature, add pyridinium chlorochromate (PCC, 1.5 equiv).

• Stir the reaction mixture vigorously at room temperature for 2-4 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel or Celite to remove the chromium byproducts.

• Wash the filter cake with additional diethyl ether.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford the desired 2-acetylpyridine.

Friedel-Crafts Acylation: A Challenging Classic

The Friedel-Crafts acylation, a staple for the synthesis of aryl ketones, presents significant challenges when applied to the electron-deficient pyridine ring.[4] The lone pair on the nitrogen atom readily coordinates with the Lewis acid catalyst, deactivating the ring towards electrophilic substitution and often leading to N-acylation.[4] However, modifications and alternative strategies have been developed to overcome these limitations.

Causality Behind Experimental Choices: To circumvent the issues of ring deactivation, harsher reaction conditions or more reactive pyridine derivatives are often necessary. For instance, using an excess of a strong Lewis acid like aluminum chloride (AlCl₃) can sometimes force the reaction to proceed, albeit with variable yields.[5] A more effective modern approach involves the acylation of silyl-pyridines, which proceeds through a nucleophilic mechanism, thus bypassing the limitations of traditional electrophilic aromatic substitution.[6]

Experimental Protocol: Acylation of 2-(trimethylsilyl)pyridine [6]

• In a flame-dried Schlenk tube under an inert atmosphere, combine 2-(trimethylsilyl)pyridine (1.0 equiv) and the desired acyl chloride (1.1 equiv).

• Heat the neat mixture at 60 °C for 24 hours.

• Monitor the reaction progress by GC-MS or TLC.

• Upon completion, allow the reaction to cool to room temperature.

• Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with saturated aqueous sodium bicarbonate solution to quench any remaining acyl chloride.

• Separate the organic layer, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the corresponding 2-pyridyl ketone.

Grignard and Organolithium Addition to Pyridine Nitriles

The addition of organometallic reagents, such as Grignard or organolithium reagents, to pyridine nitriles offers a robust and versatile route to pyridyl ketones.[7][8][9] This method is particularly useful for introducing a wide variety of alkyl, aryl, and vinyl groups.

Causality Behind Experimental Choices: The reaction proceeds via nucleophilic addition of the organometallic reagent to the electrophilic carbon of the nitrile, forming a stable imine salt intermediate.[8] This intermediate is then hydrolyzed under acidic conditions to yield the ketone. A key advantage of this method is that the ketone is only formed during the aqueous workup, preventing a second addition of the organometallic reagent to the newly formed ketone, which would lead to a tertiary alcohol.[9] The choice of solvent (typically diethyl ether or THF) is crucial for stabilizing the organometallic reagent.

Experimental Protocol: Synthesis of 2-benzoylpyridine from 2-cyanopyridine and Phenylmagnesium Bromide

• To a solution of 2-cyanopyridine (1.0 equiv) in anhydrous diethyl ether (0.2 M) at 0 °C under an inert atmosphere, add a solution of phenylmagnesium bromide (1.2 equiv in diethyl ether) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to 0 °C and quench by the slow addition of 1 M aqueous HCl.

• Stir the mixture vigorously for 1-2 hours to ensure complete hydrolysis of the imine intermediate.

• Separate the aqueous and organic layers. Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain 2-benzoylpyridine.

Modern Synthetic Strategies: Expanding the Toolkit

The advent of transition-metal-catalyzed cross-coupling reactions and other modern synthetic methodologies has revolutionized the synthesis of pyridyl ketones, offering milder reaction conditions, broader substrate scope, and improved functional group tolerance.

Palladium-Catalyzed Cross-Coupling Reactions

The Suzuki-Miyaura coupling has emerged as a powerful tool for the formation of carbon-carbon bonds.[10][11] For the synthesis of pyridyl ketones, this reaction typically involves the coupling of a pyridyl boronic acid or ester with an acyl chloride. However, the "2-pyridyl problem," where traditional cross-coupling approaches often fail due to rapid protodeboronation or catalyst inhibition, has necessitated the development of specialized ligands and reaction conditions.[12]

Causality Behind Experimental Choices: The choice of palladium catalyst, ligand, and base is critical for a successful Suzuki-Miyaura coupling involving pyridyl nucleophiles.[10] Air- and moisture-stable Pd(II)-NHC (N-heterocyclic carbene) precatalysts have shown exceptional activity in overcoming the challenges associated with 2-pyridyl substrates.[12] The use of a suitable base, such as cesium carbonate or potassium phosphate, is essential for the transmetalation step.

Experimental Protocol: Suzuki-Miyaura Coupling of 2-pyridylboronic acid with an Acyl Chloride [13]

• To an oven-dried vial equipped with a stir bar, add the 2-pyridylboronic acid (1.2 equiv), the aryl bromide (1.0 equiv), a suitable base (e.g., K₂CO₃, 2.0 equiv), and the palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%).

• Place the vial under a positive pressure of argon and subject it to three evacuation/backfilling cycles.

• Add a degassed solvent, such as dioxane.

• Heat the reaction mixture at 90 °C for 18 hours.

• After cooling to room temperature, dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the residue by flash column chromatography to afford the desired biaryl pyridine.

The Heck reaction provides a valuable method for the vinylation of aryl halides.[14][15][16] In the context of pyridyl ketone synthesis, this can be adapted to couple pyridyl halides with enol ethers, which are subsequently hydrolyzed to the corresponding ketones.

Causality Behind Experimental Choices: The success of the Heck reaction hinges on the appropriate choice of palladium catalyst, ligand, and base. For electron-deficient pyridyl halides, electron-rich phosphine ligands are often employed to facilitate the oxidative addition step. The use of a hindered base, such as triethylamine, helps to promote the reductive elimination step and regenerate the active catalyst.

Experimental Protocol: Heck Coupling of 2-bromopyridine with Butyl Vinyl Ether [14]

• In a sealed tube, combine 2-bromopyridine (1.0 equiv), butyl vinyl ether (1.5 equiv), palladium(II) acetate (2 mol%), a suitable phosphine ligand (e.g., Xantphos, 4 mol%), and a base (e.g., triethylamine, 2.0 equiv) in a solvent such as DMF.

• Heat the reaction mixture at 100-120 °C for 12-24 hours.

• Cool the reaction to room temperature and dilute with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic extracts with brine, dry over anhydrous magnesium sulfate, and concentrate.

• The resulting enol ether can be hydrolyzed to the ketone by treatment with aqueous acid (e.g., 1 M HCl) in THF.

• Purify the final ketone product by column chromatography.

C-H Activation/Functionalization

Direct C-H activation has emerged as a highly atom-economical and efficient strategy for the synthesis of complex molecules.[17] For pyridyl ketones, this often involves the palladium-catalyzed acylation of a C-H bond on the pyridine ring or a directing group-assisted C-H activation of a tethered aromatic ring.[17]

Causality Behind Experimental Choices: These reactions typically employ a palladium catalyst and a directing group to achieve high regioselectivity. The nitrogen atom of the pyridine ring can itself act as a directing group, facilitating C-H activation at the C2 or C6 position.[17] The choice of oxidant is also crucial for regenerating the active palladium catalyst.

Experimental Protocol: Palladium-Catalyzed C-H Acylation of 2-Phenylpyridine [17]

• To a reaction vessel, add 2-phenylpyridine (1.0 equiv), a carboxylic acid (as the acylating agent, 1.5 equiv), palladium(II) acetate (5 mol%), a suitable ligand (if necessary), and an oxidant (e.g., benzoquinone, 2.0 equiv) in a high-boiling solvent like toluene or xylene.

• Heat the reaction mixture at 120-140 °C for 24 hours under an inert atmosphere.

• Cool the reaction, filter off any insoluble material, and concentrate the filtrate.

• Purify the crude product by column chromatography to yield the acylated 2-phenylpyridine derivative.

Decarboxylative Coupling

Decarboxylative cross-coupling reactions offer a powerful alternative to traditional methods by utilizing readily available carboxylic acids as coupling partners.[18][19] These reactions proceed with the extrusion of carbon dioxide, providing a thermodynamic driving force.

Causality Behind Experimental Choices: These transformations are often catalyzed by palladium or copper and can be promoted by photoredox catalysis.[20][21][22] The choice of catalyst system and reaction conditions depends on the nature of the carboxylic acid and the coupling partner.

Experimental Protocol: Photoredox-Mediated Decarboxylative Arylation of an α-Oxo Acid [22]

• In a reaction vial, combine the α-oxo acid (1.2 equiv), the aryl halide (1.0 equiv), a photoredox catalyst (e.g., Ir(ppy)₃, 1-2 mol%), a nickel catalyst (e.g., NiCl₂·glyme, 5-10 mol%), a ligand (e.g., a bipyridine derivative, 10-20 mol%), and a base (e.g., K₂CO₃, 2.0 equiv) in a suitable solvent (e.g., DMF).

• Degas the reaction mixture by sparging with an inert gas for 15-20 minutes.

• Irradiate the reaction with visible light (e.g., blue LEDs) at room temperature for 12-24 hours.

• Upon completion, quench the reaction with water and extract with an organic solvent.

• Wash the combined organic layers, dry, and concentrate.

• Purify the product by column chromatography.

Flow Chemistry Approaches

Flow chemistry has gained significant traction in organic synthesis due to its potential for enhanced safety, scalability, and reaction control.[23][24][25][26] The synthesis of pyridyl ketones can be adapted to flow systems, often leading to improved yields and reduced reaction times.

Causality Behind Experimental Choices: Flow reactors allow for precise control over reaction parameters such as temperature, pressure, and residence time. This is particularly advantageous for reactions involving highly reactive intermediates or hazardous reagents. For instance, the generation and reaction of organometallic reagents can be performed more safely and efficiently in a continuous flow setup.[27]

Comparative Analysis of Synthesis Methods

Method	Advantages	Disadvantages	Typical Yields	Key Reagents
Oxidation of Alcohols	Straightforward, reliable, good functional group tolerance.	Requires pre-functionalized starting material (the alcohol).	70-95%	PCC, Dess-Martin periodinane, Swern oxidation reagents.
Friedel-Crafts Acylation	Utilizes simple starting materials.	Limited to specific substrates, often requires harsh conditions, risk of N-acylation.[4]	30-80% (highly variable)	Lewis acids (AlCl₃, FeCl₃), acyl halides/anhydrides.
Grignard/Organolithium Addition	Versatile, wide range of R-groups can be introduced.	Sensitive to moisture and air, requires anhydrous conditions.	60-90%	Grignard reagents, organolithiums, pyridine nitriles.
Suzuki-Miyaura Coupling	Mild reaction conditions, excellent functional group tolerance.	"2-pyridyl problem" can lead to low yields, requires pre-functionalized substrates.[12]	60-95%	Palladium catalysts, boronic acids/esters, bases.
Heck Coupling	Good for vinylation, tolerant of many functional groups.	Can have issues with regioselectivity, requires subsequent hydrolysis.	50-85%	Palladium catalysts, vinyl ethers/alkenes, bases.
C-H Activation	Atom-economical, avoids pre-functionalization.	Often requires directing groups, can have issues with regioselectivity.	50-85%	Palladium catalysts, oxidants, directing groups.
Decarboxylative Coupling	Uses readily available carboxylic acids, thermodynamically favorable.	Can require specialized catalysts (e.g., photoredox).	60-90%	Palladium/copper/nickel catalysts, photoredox catalysts.
Flow Chemistry	Enhanced safety, scalability, and control; often higher yields and shorter reaction times.[23][24]	Requires specialized equipment.	Often higher than batch methods.	Varies depending on the specific reaction.

Visualization of Key Methodologies

Workflow for Pyridyl Ketone Synthesis

Caption: Overview of common synthetic routes to pyridyl ketones.

Mechanism of Grignard Addition to a Pyridine Nitrile

Caption: Simplified mechanism of Grignard addition to a nitrile.

Conclusion

The synthesis of pyridyl ketones is a rich and evolving field, with a diverse array of methods available to the modern chemist. While classical approaches such as oxidation and Grignard addition remain valuable for their reliability and simplicity, modern techniques like palladium-catalyzed cross-coupling and C-H activation offer unparalleled efficiency, mildness, and scope. The choice of synthetic route will ultimately depend on factors such as the availability of starting materials, the desired substitution pattern, and the scale of the reaction. This guide provides the foundational knowledge and practical protocols to empower researchers to make informed decisions and successfully synthesize the pyridyl ketone targets that are crucial for advancing drug discovery and materials science.

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• Photoredox/Pyridine N-Oxide Catalyzed Carbohydroxylation and Aminohydroxylation of α-Olefins. (n.d.). Journal of the American Chemical Society. Retrieved from [Link]

• Baran, P. S. (2004). Pyridine Synthesis: Cliff Notes. Baran Lab. Retrieved from [Link]

• Selective, C-3 Friedel-Crafts acylation to generate functionally diverse, acetylated Imidazo[1,2-a]pyridine derivatives. (2018). PubMed Central. Retrieved from [Link]

• Palladium-Catalyzed Suzuki−Miyaura Coupling of Pyridyl-2-boronic Esters with Aryl Halides Using Highly Active and Air-Stable Phosphine Chloride and Oxide Ligands. (n.d.). Organic Letters. Retrieved from [Link]

• Photoredox Catalysis in Organic Chemistry. (n.d.). ACS Publications. Retrieved from [Link]

• Direct synthesis of dialkyl ketones from deoxygenative cross-coupling of carboxylic acids and alcohols. (n.d.). PubMed Central. Retrieved from [Link]

• Friedel-Crafts acylation of aromatic groups to give ketones. (n.d.). Master Organic Chemistry. Retrieved from [Link]

• Pyridinium Chlorochromate Catalyzed Oxidation of Alcohols to Aldehydes and Ketones with Periodic Acid. (2025). ResearchGate. Retrieved from [Link]

• Romero, N. A., & Nicewicz, D. A. (2016). Photoredox Catalysis in Organic Chemistry. Macmillan Group - Princeton University. Retrieved from [Link]

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• Oxidation of 1o Alcohols with PCC to form Aldehydes. (2024). Chemistry LibreTexts. Retrieved from [Link]

• C–H Activation of Pyridines by Boryl Pincer Complexes: Elucidation of Boryl-Directed C–H Oxidative Addition to Ir and Discovery of Transition Metal-Assisted Reductive Elimination from Boron at Rh. (n.d.). Journal of the American Chemical Society. Retrieved from [Link]

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• C-H Activation of Pyridines by Boryl Pincer Complexes: Elucidation of Boryl-Directed C-H Oxidative Addition to Ir and Discovery of Transition Metal-Assisted Reductive Elimination from Boron at Rh. (2024). PubMed. Retrieved from [Link]

• Decarboxylative sp3 C–N coupling via dual copper and photoredox catalysis. (2018). Macmillan Group - Princeton University. Retrieved from [Link]

• Synthesis of a Family of Pd(II) Complexes Using Pyridyl-Ketone Ligands: Crystal Structure, Thermal, Physicochemical, XRD/HSA, Docking, and Heck Reaction Application. (2024). ResearchGate. Retrieved from [Link]

• Merging Photoredox and Nickel Catalysis: The Direct Synthesis of Ketones by the Decarboxylative Arylation of Oxo Acids. (2015). Macmillan Group - Princeton University. Retrieved from [Link]

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Safety & Regulatory Compliance

Navigating the Safe Handling of 2,4,4-Trimethylpentyl 2-pyridyl ketone: A Guide for Laboratory Professionals

For researchers and scientists in the dynamic field of drug development, the synthesis and handling of novel chemical compounds are daily realities. With this innovation comes the critical responsibility of ensuring laboratory safety. This guide provides essential, in-depth technical and procedural information for the safe handling of 2,4,4-Trimethylpentyl 2-pyridyl ketone, a compound that, while promising in its applications, requires meticulous safety protocols. This document moves beyond a simple checklist to offer a framework for understanding the "why" behind each safety measure, empowering you to cultivate a culture of safety and excellence in your laboratory.

Understanding the Hazard Profile: A Synthesis of Structural Moieties

The 2,4,4-trimethylpentyl moiety suggests that the compound is likely to be a combustible liquid with the potential for skin irritation.[1][2][3] Vapors may also cause drowsiness or dizziness.[1][3]

The 2-pyridyl ketone functionality introduces additional hazards. Aromatic ketones and pyridine derivatives can be skin and eye irritants, and may cause respiratory irritation.[4][5][6][7] Some pyridyl ketones are also classified as harmful or toxic if swallowed.[4] The presence of the nitrogen atom in the pyridine ring can also influence the compound's chemical reactivity and toxicological profile.

Given this composite hazard profile, a cautious and comprehensive approach to personal protective equipment (PPE) and handling procedures is paramount.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is not merely a procedural step but a critical risk mitigation strategy. The following table outlines the recommended PPE for handling 2,4,4-Trimethylpentyl 2-pyridyl ketone, grounded in the anticipated hazards.

PPE Component	Specifications and Rationale
Hand Protection	Double-gloving with nitrile gloves is recommended. Nitrile offers good resistance to a range of organic solvents and pyridine-based compounds.[8] The outer glove should be changed immediately upon contamination, and both gloves should be replaced every 30 minutes or as per the manufacturer's breakthrough time data for similar chemicals.
Eye and Face Protection	Chemical safety goggles are mandatory to protect against splashes.[9] In situations with a higher risk of splashing, such as during transfers of larger volumes, a face shield should be worn in addition to goggles.[9][10]
Body Protection	A flame-resistant lab coat should be worn to protect against splashes and potential flash fires. For larger scale operations or when there is a significant risk of exposure, chemical-resistant coveralls may be necessary.[11]
Respiratory Protection	All handling of 2,4,4-Trimethylpentyl 2-pyridyl ketone should be conducted within a certified chemical fume hood to minimize inhalation of vapors.[12] If engineering controls are not sufficient or during a spill, a NIOSH-approved respirator with an organic vapor cartridge is required.

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a standardized operational protocol is essential for minimizing exposure and preventing accidents.

Preparation and Handling Workflow

Caption: Workflow for the safe handling of 2,4,4-Trimethylpentyl 2-pyridyl ketone.

1. Don Appropriate PPE: Before entering the laboratory, ensure all personnel are equipped with the PPE outlined in the table above.

2. Verify Fume Hood Functionality: Confirm that the chemical fume hood has a current certification and is functioning correctly. The sash should be kept at the lowest possible height during all manipulations.

3. Assemble All Necessary Equipment and Reagents: Gather all necessary glassware, reagents, and spill cleanup materials and place them within the fume hood before beginning work.

4. Dispense/Weigh Compound in Fume Hood: All transfers, weighing, and dispensing of 2,4,4-Trimethylpentyl 2-pyridyl ketone must be performed inside a chemical fume hood to contain any vapors.

5. Perform Reaction in a Closed or Contained System: Whenever possible, reactions should be carried out in a closed system to prevent the release of vapors.

6. Continuously Monitor the Reaction: Never leave a reaction unattended. Monitor for any unexpected changes in temperature, pressure, or color.

7. Decontaminate Glassware and Surfaces: Thoroughly decontaminate all glassware and work surfaces that have come into contact with the compound using an appropriate solvent.

8. Segregate and Label Waste: All waste materials, including contaminated gloves, wipes, and solvents, must be collected in a designated, labeled hazardous waste container.

9. Doff and Dispose of PPE Correctly: Remove PPE in the correct order to avoid cross-contamination. Dispose of single-use PPE in the appropriate waste stream.

Disposal Plan: Ensuring Environmental Responsibility

Proper disposal of 2,4,4-Trimethylpentyl 2-pyridyl ketone and associated waste is a critical component of laboratory safety and environmental stewardship.

Waste Segregation and Collection:

• Liquid Waste: Collect all liquid waste containing 2,4,4-Trimethylpentyl 2-pyridyl ketone in a clearly labeled, sealed, and chemically resistant container. The container should be marked as "Hazardous Waste" and include the full chemical name.

• Solid Waste: Contaminated solid waste, such as gloves, paper towels, and disposable labware, should be collected in a separate, labeled hazardous waste container.

• Empty Containers: "Empty" containers that held the compound should be triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous liquid waste. The rinsed container can then be disposed of according to institutional guidelines.

Disposal Method: Waste containing pyridine or its derivatives is considered hazardous waste.[13] The primary method for disposal is incineration at a licensed hazardous waste facility.[13] This high-temperature process ensures the complete destruction of the compound.[13] Never dispose of this chemical down the drain or in the regular trash.[11][14][15]

Spill Response: In the event of a spill, evacuate the immediate area and alert your institution's environmental health and safety (EHS) department. If the spill is small and you are trained to do so:

• Ensure you are wearing the appropriate PPE, including respiratory protection.

• Contain the spill using an inert absorbent material such as vermiculite or sand.[14][16]

• Carefully collect the absorbent material into a labeled hazardous waste container.

• Decontaminate the spill area with an appropriate solvent and collect the cleaning materials as hazardous waste.

By adhering to these detailed protocols, you can confidently and safely work with 2,4,4-Trimethylpentyl 2-pyridyl ketone, fostering a secure research environment that prioritizes both scientific advancement and the well-being of all laboratory personnel.

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